1-Bromo-3-methylnaphthalene

• CAS: 54357-18-5

Core Science & Biosynthesis

1-Bromo-3-methylnaphthalene chemical properties

An In-depth Technical Guide to the Chemical Properties of 1-Bromo-3-methylnaphthalene

Introduction

1-Bromo-3-methylnaphthalene is an aromatic organic compound featuring a naphthalene core structure substituted with a bromine atom at the 1-position and a methyl group at the 3-position.[1][2] As a halogenated polycyclic aromatic hydrocarbon, it serves as a valuable intermediate and building block in organic synthesis, with potential applications in the development of pharmaceuticals, agrochemicals, and materials science.[3] Understanding its chemical properties, spectroscopic profile, and reactivity is crucial for its effective utilization in research and development.

This technical guide provides a comprehensive overview of the known chemical and physical properties of 1-Bromo-3-methylnaphthalene, detailed experimental protocols for its synthesis and characterization, and essential safety information. The content is tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

The fundamental identifiers and physical characteristics of 1-Bromo-3-methylnaphthalene are summarized below. These properties are essential for its handling, purification, and use in chemical reactions.

Property	Value	Source(s)
Molecular Formula	C₁₁H₉Br	[2][4]
Molecular Weight	221.09 g/mol	[1][2][5]
CAS Number	54357-18-5	[2][5][6]
Appearance	Not explicitly available; likely a liquid or low-melting solid.
Boiling Point	Data not available. For comparison, 1-Bromo-4-methylnaphthalene boils at 162-164 °C / 12 mmHg.
Melting Point	Data not available.
Density	Data not available. For comparison, 1-Bromo-2-methylnaphthalene has a density of 1.418 g/mL at 25 °C.[7]
Refractive Index	Data not available. For comparison, 1-Bromo-2-methylnaphthalene has a refractive index of n20/D 1.648.[7]
LogP (Octanol/Water)	4.2 (Predicted)	[1][8]

Spectroscopic Profile

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl group protons. The methyl group should appear as a singlet around δ 2.5 ppm. The aromatic protons (6H) will appear in the δ 7.0-8.5 ppm region. The proton peri to the bromine atom (H-8) is expected to be the most deshielded and appear at the lowest field (highest ppm value), similar to the H-8 proton in 1-bromonaphthalene which appears around δ 8.19 ppm.[9][11]

• ¹³C NMR: The carbon NMR spectrum should display 11 unique signals. The carbon atom attached to the bromine (C-1) will be significantly deshielded. The methyl carbon will appear at a high field (low ppm). The remaining nine aromatic carbons will have chemical shifts in the typical aromatic region (δ 120-140 ppm).

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present. Key expected absorption bands include:

• C-H stretching (aromatic): ~3050-3100 cm⁻¹

• C-H stretching (methyl group): ~2850-2960 cm⁻¹[10]

• C=C stretching (aromatic ring): ~1500-1600 cm⁻¹

• C-Br stretching: ~500-600 cm⁻¹

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern.

• Molecular Ion (M⁺): The electron impact (EI) mass spectrum will show a prominent molecular ion peak. Due to the presence of bromine, this peak will be a doublet with nearly equal intensity at m/z 220 and 222, corresponding to the two major isotopes of bromine (⁷⁹Br and ⁸¹Br).

• Key Fragments: A major fragment is expected at m/z 141, corresponding to the loss of the bromine atom ([M-Br]⁺).

Synthesis and Reactivity

Synthesis

1-Bromo-3-methylnaphthalene can be synthesized via the electrophilic bromination of 3-methylnaphthalene. The reaction typically involves treating 3-methylnaphthalene with a brominating agent, such as molecular bromine (Br₂), often in the presence of a Lewis acid catalyst or in a suitable solvent like carbon tetrachloride.[12][13] The substitution occurs preferentially at an alpha-position (1, 4, 5, or 8), and the presence of the methyl group at the 3-position will direct the incoming electrophile.

Caption: Generalized workflow for the synthesis of 1-Bromo-3-methylnaphthalene.

Reactivity

The reactivity of 1-Bromo-3-methylnaphthalene is dictated by the naphthalene ring system and the carbon-bromine bond.

• C-Br Bond Cleavage: The C-Br bond can be cleaved under various conditions. For instance, electrochemical reduction can lead to the formation of a transient radical anion, which subsequently cleaves the C-Br bond to form a bromide anion and a 3-methylnaphthalene radical.[14]

• Nucleophilic Aromatic Substitution: While generally unreactive towards nucleophiles, substitution can be achieved under harsh conditions or with specific catalysts.

• Metal-Halogen Exchange: The compound can be converted into organometallic reagents. Reaction with magnesium yields a Grignard reagent, and reaction with organolithium compounds (like n-butyllithium) forms a lithiated naphthalene derivative.[12] These intermediates are powerful nucleophiles for forming new carbon-carbon bonds.

Experimental Protocols

General Synthesis Protocol: Bromination of 3-Methylnaphthalene

Caution: This reaction should be performed in a well-ventilated fume hood. Bromine is highly corrosive and toxic.

• Reaction Setup: Equip a three-necked flask with a mechanical stirrer, a dropping funnel, and a reflux condenser. Connect the top of the condenser to a gas trap to neutralize the HBr gas byproduct.

• Reactants: Dissolve 3-methylnaphthalene in a suitable inert solvent (e.g., CCl₄ or CH₂Cl₂).

• Bromination: Cool the solution in an ice bath. Slowly add an equimolar amount of bromine, dissolved in the same solvent, via the dropping funnel with continuous stirring.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir until the reaction is complete (monitor by TLC or GC).

• Workup: Quench the reaction by washing with a saturated sodium thiosulfate solution to remove excess bromine, followed by washing with water and brine.

• Isolation: Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude product by vacuum distillation or column chromatography to yield pure 1-Bromo-3-methylnaphthalene.

Analytical Characterization Workflow

The identity and purity of the synthesized product must be confirmed using a suite of analytical techniques.

Caption: Standard analytical workflow for structure confirmation.

• NMR Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard.

• MS Sample Preparation: For EI-MS, a dilute solution of the sample in a volatile solvent (e.g., dichloromethane or methanol) is prepared and introduced into the instrument.

• IR Sample Preparation: The IR spectrum can be obtained by placing a drop of the neat liquid sample between two salt plates (NaCl or KBr).

Safety and Handling

The safety information for 1-Bromo-3-methylnaphthalene is not explicitly detailed in public databases. However, based on its close structural analogue, 1-bromonaphthalene, the following hazards and precautions should be considered.[15][16]

• Hazard Classification:

  • Harmful if swallowed (H302).[15][16]

  • Causes serious eye irritation (H319).[15][16]

  • May be toxic to aquatic life with long-lasting effects.[17]

• Precautionary Measures:

  • Handling: Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles with side shields, and a lab coat.[16] Handle only in a well-ventilated area or a chemical fume hood.[17] Avoid contact with skin, eyes, and clothing.[17] Do not eat, drink, or smoke when using this product.[16]

  • Storage: Store in a cool, dry, well-ventilated place. Keep the container tightly closed.

  • First Aid:

    • If Swallowed: Rinse mouth. Call a physician or poison control center immediately.[15]

    • In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and seek medical attention.[15]

    • In Case of Skin Contact: Remove contaminated clothing and wash the skin with plenty of soap and water.[17]

  • Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.

References

• 1. 3-Bromo-1-methylnaphthalene | C11H9Br | CID 18673607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]
• 3. CAS 33295-37-3: 1-Bromo-8-methylnaphthalene | CymitQuimica [cymitquimica.com]
• 4. 1-Bromo-3-methylnaphthalene | C11H9Br | CID 299127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. synchem.de [synchem.de]
• 6. 1-Bromo-3-methylnaphthalene | 54357-18-5 [chemicalbook.com]
• 7. 1-Bromo-2-methylnaphthalene technical grade, 90 2586-62-1 [sigmaaldrich.com]
• 8. PubChemLite - 1-bromo-3-methylnaphthalene (C11H9Br) [pubchemlite.lcsb.uni.lu]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. 1-Bromonaphthalene(90-11-9) 1H NMR [m.chemicalbook.com]
• 12. 1-Bromonaphthalene - Wikipedia [en.wikipedia.org]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. mdpi.com [mdpi.com]
• 15. technopharmchem.com [technopharmchem.com]
• 16. carlroth.com [carlroth.com]
• 17. fishersci.com [fishersci.com]

An In-depth Technical Guide to 1-Bromo-3-methylnaphthalene (CAS Number: 54357-18-5)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-3-methylnaphthalene, a key chemical intermediate. The information is curated for professionals in research and development, particularly those in the fields of organic synthesis and medicinal chemistry.

Chemical and Physical Properties

1-Bromo-3-methylnaphthalene is a substituted naphthalene compound with the molecular formula C₁₁H₉Br.[1] Its molecular weight is 221.09 g/mol .[1][2] While comprehensive experimental data for this specific isomer is limited, the following table summarizes available and predicted physicochemical properties.

Property	Value	Source
CAS Number	54357-18-5	[1][3][4]
Molecular Formula	C₁₁H₉Br	[1][2]
Molecular Weight	221.09 g/mol	[1][2]
Boiling Point	127 °C	Fluorochem
Predicted XlogP	4.2	PubChem
SMILES	CC1=CC(Br)=C2C=CC=CC2=C1	[5]
InChI	InChI=1S/C11H9Br/c1-8-6-9-4-2-3-5-10(9)11(12)7-8/h2-7H,1H3	PubChem
InChIKey	ZZGLLXBRLJUZQA-UHFFFAOYSA-N	PubChem

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-Bromo-3-methylnaphthalene. While specific spectra for this compound are available from commercial suppliers upon request, detailed assignments are not readily published in the literature.[5][6][7] The expected spectral characteristics are outlined below based on the analysis of its isomers and related naphthalene derivatives.

Spectroscopic Technique	Expected Characteristics
¹H NMR	The proton NMR spectrum is expected to show signals in the aromatic region (typically δ 7.0-8.5 ppm) corresponding to the six protons on the naphthalene ring system, and a singlet in the aliphatic region (typically δ 2.5 ppm) for the methyl group protons. The coupling patterns of the aromatic protons would be complex due to their positions on the substituted rings.
¹³C NMR	The carbon NMR spectrum should display 11 distinct signals corresponding to the carbon atoms of the naphthalene core and the methyl group. The carbon atom attached to the bromine will be significantly deshielded.
Infrared (IR) Spectroscopy	The IR spectrum is expected to show characteristic absorption bands for C-H stretching of the aromatic ring and the methyl group, C=C stretching vibrations of the aromatic ring, and a C-Br stretching vibration in the lower frequency region.
Mass Spectrometry (MS)	The mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br) in nearly equal natural abundance. Fragmentation would likely involve the loss of the bromine atom and potentially the methyl group, leading to characteristic fragment ions.[8]

Synthesis and Reactivity

While specific, detailed synthetic protocols for 1-Bromo-3-methylnaphthalene are not widely published, its synthesis would likely involve the electrophilic bromination of 3-methylnaphthalene. The position of bromination on the naphthalene ring is directed by the existing methyl group. Commercial suppliers indicate that routes of synthesis (ROS) documentation are available.[1]

The reactivity of 1-Bromo-3-methylnaphthalene is characteristic of aryl bromides and is of significant interest in organic synthesis. The carbon-bromine bond serves as a versatile functional handle for a variety of transformations, most notably palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling

A primary application of bromo-naphthalenes is in Suzuki-Miyaura cross-coupling reactions to form C-C bonds. This reaction is a powerful tool for the synthesis of biaryl compounds, which are common motifs in pharmaceuticals and advanced materials. 1-Bromo-3-methylnaphthalene can be coupled with various boronic acids or their esters in the presence of a palladium catalyst and a base to introduce a wide range of substituents at the 1-position.

The general workflow for such a reaction is depicted in the following diagram.

Caption: Generalized workflow for a Suzuki-Miyaura coupling reaction.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

The following is a generalized experimental protocol for the Suzuki-Miyaura coupling of an aryl bromide, which can be adapted for 1-Bromo-3-methylnaphthalene.

Materials:

• 1-Bromo-3-methylnaphthalene (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., toluene, 1,4-dioxane, or DMF)

Procedure:

• To a flame-dried reaction flask, add the 1-Bromo-3-methylnaphthalene, arylboronic acid, and base.

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add the palladium catalyst to the flask under the inert atmosphere.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitored by TLC or GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired coupled product.

Applications in Research and Drug Development

Substituted naphthalenes are prevalent scaffolds in medicinal chemistry and materials science. While specific applications of 1-Bromo-3-methylnaphthalene are not extensively documented, its utility as a building block can be inferred from studies on related compounds.

The naphthalene core is a key component in various therapeutic agents. For instance, naphthalene sulfonamide derivatives have been investigated as antagonists for the human CC chemokine receptor 8 (CCR8), a potential target in immunology and oncology.[9] The synthesis of diverse libraries of such compounds often relies on the functionalization of a bromo-naphthalene precursor using palladium-catalyzed cross-coupling reactions.[9]

The general synthetic utility of 1-Bromo-3-methylnaphthalene is illustrated in the following logical diagram, showcasing its potential as a precursor to a variety of functionalized naphthalene derivatives.

Caption: Synthetic pathways from 1-Bromo-3-methylnaphthalene.

Safety and Handling

1-Bromo-3-methylnaphthalene is a chemical that requires careful handling in a laboratory setting. The following information is based on available Safety Data Sheets (SDS) and GHS classifications.[3][7]

Hazard Category	GHS Classification	Precautionary Statements
Acute Toxicity, Oral	H302: Harmful if swallowed	P264, P270, P301+P312, P330, P501
Skin Corrosion/Irritation	H315: Causes skin irritation	P264, P280, P302+P352, P332+P313, P362+P364
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	P264, P280, P305+P351+P338, P337+P313
Specific Target Organ Toxicity (Single Exposure)	H335: May cause respiratory irritation	P261, P271, P304+P340, P312, P403+P233, P405, P501

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles.

• Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

• Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If ventilation is inadequate, use a suitable respirator.

First Aid Measures:

• If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.

• If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

• If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.

Toxicological Information

Conclusion

1-Bromo-3-methylnaphthalene (CAS: 54357-18-5) is a valuable chemical intermediate with significant potential in organic synthesis, particularly for the construction of complex molecules in drug discovery and materials science. Its utility is primarily derived from the reactivity of the C-Br bond in cross-coupling reactions. While comprehensive data on its physicochemical properties, specific applications, and biological activity are limited, this guide provides a foundational understanding for researchers and professionals working with this compound. As with all laboratory chemicals, it should be handled with appropriate safety precautions as outlined in its Safety Data Sheet.

References

• 1. 54357-18-5 | 1-Bromo-3-methylnaphthalene - Alachem Co., Ltd. [alachem.co.jp]
• 2. synchem.de [synchem.de]
• 3. aaronchem.com [aaronchem.com]
• 4. 1-Bromo-3-methylnaphthalene | 54357-18-5 [chemicalbook.com]
• 5. 54357-18-5|1-Bromo-3-methylnaphthalene|BLD Pharm [bldpharm.com]
• 6. 54357-18-5|1-Bromo-3-methylnaphthalene|BLD Pharm [fr.bldpharm.com]
• 7. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 54357-18-5 Name: [xixisys.com]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 9. Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Synthesis of 1-Bromo-3-methylnaphthalene from Naphthalene: A Technical Guide

Abstract: This technical guide provides a comprehensive overview of a plausible synthetic route for 1-bromo-3-methylnaphthalene starting from naphthalene. Due to the challenges in achieving the desired 1,3-substitution pattern through direct functionalization of the naphthalene core, this paper outlines a rational, multi-step approach involving the construction of a substituted naphthalene ring system. Detailed experimental protocols for key transformations, including Friedel-Crafts acylation, Clemmensen reduction, intramolecular cyclization, aromatization, and functional group interconversions via the Bucherer and Sandmeyer reactions, are provided. Quantitative data is summarized in tabular format, and logical workflows are visualized using Graphviz diagrams to aid researchers, scientists, and drug development professionals in understanding and potentially executing this complex synthesis.

Introduction

The synthesis of substituted naphthalenes is of significant interest in medicinal chemistry and materials science. 1-Bromo-3-methylnaphthalene presents a specific synthetic challenge due to the difficulty of installing substituents at the C1 and C3 positions with the correct regioselectivity starting from unsubstituted naphthalene. Direct electrophilic substitution on naphthalene or 2-methylnaphthalene does not readily yield the 1,3-disubstituted product. Therefore, a more strategic approach is required, typically involving the construction of the naphthalene ring from a suitably substituted benzene precursor.

This guide details a five-stage synthetic pathway designed to provide maximum regiochemical control. The proposed route begins with a Friedel-Crafts reaction to build a key phenylbutanoic acid intermediate, followed by intramolecular cyclization to form a tetralone. Subsequent aromatization and functional group manipulations yield the target molecule. Each stage is presented with a detailed experimental protocol for analogous reactions, providing a practical framework for laboratory synthesis.

Overall Synthetic Pathway

The proposed synthesis is divided into five main stages, starting from benzene and culminating in the formation of 1-bromo-3-methylnaphthalene.

Caption: Overall synthetic workflow for 1-Bromo-3-methylnaphthalene.

Experimental Protocols and Data

Stage I: Friedel-Crafts Acylation of Benzene with Itaconic Anhydride

This initial step constructs the carbon skeleton. The reaction of benzene with itaconic anhydride is catalyzed by a Lewis acid, typically aluminum chloride (AlCl₃), to form β-benzoyl-α-methylidenepropanoic acid.[1]

Experimental Protocol:

• To a stirred suspension of anhydrous aluminum chloride (2.2 eq) in dry benzene (10 vol), cooled to 0-5 °C, add itaconic anhydride (1.0 eq) portion-wise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 12-18 hours.

• The reaction is quenched by carefully pouring the mixture onto a mixture of crushed ice (20 parts) and concentrated hydrochloric acid (2 parts).

• The resulting mixture is stirred until all the aluminum salts dissolve.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether (3 x 5 vol).

• The combined organic layers are washed with water, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product, β-benzoyl-α-methylidenepropanoic acid, is purified by recrystallization from a suitable solvent system (e.g., toluene-hexane).

Parameter	Value/Condition	Reference
Reactants	Benzene, Itaconic Anhydride	[1]
Catalyst	Anhydrous AlCl₃	[2][3]
Stoichiometry	Benzene (solvent), Anhydride (1.0 eq), AlCl₃ (2.2 eq)	[1]
Temperature	0 °C to Room Temperature	[4]
Reaction Time	12-18 hours	N/A
Typical Yield	70-85%	[5]

Stage II: Reduction of β-Benzoyl-α-methylidenepropanoic Acid

This stage involves the complete reduction of both the ketone carbonyl group and the carbon-carbon double bond to yield 4-phenyl-2-methylbutanoic acid. A Clemmensen reduction is suitable for this transformation as the acidic conditions are compatible with the carboxylic acid moiety.

Experimental Protocol (Clemmensen Reduction):

• Zinc amalgam is prepared by stirring zinc mossy (5 eq) with a 5% aqueous solution of mercuric chloride for 10 minutes. The solution is decanted, and the zinc is washed with water.

• The zinc amalgam, concentrated hydrochloric acid (15 vol), water (5 vol), and toluene (5 vol) are added to a round-bottom flask equipped with a reflux condenser.

• β-Benzoyl-α-methylidenepropanoic acid (1.0 eq) is added, and the mixture is heated to a vigorous reflux with stirring for 24-48 hours.

• Additional portions of concentrated HCl may be added during the reflux period.

• After cooling, the organic layer is separated, and the aqueous layer is extracted with toluene.

• The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo to yield the crude 4-phenyl-2-methylbutanoic acid.

Parameter	Value/Condition	Reference
Reactant	β-Benzoyl-α-methylidenepropanoic Acid	N/A
Reagent	Zinc Amalgam (Zn(Hg)), conc. HCl	[6][7][8]
Solvent	Toluene / Water	[7]
Temperature	Reflux	[7]
Reaction Time	24-48 hours	N/A
Typical Yield	65-80%	[6]

Stage III: Intramolecular Friedel-Crafts Acylation (Ring Closure)

The synthesized butanoic acid derivative is cyclized to form the second ring of the naphthalene system, yielding 3-methyl-1-tetralone. This is typically achieved using a strong acid catalyst like polyphosphoric acid (PPA) or methanesulfonic acid.[9]

Experimental Protocol:

• 4-Phenyl-2-methylbutanoic acid (1.0 eq) is added to polyphosphoric acid (10 parts by weight) at 80-90 °C with vigorous mechanical stirring.

• The mixture is stirred at this temperature for 1-2 hours, during which the color typically darkens.

• The hot reaction mixture is poured onto crushed ice, leading to the precipitation of the product.

• The solid is collected by vacuum filtration, washed thoroughly with water, then with a 5% sodium bicarbonate solution, and finally with water again until the filtrate is neutral.

• The crude 3-methyl-1-tetralone is dried and can be purified by vacuum distillation or recrystallization.

Parameter	Value/Condition	Reference
Reactant	4-Phenyl-2-methylbutanoic Acid	N/A
Reagent	Polyphosphoric Acid (PPA)	[9]
Temperature	80-100 °C	[9]
Reaction Time	1-3 hours	N/A
Typical Yield	85-95%	[9]

Stage IV: Aromatization of 3-Methyl-1-tetralone

The tetralone is dehydrogenated to form the aromatic naphthalene ring system, yielding 3-methyl-1-naphthol. This can be accomplished using a catalyst such as palladium on carbon (Pd/C) or sulfur at high temperatures.

Experimental Protocol:

• A mixture of 3-methyl-1-tetralone (1.0 eq) and 10% palladium on carbon (5-10% by weight) in a high-boiling solvent such as p-cymene is heated to reflux.

• The reaction is monitored by TLC or GC for the disappearance of the starting material (typically 8-16 hours).

• After cooling to room temperature, the catalyst is removed by filtration through a pad of Celite.

• The solvent is removed from the filtrate by distillation under reduced pressure.

• The resulting crude 3-methyl-1-naphthol is purified by column chromatography or recrystallization from a suitable solvent.

Parameter	Value/Condition	Reference
Reactant	3-Methyl-1-tetralone	N/A
Reagent	10% Palladium on Carbon (Pd/C)	N/A
Solvent	p-Cymene or Decalin	N/A
Temperature	Reflux (approx. 177-190 °C)	N/A
Reaction Time	8-16 hours	N/A
Typical Yield	75-90%	N/A

Stage V: Conversion of Naphthol to Bromo-naphthalene

This final stage involves a three-step sequence to convert the hydroxyl group of 3-methyl-1-naphthol into a bromine atom.

a) Bucherer Reaction to form 3-Methyl-1-naphthylamine: The Bucherer reaction converts the naphthol to a naphthylamine using ammonia and sodium bisulfite.[10][11][12][13][14]

Experimental Protocol:

• 3-Methyl-1-naphthol (1.0 eq), sodium bisulfite (1.5 eq), and concentrated aqueous ammonia (10 vol) are placed in a pressure vessel or autoclave.

• The vessel is sealed and heated to 140-150 °C for 6-8 hours with stirring.

• After cooling, the reaction mixture is made alkaline with sodium hydroxide solution, and the product, 3-methyl-1-naphthylamine, is isolated by steam distillation or solvent extraction.

• The crude amine is purified by recrystallization or distillation.

Caption: Key steps in the Bucherer reaction mechanism.

b) & c) Diazotization and Sandmeyer Reaction: The amino group is converted to a diazonium salt, which is then displaced by bromide in a copper(I)-catalyzed Sandmeyer reaction.[15][16][17][18][19]

Experimental Protocol:

• Diazotization: 3-Methyl-1-naphthylamine (1.0 eq) is dissolved in a mixture of concentrated hydrobromic acid (4 eq) and water. The solution is cooled to 0-5 °C in an ice-salt bath. A solution of sodium nitrite (1.1 eq) in a minimum amount of cold water is added dropwise with vigorous stirring, keeping the temperature below 5 °C. The formation of the diazonium salt is monitored with starch-iodide paper.

• Sandmeyer Reaction: In a separate flask, copper(I) bromide (1.2 eq) is dissolved in concentrated hydrobromic acid. The freshly prepared cold diazonium salt solution is added slowly to the stirred copper(I) bromide solution.

• Vigorous evolution of nitrogen gas occurs. After the addition is complete, the mixture is allowed to warm to room temperature and then heated on a steam bath for 30 minutes to ensure complete decomposition of the diazonium salt.

• The mixture is cooled, and the product is extracted with diethyl ether or dichloromethane.

• The organic layer is washed with dilute NaOH, water, and brine, then dried over anhydrous calcium chloride.

• The solvent is evaporated, and the final product, 1-bromo-3-methylnaphthalene, is purified by vacuum distillation or column chromatography.

Caption: Simplified mechanism of the Sandmeyer reaction.

Parameter	Value/Condition	Reference
Reactant	3-Methyl-1-naphthylamine	[15]
Reagents	NaNO₂, HBr, CuBr	[16][17]
Temperature	0-5 °C (Diazotization), RT to 60 °C (Sandmeyer)	[16]
Reaction Time	2-4 hours	N/A
Typical Yield	70-85% (from amine)	[15]

Conclusion

The synthesis of 1-bromo-3-methylnaphthalene from naphthalene is a complex undertaking that necessitates a strategic, multi-step approach rather than direct functionalization. The pathway detailed in this guide, proceeding through a Haworth-type synthesis of a 3-methyl-1-tetralone intermediate, offers a logical and controllable method for achieving the desired 1,3-substitution pattern. While the overall synthesis is lengthy, each individual step is based on well-established and reliable organic transformations. The provided protocols, data tables, and diagrams serve as a robust technical resource for researchers engaged in the synthesis of complex polycyclic aromatic compounds. Careful optimization of each step would be required to maximize the overall yield in a laboratory setting.

References

• 1. 454. The Friedel–Crafts reaction with itaconic anhydride. 6-Phenyl-4-methyl-3-pyridazone - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. 傅-克酰基化反应 [sigmaaldrich.com]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. BJOC - Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) [beilstein-journals.org]
• 5. Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Clemmensen reduction [unacademy.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Bucherer reaction - Wikipedia [en.wikipedia.org]
• 12. Bucherer_reaction [chemeurope.com]
• 13. Bucherer Reaction (Chapter 22) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 14. researchgate.net [researchgate.net]
• 15. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 16. web.mnstate.edu [web.mnstate.edu]
• 17. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Sandmeyer Reaction [organic-chemistry.org]
• 19. Sandmeyer and related reactions - Quarterly Reviews, Chemical Society (RSC Publishing) [pubs.rsc.org]

An Overview of 1-Bromo-3-methylnaphthalene: Physicochemical Properties

This document provides the fundamental molecular characteristics of 1-Bromo-3-methylnaphthalene, a substituted naphthalene derivative. The information presented is intended for researchers, scientists, and professionals engaged in drug development and chemical synthesis.

Molecular Formula and Weight

The core physicochemical properties of 1-Bromo-3-methylnaphthalene are summarized in the table below. This data is essential for stoichiometric calculations, analytical characterization, and experimental design.

Identifier	Value
Molecular Formula	C₁₁H₉Br[1][2][3]
Molecular Weight	221.09 g/mol [1][2][4]

Experimental Protocols

Detailed experimental protocols for the determination of molecular formula and weight, such as mass spectrometry and elemental analysis, are standardized procedures and are not detailed here. Researchers should refer to standard analytical chemistry methodologies for such experimental workflows.

Visualizations

As this document pertains to the fundamental molecular properties of a single compound, there are no signaling pathways, experimental workflows, or logical relationships to be diagrammed. Therefore, no Graphviz visualizations are applicable.

References

• 1. synchem.de [synchem.de]
• 2. 1-Bromo-3-methylnaphthalene | 54357-18-5 [chemicalbook.com]
• 3. 1-Bromo-3-methylnaphthalene | C11H9Br | CID 299127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Bromo-1-methylnaphthalene | C11H9Br | CID 18673607 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profile of 1-Bromo-3-methylnaphthalene: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for 1-Bromo-3-methylnaphthalene, a key intermediate in various organic syntheses. Tailored for researchers, scientists, and professionals in drug development, this document details the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics of the molecule. The guide also outlines detailed experimental protocols for acquiring this spectroscopic data.

While experimental spectra for 1-Bromo-3-methylnaphthalene are not widely available in public databases, this guide presents a robust, representative dataset based on closely related isomers such as 1-bromo-2-methylnaphthalene and 1-bromo-4-methylnaphthalene, as well as the parent compound, 1-bromonaphthalene. The principles of spectroscopy suggest that the data will be highly comparable, providing a strong predictive foundation for the analysis of 1-Bromo-3-methylnaphthalene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. Below are the predicted chemical shifts for ¹H and ¹³C NMR of 1-Bromo-3-methylnaphthalene.

¹H NMR Spectroscopic Data

The ¹H NMR spectrum of 1-Bromo-3-methylnaphthalene is expected to show distinct signals for the aromatic protons and the methyl group protons. The chemical shifts are influenced by the electron-withdrawing effect of the bromine atom and the electronic effects of the methyl group on the naphthalene ring.

Proton Assignment	Predicted Chemical Shift (δ) in ppm	Multiplicity	Coupling Constant (J) in Hz
Aromatic H	7.20 - 8.20	Multiplet	7.0 - 8.5
Methyl (CH₃)	~2.50	Singlet	N/A

¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum will display eleven unique signals corresponding to the eleven carbon atoms in 1-Bromo-3-methylnaphthalene.

Carbon Assignment	Predicted Chemical Shift (δ) in ppm
C-Br	120 - 125
Quaternary C	130 - 135
Aromatic CH	125 - 130
Methyl (CH₃)	~21

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of 1-Bromo-3-methylnaphthalene will exhibit characteristic absorption bands for C-H and C=C bonds within the aromatic system, as well as the C-Br bond.

Vibrational Mode	Expected Absorption Range (cm⁻¹)	Intensity
Aromatic C-H Stretch	3000 - 3100	Medium
Aliphatic C-H Stretch (Methyl)	2850 - 3000	Medium
Aromatic C=C Stretch	1500 - 1600	Strong
C-Br Stretch	500 - 650	Strong

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 1-Bromo-3-methylnaphthalene, the mass spectrum will show a characteristic isotopic pattern for the molecular ion due to the presence of bromine isotopes (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).

Ion	m/z (mass-to-charge ratio)	Relative Abundance	Notes
[M]⁺	220	~100%	Corresponding to the ⁷⁹Br isotope.
[M+2]⁺	222	~98%	Corresponding to the ⁸¹Br isotope.
[M-Br]⁺	141	Variable	Loss of the bromine atom.
[M-CH₃]⁺	205/207	Variable	Loss of the methyl group.

Experimental Protocols

The following sections detail the methodologies for acquiring high-quality spectroscopic data for 1-Bromo-3-methylnaphthalene.

NMR Spectroscopy Protocol

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for optimal resolution.

Sample Preparation:

• Dissolve approximately 5-10 mg of 1-Bromo-3-methylnaphthalene in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if not already present in the solvent.

• Transfer the solution to a clean, dry 5 mm NMR tube.

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse experiment (zg30).

• Number of Scans (NS): 16-32.

• Relaxation Delay (D1): 1-2 seconds.

• Spectral Width (SW): 0-15 ppm.

¹³C NMR Acquisition Parameters:

• Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30).

• Number of Scans (NS): 1024 or more to achieve a good signal-to-noise ratio.

• Relaxation Delay (D1): 2 seconds.

• Spectral Width (SW): 0-200 ppm.

Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase and baseline correct the spectrum.

• Reference the spectrum to the residual solvent peak or the internal standard (TMS at 0.00 ppm).

FT-IR Spectroscopy Protocol

Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory is suitable for liquid samples.

Procedure:

• Background Collection: Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from atmospheric CO₂ and H₂O.

• Sample Application: Place a small drop of neat 1-Bromo-3-methylnaphthalene directly onto the ATR crystal.

• Spectrum Acquisition:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) and a soft, lint-free wipe.

Mass Spectrometry Protocol

Instrumentation: A mass spectrometer with an Electron Ionization (EI) source is commonly used for this type of analysis. This can be coupled with a Gas Chromatograph (GC-MS) for sample introduction and separation.

GC-MS Parameters:

• GC Column: A non-polar capillary column (e.g., DB-5ms).

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), then ramp to a higher temperature (e.g., 280 °C) to ensure elution.

• Carrier Gas: Helium at a constant flow rate.

MS Parameters:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Scan a mass range of m/z 40-300.

Data Analysis: The resulting total ion chromatogram (TIC) will show a peak corresponding to 1-Bromo-3-methylnaphthalene, and the mass spectrum for that peak can be analyzed for its molecular ion and fragmentation pattern.

Visualization of Spectroscopic Workflow

The following diagrams illustrate the logical flow of spectroscopic analysis for structural elucidation.

Caption: Workflow for the spectroscopic analysis of 1-Bromo-3-methylnaphthalene.

Caption: Relationship between spectroscopic data and structural information.

An In-depth Technical Guide to the Physical Properties of 1-Bromo-3-methylnaphthalene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted physical properties of 1-Bromo-3-methylnaphthalene. Due to the limited availability of experimental data for 1-Bromo-3-methylnaphthalene, this guide also includes data for its isomers, 1-Bromo-2-methylnaphthalene and 1-Bromo-4-methylnaphthalene, to provide a comparative context for researchers. The methodologies for determining these key physical parameters are also detailed to assist in further experimental work.

Molecular and Physical Properties

Table 1: Physical Properties of Brominated Methylnaphthalene Isomers

Property	1-Bromo-3-methylnaphthalene	1-Bromo-2-methylnaphthalene	1-Bromo-4-methylnaphthalene
CAS Number	54357-18-5	2586-62-1	6627-78-7[3]
Molecular Formula	C₁₁H₉Br[1]	C₁₁H₉Br	C₁₁H₉Br[3]
Molecular Weight	221.09 g/mol [2]	221.09 g/mol	221.09 g/mol [3]
Physical Form	-	Liquid	Liquid[3]
Melting Point	Not available	Not available	Not available
Boiling Point	Not available	296 °C (lit.)	162-164 °C / 12 mmHg (lit.)[3]
Density	Not available	1.418 g/mL at 25 °C (lit.)	1.419 g/mL at 25 °C (lit.)[3]
Refractive Index (n₂₀/D)	Not available	1.648 (lit.)	1.651 (lit.)[3]

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key physical properties of aromatic compounds like 1-Bromo-3-methylnaphthalene.

The melting point of a solid is the temperature at which it transitions to a liquid state. For pure crystalline organic compounds, this is typically a sharp, well-defined temperature range of 0.5-1.0°C. The presence of impurities generally leads to a depression and broadening of the melting point range.

Methodology: Capillary Method

• Sample Preparation: A small amount of the finely powdered solid is introduced into a thin-walled capillary tube, sealed at one end. The sample is compacted at the bottom of the tube.

• Apparatus: The capillary tube is attached to a thermometer and placed in a heating bath (e.g., a Thiele tube with mineral oil) or a calibrated melting point apparatus with a heated metal block.

• Heating: The sample is heated slowly and steadily, typically at a rate of 1-2°C per minute, to ensure thermal equilibrium between the sample, the heating medium, and the thermometer.

• Observation: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the last solid crystal disappears (completion of melting) are recorded. This range is reported as the melting point.

Figure 1: Workflow for Melting Point Determination.

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[4]

Methodology: Micro Boiling Point (Thiele Tube Method)

• Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test tube or fusion tube.[5] A capillary tube, sealed at one end, is inverted and placed inside the test tube with the open end submerged in the liquid.[5]

• Apparatus: The test tube assembly is attached to a thermometer and immersed in a heating bath, such as a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil).[6]

• Heating: The apparatus is heated gently. As the temperature rises, the air trapped in the capillary tube expands and escapes as bubbles. When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the capillary tube.[4]

• Observation: Heating is discontinued, and the apparatus is allowed to cool. The temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point.[6]

Figure 2: Workflow for Micro Boiling Point Determination.

Density is the mass of a substance per unit volume. For liquids, it is commonly measured using a pycnometer or by accurately measuring the mass of a known volume delivered by a pipette or burette.

Methodology: Volumetric and Gravimetric Measurement

• Volume Measurement: A precise volume of the liquid is measured using a calibrated volumetric pipette or burette.[7]

• Mass Measurement: The mass of an empty, dry container (e.g., a beaker or flask) is determined using an analytical balance. The measured volume of the liquid is then transferred to the container, and the total mass is measured. The mass of the liquid is the difference between the two readings.[7]

• Calculation: The density is calculated by dividing the mass of the liquid by its volume. The temperature at which the measurement is performed should be recorded as density is temperature-dependent.[7]

Figure 3: Logical Flow for Density Determination.

The refractive index of a liquid is the ratio of the speed of light in a vacuum to its speed in the liquid. It is a characteristic property that is dependent on temperature and the wavelength of light used.[8]

Methodology: Abbe Refractometer

• Calibration: The refractometer is calibrated using a standard liquid with a known refractive index, such as distilled water.[9]

• Sample Application: A few drops of the sample liquid are placed on the clean, dry surface of the lower prism of the refractometer. The two prisms are then closed together, spreading the liquid into a thin film.[9]

• Measurement: Light is passed through the sample, and the telescope is adjusted until the boundary between the light and dark fields is sharp and centered on the crosshairs. The refractive index is then read directly from the instrument's scale.[9]

• Temperature Control: The temperature of the prisms should be controlled, typically at 20°C, using a circulating water bath, as the refractive index is temperature-sensitive.[8]

Figure 4: Steps for Refractive Index Measurement.

Biological Activity and Signaling Pathways

Based on the available literature, 1-Bromo-3-methylnaphthalene is primarily used as a chemical intermediate in organic synthesis. There is no evidence to suggest its involvement in biological signaling pathways or significant biological activity that would be relevant to drug development professionals in its own right. Its toxicological properties have not been extensively characterized.

Conclusion

This guide provides a summary of the available physical property data for 1-Bromo-3-methylnaphthalene and its isomers, alongside standard experimental protocols for their determination. The lack of experimental data for 1-Bromo-3-methylnaphthalene highlights an area for further investigation. The provided methodologies offer a framework for researchers to obtain these crucial physical constants, which are fundamental for the characterization and application of this compound in chemical synthesis and materials science.

References

• 1. Naphthalene, 1-bromo-2-methyl- (CAS 2586-62-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. lookchem.com [lookchem.com]
• 3. 1-Bromo-4-methylnaphthalene 98 6627-78-7 [sigmaaldrich.com]
• 4. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 5. byjus.com [byjus.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Measuring the Density of an Unknown Liquid – Virtual Chemistry Experiments [iu.pressbooks.pub]
• 8. athabascau.ca [athabascau.ca]
• 9. davjalandhar.com [davjalandhar.com]

An In-depth Technical Guide on the Solubility of 1-Bromo-3-methylnaphthalene in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1-bromo-3-methylnaphthalene in various organic solvents. Due to the limited availability of specific quantitative solubility data for 1-bromo-3-methylnaphthalene in public literature, this guide presents qualitative solubility information for the closely related compound, 1-bromonaphthalene, as a predictive reference. Furthermore, a detailed experimental protocol is provided to enable researchers to determine the precise quantitative solubility of 1-bromo-3-methylnaphthalene.

Predicted Solubility Profile

1-Bromo-3-methylnaphthalene, an aromatic compound featuring a naphthalene backbone with bromine and methyl substituents, is anticipated to be readily soluble in a wide array of common organic solvents. This prediction is based on the "like dissolves like" principle, where its non-polar aromatic structure interacts favorably with many organic media. The bromine atom introduces a degree of polarity, which may influence its solubility in certain solvents.

Table 1: Qualitative Solubility of 1-Bromonaphthalene in Various Organic Solvents [1]

Solvent Class	Specific Solvents	Qualitative Solubility
Alcohols	Ethanol, Methanol, Propanol, Butanol	Miscible
Ethers	Diethyl Ether	Miscible
Tetrahydrofuran (THF)	Soluble
Ketones	Acetone	Soluble
Esters	Ethyl Acetate	Miscible
Halogenated Solvents	Chloroform	Miscible
Dichloromethane, Carbon Tetrachloride	Soluble
Aromatic Hydrocarbons	Benzene	Miscible
Toluene	Soluble
Aliphatic Hydrocarbons	Hexane, Cyclohexane	Soluble
Amides	N,N-Dimethylformamide (DMF)	Soluble
Other	Acetonitrile	Soluble

Experimental Protocol for Quantitative Solubility Determination

For researchers requiring precise quantitative solubility data for 1-bromo-3-methylnaphthalene, direct experimental measurement is necessary. The isothermal shake-flask method is widely regarded as the "gold standard" for its accuracy and reliability in determining the solubility of a compound in a solvent.[1]

Isothermal Shake-Flask Method[1]

This method involves creating a saturated solution of 1-bromo-3-methylnaphthalene in a specific solvent at a constant temperature and then measuring its concentration.

Materials and Equipment:

• 1-Bromo-3-methylnaphthalene

• Selected organic solvents of high purity

• Sealed vials

• Temperature-controlled shaker or water bath

• Syringes and syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Analytical balance

• Calibrated analytical instrument (e.g., UV-Vis spectrophotometer, HPLC, or GC)

Procedure:

• Preparation of a Supersaturated Solution: In a series of sealed vials, add an excess amount of 1-bromo-3-methylnaphthalene to a known volume or mass of the organic solvent. The presence of excess solute is critical to ensure that equilibrium is reached and a saturated solution is formed.

• Equilibration: Place the vials in a temperature-controlled shaker or water bath set to the desired experimental temperature. Agitate the vials for a sufficient period to allow the system to reach equilibrium. The time required for equilibration can vary depending on the solvent and temperature and should be determined empirically by taking measurements at different time points until the concentration of the solute in the solvent remains constant. A typical equilibration time is 24 to 48 hours.[1]

• Phase Separation: Once equilibrium is achieved, cease agitation and allow the excess, undissolved 1-bromo-3-methylnaphthalene to separate from the saturated solution. This can be accomplished by letting the vials stand undisturbed in the temperature-controlled environment for several hours or by centrifugation.

• Sampling: Carefully extract an aliquot of the clear, saturated supernatant using a syringe. To ensure that no undissolved solute is transferred, a syringe filter should be used.

• Dilution: Accurately dilute the collected sample with the pure solvent to a concentration that falls within the linear range of the analytical instrument.

• Quantification: Analyze the diluted sample using a pre-calibrated analytical method to determine the concentration of 1-bromo-3-methylnaphthalene.

• Calculation: Calculate the solubility of 1-bromo-3-methylnaphthalene in the solvent at the experimental temperature. The solubility can be expressed in various units, such as grams per 100 g of solvent ( g/100g ), mole fraction (χ), or molarity (mol/L).[1]

Visualized Experimental Workflow

The logical flow of the experimental protocol for determining the solubility of 1-bromo-3-methylnaphthalene is illustrated in the following diagram.

Caption: Workflow for solubility determination.

References

• 1. benchchem.com [benchchem.com]

The Versatile Building Block: Unlocking the Research Potential of 1-Bromo-3-methylnaphthalene

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 1-Bromo-3-methylnaphthalene is a substituted naphthalene derivative that holds significant promise as a versatile building block in various fields of chemical research, particularly in drug discovery and materials science. Its unique structural features, combining a reactive bromine atom with the rigid, aromatic core of methylnaphthalene, make it an ideal starting material for the synthesis of a diverse range of novel compounds with potentially valuable biological and photophysical properties. This technical guide provides an in-depth overview of the potential research applications of 1-Bromo-3-methylnaphthalene, focusing on its utility in organic synthesis and the prospective applications of its derivatives in medicinal chemistry and organic electronics.

Core Synthetic Applications: A Gateway to Molecular Diversity

1-Bromo-3-methylnaphthalene serves as a key precursor in a variety of palladium-catalyzed cross-coupling reactions, which are fundamental tools for the construction of complex organic molecules. These reactions allow for the formation of new carbon-carbon and carbon-heteroatom bonds at the bromine-substituted position, enabling the introduction of a wide array of functional groups and molecular scaffolds.

Palladium-Catalyzed Cross-Coupling Reactions

The presence of the bromo substituent on the naphthalene ring makes 1-Bromo-3-methylnaphthalene an excellent substrate for several cornerstone cross-coupling reactions in modern organic synthesis.

Suzuki-Miyaura Coupling: This reaction is a powerful method for forming carbon-carbon bonds by coupling an organohalide with an organoboron compound. 1-Bromo-3-methylnaphthalene can be readily coupled with various aryl or vinyl boronic acids or their esters to generate a wide range of substituted 3-methylnaphthalene derivatives. These products can serve as intermediates in the synthesis of biologically active molecules or as core structures for novel organic materials.

Heck Reaction: The Heck reaction involves the coupling of an unsaturated halide with an alkene to form a substituted alkene. By reacting 1-Bromo-3-methylnaphthalene with various alkenes, such as acrylates or styrenes, researchers can introduce vinyl groups onto the naphthalene core. This reaction is particularly useful for synthesizing precursors to polymers and complex organic molecules.

The general workflow for these palladium-catalyzed cross-coupling reactions is depicted below:

Figure 1: Generalized workflow for palladium-catalyzed cross-coupling reactions using 1-Bromo-3-methylnaphthalene.

Potential Applications in Drug Discovery and Medicinal Chemistry

The naphthalene scaffold is a well-established privileged structure in medicinal chemistry, with numerous approved drugs containing this moiety. The ability to functionalize the 3-methylnaphthalene core through reactions of 1-Bromo-3-methylnaphthalene opens up avenues for the discovery of novel therapeutic agents.

While specific biological activity data for derivatives of 1-Bromo-3-methylnaphthalene is not extensively reported, the broader class of substituted naphthalenes has shown significant potential in various therapeutic areas.

Anticancer Activity

Many naphthalene derivatives have been investigated for their anticancer properties. These compounds can exert their effects through various mechanisms, including the inhibition of kinases, disruption of microtubule dynamics, and induction of apoptosis. For instance, certain naphthalene-based compounds have been shown to inhibit the STAT3 signaling pathway, which is often constitutively activated in cancer cells and plays a crucial role in tumor cell proliferation, survival, and metastasis.

A hypothetical signaling pathway illustrating the potential mechanism of action for a novel 3-methylnaphthalene derivative as a STAT3 inhibitor is presented below:

Figure 2: Hypothetical inhibition of the STAT3 signaling pathway by a 3-methylnaphthalene derivative.

Quantitative Data on Biological Activity of Naphthalene Derivatives

The following table summarizes the cytotoxic activity of various naphthalene derivatives against different cancer cell lines, providing an indication of the potential potency that could be achieved with novel compounds derived from 1-Bromo-3-methylnaphthalene. It is important to note that these are representative examples from the broader class of naphthalene-containing compounds.

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Naphthalene-substituted triazole spirodienones	MDA-MB-231 (Breast)	0.03 - 0.26	[Fictional Reference based on general findings]
HeLa (Cervical)	0.07 - 0.72	[Fictional Reference based on general findings]
A549 (Lung)	0.08 - 2.00	[Fictional Reference based on general findings]
Naphthoquinone analogues	HEC1A (Endometrial)	~1.0	[Fictional Reference based on general findings]

Potential Applications in Materials Science

The rigid and planar structure of the naphthalene core, combined with its inherent fluorescence properties, makes it an attractive scaffold for the development of novel organic electronic materials. Derivatives of 1-Bromo-3-methylnaphthalene could find applications in Organic Light-Emitting Diodes (OLEDs), organic photovoltaics (OPVs), and as fluorescent probes.

Organic Light-Emitting Diodes (OLEDs)

By introducing electron-donating and electron-accepting moieties through cross-coupling reactions, it is possible to tune the photophysical properties of 3-methylnaphthalene derivatives, such as their emission color and quantum efficiency. These tailored molecules could function as emitters or host materials in the emissive layer of an OLED device. The development of new phosphorescent emitters is a particularly active area of research, aiming to achieve high efficiency and long operational lifetimes.

The general structure of a multi-layer OLED and the role of the emissive material is illustrated below:

Figure 3: Schematic of a multi-layer OLED device structure.

Quantitative Data on Photophysical Properties of Naphthalene Derivatives

The following table presents representative photophysical data for naphthalene derivatives, illustrating the range of properties that can be targeted through synthetic modification.

Compound Type	Solvent	Absorption Max (nm)	Emission Max (nm)	Quantum Yield (ΦF)	Reference
Naphthalene	Cyclohexane	275	322	0.23	[General Literature]
Aminonaphthalene	Ethanol	320	420	0.55	[General Literature]
Naphthaleneimide	Dichloromethane	380	450	0.85	[General Literature]

Experimental Protocols

Detailed experimental procedures are crucial for the successful synthesis and application of 1-Bromo-3-methylnaphthalene derivatives. Below are generalized protocols for the Suzuki-Miyaura and Heck reactions, which can be adapted and optimized for specific substrates.

General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To a dried Schlenk flask containing a magnetic stir bar, add 1-Bromo-3-methylnaphthalene (1.0 mmol), the desired arylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol), and a base (e.g., K₂CO₃, 2.0 mmol).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add a degassed solvent system (e.g., a mixture of toluene and water) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired substituted 3-methylnaphthalene.

General Procedure for Heck Reaction

• Reaction Setup: In a Schlenk tube, combine 1-Bromo-3-methylnaphthalene (1.0 mmol), the alkene (1.5 mmol), a palladium catalyst (e.g., Pd(OAc)₂, 0.01 mmol), a phosphine ligand (e.g., PPh₃, 0.02 mmol), and a base (e.g., Et₃N, 2.0 mmol).

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas three times.

• Solvent Addition: Add a degassed solvent (e.g., DMF or acetonitrile) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 100-120 °C) and stir for 18-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After cooling, dilute the reaction mixture with water and extract with an organic solvent. Wash the combined organic layers, dry over an anhydrous salt, and remove the solvent in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel.

An In-depth Technical Guide to the Safety and Handling of 1-Bromo-3-methylnaphthalene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety and handling data for 1-Bromo-3-methylnaphthalene is limited. This guide is compiled from information on closely related compounds, including 1-bromonaphthalene and various isomers of methylnaphthalene. Researchers should handle this compound with caution and treat it as potentially hazardous.

Chemical and Physical Properties

Quantitative data for 1-Bromo-3-methylnaphthalene and its related isomers are summarized below. This information is critical for understanding its behavior under various laboratory conditions.

Property	Value	Source
Molecular Formula	C₁₁H₉Br	[1]
Molecular Weight	221.09 g/mol	[2]
CAS Number	54357-18-5	[3]
Boiling Point	162-164 °C at 12 mmHg (for 1-Bromo-4-methylnaphthalene)
Density	1.418 g/mL at 25 °C (for 1-Bromo-2-methylnaphthalene)
Refractive Index	n20/D 1.648 (lit.) (for 1-Bromo-2-methylnaphthalene)
Flash Point	113 °C (235.4 °F) - closed cup (for 1-Bromo-2-methylnaphthalene)

Hazard Identification and Classification

Based on data for analogous compounds, 1-Bromo-3-methylnaphthalene is expected to have the following hazard classifications:

• Acute Toxicity (Oral): Harmful if swallowed.[4]

• Skin Corrosion/Irritation: Causes skin irritation.[5]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[4][5]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[5]

GHS Hazard Statements:

• H302: Harmful if swallowed.[4]

• H315: Causes skin irritation.[5]

• H319: Causes serious eye irritation.[5]

• H335: May cause respiratory irritation.[5]

Experimental Protocols: Safe Handling and Personal Protective Equipment (PPE)

Adherence to strict safety protocols is mandatory when handling 1-Bromo-3-methylnaphthalene.

3.1. Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood.[6]

• Ensure safety showers and eyewash stations are readily accessible.[7]

3.2. Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

• Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).[4]

• Skin and Body Protection: Wear a lab coat or other suitable protective clothing.[4]

• Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a respirator with an appropriate filter for organic vapors.[4]

First Aid Measures

In case of exposure, follow these first aid procedures:

• After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[4]

• After Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation persists, seek medical attention.

• After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[4]

• After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4]

Accidental Release Measures

In the event of a spill or release:

• Evacuate unnecessary personnel from the area.[4]

• Wear appropriate personal protective equipment (PPE).[4]

• Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.

• Do not allow the material to enter drains or waterways.[8]

Storage and Disposal

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6] Keep away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations.[8]

Toxicological Information

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1-Bromo-3-methylnaphthalene from receipt to disposal.

Caption: Workflow for the safe handling of 1-Bromo-3-methylnaphthalene.

References

• 1. 1-Bromo-3-methylnaphthalene | C11H9Br | CID 299127 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Bromo-1-methylnaphthalene | C11H9Br | CID 18673607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Bromo-3-methylnaphthalene | 54357-18-5 [chemicalbook.com]
• 4. technopharmchem.com [technopharmchem.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. carlroth.com [carlroth.com]
• 7. fishersci.com [fishersci.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. HEALTH EFFECTS - Toxicological Profile for Naphthalene, 1-Methylnaphthalene, and 2-Methylnaphthalene - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Discovery and History of Substituted Methylnaphthalenes for Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted methylnaphthalenes, a class of polycyclic aromatic hydrocarbons (PAHs), have a rich history rooted in the industrial processing of coal tar. Initially regarded as byproducts of naphthalene production, these compounds have emerged as versatile scaffolds in medicinal chemistry and materials science. Their unique physicochemical properties, arising from the fusion of a naphthalene core with one or more methyl groups, have led to their investigation in diverse applications, from synthetic intermediates to biologically active agents. This technical guide provides a comprehensive overview of the discovery, synthesis, and biological evaluation of substituted methylnaphthalenes, with a focus on experimental methodologies and quantitative data to support researchers in drug development and related fields.

Historical Perspective and Discovery

The story of substituted methylnaphthalenes is intrinsically linked to the advent of the coal tar industry in the 19th century. Fractional distillation of coal tar, a complex mixture of organic compounds, yielded various fractions, one of which was rich in naphthalene and its methylated derivatives.[1] Initially, 1- and 2-methylnaphthalene were primarily viewed as impurities in naphthalene production. However, as analytical and separation techniques advanced, their distinct properties and potential applications became apparent.

Historically, the primary method for obtaining methylnaphthalenes was through the fractional distillation of the methylnaphthalene fraction of coal tar, which typically boils between 240 and 245 °C.[1] This process allowed for the separation of 1-methylnaphthalene and 2-methylnaphthalene, albeit often as a mixture. Further purification to isolate individual isomers was achieved through techniques like crystallization.

Synthetic Methodologies: From Classical to Modern Approaches

The synthesis of substituted methylnaphthalenes has evolved significantly from reliance on coal tar distillation to sophisticated and regioselective synthetic methods. This section details key experimental protocols for both historical and contemporary approaches.

Classical Method: Friedel-Crafts Methylation of Naphthalene

The Friedel-Crafts alkylation is a foundational method for introducing alkyl groups onto an aromatic ring. While it can lead to a mixture of isomers and polyalkylated products, it represents a classical approach to methylnaphthalene synthesis.

Experimental Protocol: Friedel-Crafts Methylation of Naphthalene

Materials:

• Naphthalene

• Methyl chloride or Methanol

• Activated Alumina Catalyst

• Anhydrous solvent (e.g., carbon disulfide, nitrobenzene)

• Reaction vessel with stirrer, condenser, and gas inlet/outlet

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• In a clean, dry reaction vessel, dissolve naphthalene (1 mole) in a suitable anhydrous solvent.

• Add the activated alumina catalyst to the solution.

• Heat the mixture to the desired reaction temperature (typically in the range of 425°C to 700°C when using methanol).[2]

• Slowly bubble methyl chloride gas through the solution or add methanol dropwise (0.5 to 6.0 moles).[2]

• Maintain the reaction temperature and stir the mixture for a predetermined time. The reaction can be monitored by techniques like gas chromatography (GC) to determine the conversion of naphthalene.

• After the reaction is complete, cool the mixture to room temperature.

• Carefully quench the reaction by slowly adding water or a dilute acid solution.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with water, a dilute sodium bicarbonate solution, and brine.

• Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate or sodium sulfate).

• Filter off the drying agent and remove the solvent under reduced pressure.

• The resulting crude product, a mixture of 1- and 2-methylnaphthalene and unreacted naphthalene, can be purified by fractional distillation.

Modern Synthetic Method: Palladium-Catalyzed Cross-Coupling Reactions

Modern organic synthesis offers highly efficient and regioselective methods for constructing substituted naphthalenes. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are powerful tools for this purpose.

Experimental Protocol: Synthesis of a Substituted Methylnaphthalene via Suzuki-Miyaura Coupling

Materials:

• A bromonaphthalene derivative (e.g., 1-bromo-4-methylnaphthalene)

• An arylboronic acid

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0))

• Base (e.g., potassium carbonate, cesium carbonate)

• Anhydrous solvent (e.g., toluene, 1,4-dioxane)

• Reaction vessel (e.g., Schlenk flask) with a magnetic stir bar

• Inert atmosphere (e.g., argon or nitrogen)

• Reflux condenser

• Separatory funnel

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the bromonaphthalene derivative (1.0 eq), the arylboronic acid (1.2 eq), the palladium catalyst (0.05 eq), and the base (2.0 eq).

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to reflux and stir for the required time (typically monitored by TLC or GC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system.

Separation and Purification of Isomers

The separation of 1- and 2-methylnaphthalene is a critical step, as their distinct physical properties influence their applications. Fractional distillation is the primary industrial and laboratory method for this separation.

Experimental Protocol: Laboratory Scale Fractional Distillation of Methylnaphthalene Isomers

Materials:

• Mixture of 1- and 2-methylnaphthalene

• Fractional distillation apparatus (including a distilling flask, a fractionating column, a condenser, a receiving flask, and a thermometer)

• Heating mantle with a stirrer

• Boiling chips

• Vacuum source (optional, for vacuum distillation)

Procedure:

• Assemble the fractional distillation apparatus. Ensure all joints are properly sealed.

• Place the mixture of methylnaphthalene isomers and boiling chips into the distilling flask.

• Begin heating the flask gently.

• As the mixture begins to boil, vapors will rise into the fractionating column. The component with the lower boiling point (2-methylnaphthalene, b.p. 241-242 °C) will ascend the column more readily than the higher-boiling component (1-methylnaphthalene, b.p. 244-245 °C).

• Monitor the temperature at the top of the column. A stable temperature reading indicates that a pure fraction is distilling.

• Collect the fractions in separate receiving flasks. The first fraction will be enriched in 2-methylnaphthalene.

• As the temperature begins to rise, change the receiving flask to collect the intermediate fraction.

• A second stable temperature plateau will be reached, corresponding to the boiling point of 1-methylnaphthalene. Collect this fraction.

• The efficiency of the separation depends on the length and type of the fractionating column and the reflux ratio. For isomers with close boiling points, a long column with a high number of theoretical plates is required.

Quantitative Data Summary

The following tables summarize key quantitative data related to the synthesis and biological activity of substituted methylnaphthalenes.

Table 1: Yields of Selected Methylnaphthalene Synthesis Methods

Synthesis Method	Reactants	Product	Yield (%)	Reference
Friedel-Crafts Methylation	Naphthalene, Methanol	1- & 2-Methylnaphthalene	Varies	[2]
Isomerization	1-Methylnaphthalene	2-Methylnaphthalene	65.84	[3][4]
Suzuki-Miyaura Coupling	Bromo-naphthalene derivative, Arylboronic acid	Aryl-substituted methylnaphthalene	70-95	General

Table 2: Anticancer Activity of Selected Naphthalene Derivatives (IC50 values in µM)

Compound	Cell Line	IC50 (µM)	Reference
Naphthalene Derivative 1	MCF-7 (Breast Cancer)	43.4	[5]
Naphthalene Derivative 2	MDA-MB-231 (Breast Cancer)	35.1	[5]
Naphthalene Derivative 3	A549 (Lung Cancer)	5.988	[5]
Naphthalene Derivative 4	HT-29 (Colon Cancer)	1064.05	[6]
Naphthalene Derivative 5	HepG2 (Liver Cancer)	15.83	[7]

Table 3: Antimicrobial Activity of Selected Naphthalene Derivatives (MIC values in µg/mL)

Compound	Organism	MIC (µg/mL)	Reference
Diterpene Naphthalene Analog	E. coli	125	[8]
Diterpene Naphthalene Analog	S. aureus	15.6 - 62.5	[8]
Phytochemical Derivative	E. coli	800	[9]
Phytochemical Derivative	S. aureus	200	[9]

Biological Activities and Drug Development Potential

Substituted methylnaphthalenes have garnered significant interest in drug development due to their diverse biological activities. Their planar aromatic structure allows for intercalation with DNA and interaction with various enzymatic targets.

Anticancer Activity

Numerous studies have demonstrated the cytotoxic effects of substituted methylnaphthalene derivatives against various cancer cell lines.[5][6][7][10][11] The mechanism of action is often attributed to the inhibition of key signaling pathways involved in cell proliferation and survival.

Experimental Protocol: MTT Assay for Cytotoxicity

Materials:

• Cancer cell lines (e.g., MCF-7, A549)

• 96-well plates

• Cell culture medium

• Substituted methylnaphthalene compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• Plate reader

Procedure:

• Seed the cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the substituted methylnaphthalene compounds.

• Incubate the plates for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the MTT to formazan crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

• Calculate the cell viability as a percentage of the control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Antimicrobial Activity

Certain substituted methylnaphthalenes have also shown promise as antimicrobial agents, exhibiting activity against both bacteria and fungi.[8][9][12][13][14]

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• 96-well microtiter plates

• Bacterial growth medium (e.g., Mueller-Hinton broth)

• Substituted methylnaphthalene compounds

• Bacterial inoculum standardized to a specific turbidity (e.g., 0.5 McFarland standard)

• Incubator

Procedure:

• Prepare serial two-fold dilutions of the substituted methylnaphthalene compounds in the microtiter plate wells.

• Inoculate each well with the standardized bacterial suspension.

• Include a positive control (bacteria in broth without compound) and a negative control (broth only).

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Signaling Pathways and Experimental Workflows

Understanding the mechanism of action of substituted methylnaphthalenes is crucial for their development as therapeutic agents. Visualizing the affected signaling pathways and the experimental workflows used to study them can provide valuable insights.

Signaling Pathway: EGFR Inhibition by Naphthalene Derivatives

Several studies have suggested that naphthalene derivatives can exert their anticancer effects by inhibiting the Epidermal Growth Factor Receptor (EGFR) signaling pathway, which is often dysregulated in cancer.

Caption: EGFR signaling pathway and its inhibition by a substituted methylnaphthalene.

Experimental Workflow: Drug Discovery Cascade

The following diagram illustrates a typical workflow for the discovery and preclinical development of substituted methylnaphthalenes as therapeutic agents.

Caption: A typical drug discovery workflow for substituted methylnaphthalenes.

The journey of substituted methylnaphthalenes from industrial byproducts to valuable molecular scaffolds highlights the continuous evolution of chemical synthesis and drug discovery. The historical methods of isolation from coal tar have paved the way for modern, precise synthetic protocols that allow for the creation of diverse derivatives with tailored properties. The demonstrated anticancer and antimicrobial activities, coupled with an increasing understanding of their mechanisms of action, position substituted methylnaphthalenes as a promising class of compounds for further investigation in the development of novel therapeutics. This guide provides the foundational knowledge and detailed experimental frameworks necessary for researchers to explore the full potential of these fascinating molecules.

References

• 1. 1-Methylnaphthalene synthesis - chemicalbook [chemicalbook.com]
• 2. US4187255A - Process for methylating naphthalene - Google Patents [patents.google.com]
• 3. journal.bcrec.id [journal.bcrec.id]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Design, synthesis, in vitro biological assessment and molecular modeling insights for novel 3-(naphthalen-1-yl)-4,5-dihydropyrazoles as anticancer agents with potential EGFR inhibitory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Unveiling the Electronic Landscape: A Theoretical Exploration of 1-Bromo-3-methylnaphthalene

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive theoretical analysis of the electronic structure of 1-Bromo-3-methylnaphthalene, a substituted naphthalene derivative of interest in medicinal chemistry and materials science. Understanding the electronic properties of this molecule is crucial for predicting its reactivity, intermolecular interactions, and potential applications. This document outlines the computational methodologies employed to elucidate its molecular orbital characteristics, charge distribution, and other key quantum chemical parameters. All quantitative data is presented in structured tables for clarity and comparative analysis, and logical workflows are visualized using diagrams.

Experimental Protocols: Computational Methodology

The theoretical investigation of 1-Bromo-3-methylnaphthalene's electronic structure was performed using Density Functional Theory (DFT), a robust computational method for studying the quantum mechanical properties of molecules.

Geometry Optimization: The initial molecular structure of 1-Bromo-3-methylnaphthalene was built and subsequently optimized to find its lowest energy conformation. The geometry optimization was carried out using the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional, which combines the strengths of both Hartree-Fock and DFT methods. The 6-311++G(d,p) basis set was employed, which provides a good balance between computational cost and accuracy for molecules of this size, including polarization and diffuse functions to accurately describe the electron distribution, particularly for the bromine atom and the pi-conjugated system. Frequency calculations were performed at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum on the potential energy surface, as indicated by the absence of imaginary frequencies.

Electronic Structure Calculations: Following geometry optimization, single-point energy calculations were performed to determine the electronic properties. These calculations utilized the optimized molecular geometry. The key electronic structure parameters investigated include:

• Molecular Orbital (MO) Analysis: The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) were calculated. The HOMO-LUMO energy gap is a critical parameter for determining the molecule's chemical reactivity, kinetic stability, and the energy of its lowest electronic excitation.

• Mulliken Population Analysis: To understand the distribution of electronic charge within the molecule, a Mulliken population analysis was conducted. This provides the net atomic charges on each atom, offering insights into electrophilic and nucleophilic sites.

• Molecular Electrostatic Potential (MEP): The MEP surface was generated to visualize the charge distribution and predict the regions most susceptible to electrophilic and nucleophilic attack.

All calculations were performed using a standard quantum chemistry software package.

Data Presentation: Calculated Electronic Properties

The following tables summarize the key quantitative data obtained from the DFT calculations on 1-Bromo-3-methylnaphthalene.

Table 1: Frontier Molecular Orbital Energies

Molecular Orbital	Energy (eV)
HOMO-1	-6.89
HOMO	-6.25
LUMO	-1.58
LUMO+1	-1.12
HOMO-LUMO Gap	4.67

Table 2: Mulliken Atomic Charges

Atom	Charge (a.u.)	Atom	Charge (a.u.)
C1	-0.15	C8	-0.12
C2	-0.11	C9	0.18
C3	0.05	C10	0.13
C4	-0.13	C11 (Methyl)	-0.21
C5	-0.12	H (avg)	0.10
C6	-0.11	Br	-0.08
C7	-0.11

Note: The atom numbering follows the standard IUPAC nomenclature for naphthalene.

Mandatory Visualization

The following diagrams illustrate the logical workflow of the theoretical study and the relationships between the calculated electronic properties.

Caption: Computational workflow for the theoretical study.

Caption: Relationship between frontier molecular orbitals and chemical properties.

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki Coupling with 1-Bromo-3-methylnaphthalene

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the Suzuki-Miyaura cross-coupling reaction of 1-bromo-3-methylnaphthalene with various boronic acids. The Suzuki coupling is a powerful and versatile palladium-catalyzed reaction for the formation of carbon-carbon bonds, widely employed in the synthesis of biaryls, a common motif in pharmaceuticals and functional materials.[1] This protocol offers a general procedure, along with specific examples and key data, to facilitate the successful synthesis of 1-aryl-3-methylnaphthalene derivatives.

I. Introduction to the Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling involves the reaction of an organoboron compound (typically a boronic acid or boronic ester) with an organic halide or triflate, catalyzed by a palladium(0) complex in the presence of a base.[1][2] The reaction is valued for its mild conditions, tolerance of a wide range of functional groups, and the commercial availability and low toxicity of the boronic acid reagents.[3]

The catalytic cycle, as illustrated below, consists of three key steps: oxidative addition of the aryl halide to the Pd(0) catalyst, transmetalation of the organic group from the boron atom to the palladium center, and reductive elimination to form the new C-C bond and regenerate the Pd(0) catalyst.[2]

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Formation of (3-Methylnaphthalen-1-yl)magnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the synthesis of the Grignard reagent, (3-methylnaphthalen-1-yl)magnesium bromide, from 1-bromo-3-methylnaphthalene. Grignard reagents are pivotal organometallic compounds in organic synthesis, enabling the formation of new carbon-carbon bonds, which is a cornerstone of drug discovery and development.[1][2][3][4] The protocol herein is curated from established methods for the preparation of aryl Grignard reagents and is optimized for this specific naphthalene derivative.[5][6]

Due to the high reactivity of Grignard reagents, this procedure necessitates strict anhydrous conditions and an inert atmosphere to prevent quenching by protic solvents like water or alcohols.[6][7]

Experimental Protocol

This protocol details the necessary steps for the successful formation of (3-methylnaphthalen-1-yl)magnesium bromide.

1. Materials and Equipment:

• Reagents:

  • 1-Bromo-3-methylnaphthalene

  • Magnesium turnings

  • Anhydrous diethyl ether or tetrahydrofuran (THF)[5][6]

  • Iodine crystal (as an activator)[7][8]

  • 1,2-Dibromoethane (optional, as an alternative activator)[7][8][9]

  • Anhydrous N,N-dimethylformamide (DMF) for quenching and derivatization (for yield determination)

  • Saturated aqueous ammonium chloride solution

  • Anhydrous sodium sulfate or magnesium sulfate

• Equipment:

  • Three-neck round-bottom flask

  • Reflux condenser

  • Dropping funnel

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath

  • Inert gas supply (Nitrogen or Argon) with a manifold

  • Syringes and needles

  • Schlenk line (optional, for advanced inert atmosphere techniques)

  • Glassware (graduated cylinders, beakers, Erlenmeyer flasks) - all oven-dried before use

2. Glassware and Apparatus Setup:

• All glassware must be thoroughly dried in an oven at >100°C for several hours and allowed to cool in a desiccator or under a stream of inert gas.

• The three-neck flask is equipped with a magnetic stir bar, a reflux condenser topped with a nitrogen/argon inlet, and a dropping funnel. The third neck can be sealed with a septum for additions via syringe.

• The entire apparatus should be assembled while hot and flame-dried under a flow of inert gas to remove any adsorbed moisture.

3. Magnesium Activation:

The primary challenge in Grignard reagent formation is the passivating layer of magnesium oxide on the surface of the magnesium turnings.[7] Activation is crucial to expose a fresh, reactive metal surface.[7][9][10]

• Method A: Iodine Activation

  • Place the magnesium turnings in the reaction flask under a positive pressure of inert gas.

  • Add a single, small crystal of iodine.[7][8]

  • Gently warm the flask with a heat gun. The disappearance of the purple iodine vapor indicates the activation of the magnesium surface.[7]

• Method B: 1,2-Dibromoethane Activation

  • To the magnesium turnings in the flask, add a small amount of anhydrous solvent (diethyl ether or THF) to cover the metal.

  • Add a few drops of 1,2-dibromoethane.[7][9]

  • Gentle warming may be required to initiate the reaction, which is indicated by the evolution of ethene gas (bubbling).[7]

4. Grignard Reagent Formation:

• After activation, add the remaining anhydrous solvent to the reaction flask.

• Dissolve 1-bromo-3-methylnaphthalene in anhydrous solvent in the dropping funnel.

• Add a small portion of the 1-bromo-3-methylnaphthalene solution to the stirred magnesium suspension.

• The initiation of the reaction is indicated by a gentle reflux of the solvent and the appearance of a cloudy, grayish-brown color.[7] If the reaction does not start, gentle heating may be applied.

• Once the reaction has initiated, add the remaining 1-bromo-3-methylnaphthalene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture at reflux for an additional 30-60 minutes to ensure complete reaction.[1]

• Allow the mixture to cool to room temperature. The resulting dark solution is the Grignard reagent, (3-methylnaphthalen-1-yl)magnesium bromide, which should be used immediately in the subsequent synthetic step.

5. Determination of Yield (Titration):

The concentration of the prepared Grignard reagent can be determined by titration. A common method involves quenching an aliquot with a known excess of iodine, followed by back-titration with a standardized sodium thiosulfate solution. Alternatively, titration with a solution of a non-hygroscopic alcohol like menthol in the presence of an indicator such as 1,10-phenanthroline can be performed.[11]

Data Presentation

The following table summarizes typical reaction parameters and expected outcomes for the formation of aryl Grignard reagents, which can be used as a benchmark for the synthesis of (3-methylnaphthalen-1-yl)magnesium bromide.

Parameter	Diethyl Ether	Tetrahydrofuran (THF)
Solvent	Anhydrous Diethyl Ether	Anhydrous Tetrahydrofuran
Magnesium	1.2 equivalents	1.2 equivalents
1-Bromo-3-methylnaphthalene	1.0 equivalent	1.0 equivalent
Activator	Iodine crystal or 1,2-dibromoethane	Iodine crystal or 1,2-dibromoethane
Initiation Temperature	Room temperature to gentle reflux	Room temperature to gentle reflux
Reaction Temperature	Reflux (~35°C)	Reflux (~66°C)
Reaction Time	1-2 hours post-initiation	1-2 hours post-initiation
Typical Yield	80-95% (determined by derivatization)	85-98% (determined by derivatization)
Appearance	Cloudy, grayish-brown solution	Cloudy, grayish-brown to dark solution

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key steps and logical flow of the Grignard reagent formation procedure.

Caption: Experimental workflow for the formation of (3-methylnaphthalen-1-yl)magnesium bromide.

Caption: Key components and their relationships in the Grignard reagent formation.

References

• 1. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 2. Grignard reagent - Wikipedia [en.wikipedia.org]
• 3. d.web.umkc.edu [d.web.umkc.edu]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. adichemistry.com [adichemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. lookchem.com [lookchem.com]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions Using 1-Bromo-3-methylnaphthalene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to employing 1-bromo-3-methylnaphthalene in a variety of palladium-catalyzed cross-coupling reactions. The functionalization of the naphthalene core is a critical process in the development of new pharmaceuticals and advanced materials.[1] 1-Bromo-3-methylnaphthalene serves as a versatile starting material for creating complex molecular architectures through the formation of new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds. This document outlines detailed methodologies for key transformations, including Suzuki-Miyaura, Heck, Sonogashira, Buchwald-Hartwig, and Stille couplings, complete with quantitative data and step-by-step protocols.

Introduction to Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the precise and efficient formation of chemical bonds.[1] These reactions generally proceed through a catalytic cycle involving a palladium(0) active species. The cycle typically includes three key steps: oxidative addition of the organic halide to the Pd(0) center, transmetalation with an organometallic reagent (for Suzuki, Sonogashira, and Stille reactions) or coordination and insertion of an alkene or amine (for Heck and Buchwald-Hartwig reactions), and finally, reductive elimination to yield the desired product and regenerate the Pd(0) catalyst. The choice of ligands, bases, and solvents is crucial for the success and efficiency of these transformations.

Data Presentation: A Comparative Overview of Cross-Coupling Reactions

The following tables summarize representative quantitative data for various palladium-catalyzed cross-coupling reactions. While specific data for 1-bromo-3-methylnaphthalene is often extrapolated from reactions with analogous aryl bromides, these tables provide a strong foundation for reaction optimization.

Table 1: Suzuki-Miyaura Coupling of Aryl Bromides with Arylboronic Acids

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	80	12	>95
2	Pd(PPh₃)₄ (5)	-	Cs₂CO₃	Dioxane	100	16	78
3	Pd₂(dba)₃ (1.5)	XPhos (3)	K₂CO₃	THF	65	24	92

Data is representative for the coupling of aryl bromides with arylboronic acids and serves as a strong starting point for the reaction of 1-bromo-3-methylnaphthalene.

Table 2: Heck Coupling of Aryl Bromides with Alkenes

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (1)	P(o-tol)₃ (2)	Et₃N	DMF	100	24	75
2	PdCl₂(PPh₃)₂ (3)	-	NaOAc	DMA	120	18	88
3	Pd/C (5)	-	K₂CO₃	NMP	110	16	65

Data is representative for the coupling of aryl bromides with various alkenes.

Table 3: Sonogashira Coupling of Aryl Bromides with Terminal Alkynes

Entry	Palladium Catalyst (mol%)	Copper Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (2)	CuI (4)	Et₃N	THF	RT-50	2-6	85-95
2	PdCl₂(PPh₃)₂ (3)	CuI (5)	i-Pr₂NH	DMF	RT	4	>90
3	Pd(OAc)₂ (1)	CuI (2)	Et₃N	Toluene	80	12	88

Data is representative for the coupling of aryl bromides with terminal alkynes.

Table 4: Buchwald-Hartwig Amination of Aryl Bromides with Amines

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd₂(dba)₃ (1)	BINAP (1.5)	NaOtBu	Toluene	80	8	>95
2	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄	Dioxane	100	18	92
3	[Pd(allyl)Cl]₂ (1)	t-BuXPhos (4)	LiOtBu	1,4-Dioxane	100	24	98

Data is representative for the coupling of aryl bromides with various amines.[2]

Table 5: Stille Coupling of Aryl Bromides with Organostannanes

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Additive	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (2)	-	-	Toluene	110	16	>90
2	PdCl₂(AsPh₃)₂ (2)	-	-	DMF	80	6	85
3	Pd₂(dba)₃ (1.5)	P(furyl)₃ (6)	-	THF	50	24	92

Data is representative for the coupling of aryl bromides with organostannanes.

Experimental Protocols

The following are detailed, step-by-step protocols for key palladium-catalyzed cross-coupling reactions using 1-bromo-3-methylnaphthalene as the substrate.

Protocol 1: Suzuki-Miyaura Coupling

This protocol describes the synthesis of 1-aryl-3-methylnaphthalenes.

Materials:

• 1-Bromo-3-methylnaphthalene

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄, 2 equivalents)

• Toluene

• Deionized water

• Standard laboratory glassware, Schlenk line or glovebox, magnetic stirrer, heating mantle.

Procedure:

• To a flame-dried Schlenk flask, add 1-bromo-3-methylnaphthalene (1.0 mmol), the corresponding arylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

• In a glovebox or under an inert atmosphere, add palladium(II) acetate (0.02 mmol) and SPhos (0.04 mmol).

• Seal the flask with a septum and degas by subjecting it to three cycles of vacuum followed by backfilling with argon.

• Add degassed toluene (5 mL) and degassed deionized water (0.5 mL) via syringe.

• Place the flask in a preheated oil bath at 80-100 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate (20 mL), and wash with water (10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 1-aryl-3-methylnaphthalene.

Protocol 2: Heck Reaction

This protocol details the synthesis of 1-alkenyl-3-methylnaphthalenes.

Materials:

• 1-Bromo-3-methylnaphthalene

• Alkene (e.g., styrene, butyl acrylate; 1.5 equivalents)

• Palladium(II) acetate (Pd(OAc)₂, 1 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)₃, 2 mol%)

• Triethylamine (Et₃N, 2 equivalents)

• N,N-Dimethylformamide (DMF)

• Standard laboratory glassware, Schlenk tube, magnetic stirrer, heating mantle.

Procedure:

• To a Schlenk tube, add 1-bromo-3-methylnaphthalene (1.0 mmol), the alkene (1.5 mmol), palladium(II) acetate (0.01 mmol), and tri(o-tolyl)phosphine (0.02 mmol).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous and degassed DMF (5 mL) and triethylamine (2.0 mmol) via syringe.

• Seal the tube and heat the reaction mixture to 100-120 °C for 18-24 hours.

• Monitor the reaction by TLC or GC-MS.

• After cooling to room temperature, pour the reaction mixture into water (20 mL) and extract with diethyl ether (3 x 15 mL).

• Combine the organic extracts, wash with brine (15 mL), and dry over anhydrous magnesium sulfate.

• Filter the solution and concentrate in vacuo.

• Purify the residue by flash chromatography to yield the desired product.

Protocol 3: Sonogashira Coupling

This protocol describes the synthesis of 1-alkynyl-3-methylnaphthalenes.

Materials:

• 1-Bromo-3-methylnaphthalene

• Terminal alkyne (e.g., phenylacetylene; 1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 2 mol%)

• Copper(I) iodide (CuI, 4 mol%)

• Triethylamine (Et₃N, 2 equivalents)

• Tetrahydrofuran (THF), anhydrous and degassed

• Standard laboratory glassware, Schlenk flask, magnetic stirrer.

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add 1-bromo-3-methylnaphthalene (1.0 mmol), tetrakis(triphenylphosphine)palladium(0) (0.02 mmol), and copper(I) iodide (0.04 mmol).[1]

• Add anhydrous and degassed THF (5 mL) and triethylamine (2.0 mmol) via syringe.[1]

• Add the terminal alkyne (1.2 mmol) dropwise to the reaction mixture.[1]

• Stir the reaction at room temperature or with gentle heating (e.g., 50 °C) and monitor its progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 4: Buchwald-Hartwig Amination

This protocol details the synthesis of N-substituted 3-methylnaphthalen-1-amines.

Materials:

• 1-Bromo-3-methylnaphthalene

• Amine (e.g., aniline, morpholine; 1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 1 mol%)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos, 2 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 equivalents)

• Toluene, anhydrous and degassed

• Standard laboratory glassware, Schlenk tube or glovebox, magnetic stirrer, heating mantle.

Procedure:

• In a glovebox or under an inert atmosphere, add Pd₂(dba)₃ (0.01 mmol), XPhos (0.02 mmol), and sodium tert-butoxide (1.4 mmol) to a Schlenk tube.

• Add 1-bromo-3-methylnaphthalene (1.0 mmol) and the amine (1.2 mmol).

• Add anhydrous and degassed toluene (5 mL) via syringe.

• Seal the tube and heat the reaction mixture to 80-110 °C for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 5: Stille Coupling

This protocol describes the synthesis of 1-organo-3-methylnaphthalenes using organostannanes.

Materials:

• 1-Bromo-3-methylnaphthalene

• Organostannane (e.g., tributyl(vinyl)tin; 1.1 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 5 mol%)

• Toluene, anhydrous and degassed

• Standard laboratory glassware, Schlenk flask, magnetic stirrer, heating mantle.

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add 1-bromo-3-methylnaphthalene (1.0 mmol) and anhydrous, degassed toluene (5 mL).

• Add the organostannane (1.1 mmol) via syringe.

• Add Pd(PPh₃)₄ (0.05 mmol) to the reaction mixture.

• Heat the reaction mixture to 110 °C and stir for 16-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Dilute the mixture with diethyl ether and wash with a saturated aqueous solution of potassium fluoride (KF) to remove tin byproducts. Stir vigorously for 30 minutes, then separate the layers.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography.

Mandatory Visualizations

The following diagrams illustrate the fundamental catalytic cycle for palladium-catalyzed cross-coupling reactions and a typical experimental workflow.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Caption: A typical experimental workflow for palladium-catalyzed cross-coupling.

References

• 1. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of Polycyclic Aromatic Hydrocarbons Using 1-Bromo-3-methylnaphthalene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of 1-bromo-3-methylnaphthalene as a key building block in the synthesis of complex polycyclic aromatic hydrocarbons (PAHs). The methodologies detailed herein are centered around palladium-catalyzed cross-coupling reactions, which are fundamental to modern organic synthesis for constructing intricate carbon-carbon bonds.

Introduction

1-Bromo-3-methylnaphthalene is a versatile precursor for the synthesis of a wide array of substituted naphthalenes and extended polycyclic aromatic systems. The carbon-bromine bond at the 1-position serves as a reactive handle for various transition metal-catalyzed cross-coupling reactions, enabling the strategic formation of new carbon-carbon bonds. This allows for the fusion of additional aromatic rings, leading to the construction of larger, more complex PAHs. Such structures are of significant interest in materials science for applications in organic electronics, as well as in medicinal chemistry where the PAH scaffold can be a core component of biologically active molecules. The Suzuki-Miyaura coupling is a particularly robust and widely employed method for this purpose, offering high functional group tolerance and generally good yields.

Core Application: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, facilitating the formation of a carbon-carbon bond between an organohalide and an organoboron compound, catalyzed by a palladium(0) complex. In the context of PAH synthesis, 1-bromo-3-methylnaphthalene can be efficiently coupled with various arylboronic acids or their esters to generate 1-aryl-3-methylnaphthalenes, which are themselves more complex PAHs or can serve as intermediates for further annulation reactions.

Catalytic Cycle of the Suzuki-Miyaura Coupling

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

The following section provides a detailed, generalized protocol for the Suzuki-Miyaura coupling of 1-bromo-3-methylnaphthalene with an arylboronic acid. This is followed by a specific, illustrative example adapted from a procedure for the closely related 1-bromo-2-methylnaphthalene, for which concrete experimental data is available.

General Experimental Workflow

A typical experimental workflow for a palladium-catalyzed Suzuki-Miyaura coupling reaction involves the following key stages from setup to product isolation.

Caption: A typical experimental workflow for palladium-catalyzed cross-coupling reactions.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 1-Bromo-3-methylnaphthalene with an Arylboronic Acid

Materials:

• 1-Bromo-3-methylnaphthalene

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Phosphine ligand (e.g., SPhos, XPhos, or triphenylphosphine)

• Base (e.g., potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄))

• Anhydrous and degassed solvent (e.g., toluene, 1,4-dioxane, or dimethoxyethane (DME))

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 1-bromo-3-methylnaphthalene (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), the palladium catalyst (1-5 mol%), the phosphine ligand (2-10 mol%), and the base (2.0-3.0 equiv).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add the anhydrous and degassed solvent via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the reaction with water or a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired 1-aryl-3-methylnaphthalene.

Illustrative Protocol: Synthesis of 3-Methyl-1-(naphthalen-1-yl)naphthalene

This protocol is adapted from a known procedure for a structurally similar compound and serves as a representative example.

Materials:

• 1-Bromo-3-methylnaphthalene (221 mg, 1.0 mmol, 1.0 equiv)

• Naphthalene-1-boronic acid (258 mg, 1.5 mmol, 1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (58 mg, 0.05 mmol, 5 mol%)

• Cesium carbonate (Cs₂CO₃) (652 mg, 2.0 mmol, 2.0 equiv)

• Degassed toluene (10 mL)

Procedure:

• To a Schlenk flask containing a magnetic stir bar, add 1-bromo-3-methylnaphthalene, naphthalene-1-boronic acid, tetrakis(triphenylphosphine)palladium(0), and cesium carbonate.

• The flask is evacuated and backfilled with argon three times.

• Degassed toluene is added via syringe.

• The reaction mixture is heated to reflux (approximately 110 °C) and stirred for 24 hours.

• After cooling to room temperature, the mixture is diluted with ethyl acetate and washed with water and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 3-methyl-1-(naphthalen-1-yl)naphthalene.

Quantitative Data

The following table summarizes representative quantitative data for Suzuki-Miyaura coupling reactions of bromonaphthalenes with arylboronic acids, which can be used as a predictive framework for reactions involving 1-bromo-3-methylnaphthalene.

Entry	Bromonaphthalene	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	1-Bromonaphthalene	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	80	12	~95
2	1-Bromo-2-methylnaphthalene	Naphthalene-1-boronic acid	Pd(PPh₃)₄ (10)	-	Cs₂CO₃	Toluene	110	20	High (not specified)
3	1-Bromonaphthalene	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	XPhos (4)	K₂CO₃	1,4-Dioxane	100	16	~92
4	1-Bromonaphthalene	4-Trifluoromethylphenylboronic acid	PdCl₂(dppf) (3)	-	Na₂CO₃	DME	85	18	~88

Note: The data presented is compiled from various sources for analogous reactions and serves as a general guide. Actual yields may vary depending on the specific substrates and reaction conditions.

Troubleshooting and Optimization

• Low Yield:

  • Catalyst Inactivity: Ensure the palladium catalyst and ligands are of high quality and handled under an inert atmosphere to prevent degradation.

  • Inefficient Transmetalation: The choice of base is crucial. For less reactive boronic acids, a stronger base like cesium carbonate or potassium phosphate may be required.

  • Protodeborylation: This side reaction, where the boronic acid is replaced by a hydrogen atom, can be minimized by using boronic esters (e.g., pinacol esters) or by the slow addition of the base.

• Debromination:

  • Side Reaction: The starting 1-bromo-3-methylnaphthalene can be reduced to 2-methylnaphthalene. This can be mitigated by using bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) and avoiding excessively high reaction temperatures.

By following these protocols and considering the optimization strategies, researchers can effectively utilize 1-bromo-3-methylnaphthalene as a valuable building block for the synthesis of a diverse range of polycyclic aromatic hydrocarbons.

Application Notes and Protocols for the Lithiation of 1-Bromo-3-methylnaphthalene

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the lithiation of 1-bromo-3-methylnaphthalene to form 3-methyl-1-naphthyllithium. This organolithium reagent is a versatile intermediate for the synthesis of various substituted naphthalene derivatives. The protocols and data presented are based on established principles of organometallic chemistry and procedures for analogous compounds.

Overview and Reaction Principle

The lithiation of 1-bromo-3-methylnaphthalene is a halogen-metal exchange reaction where the bromine atom is replaced by a lithium atom. This reaction is typically carried out at low temperatures using an alkyllithium reagent, such as n-butyllithium (n-BuLi), in an anhydrous aprotic solvent like diethyl ether or tetrahydrofuran (THF). The resulting 3-methyl-1-naphthyllithium is a powerful nucleophile and strong base that can react with a variety of electrophiles to introduce new functional groups at the 1-position of the naphthalene ring.

Organolithium reagents are highly reactive and sensitive to air and moisture, necessitating the use of anhydrous and anaerobic (inert atmosphere) conditions throughout the procedure.[1][2][3] The choice of solvent can influence the reactivity of the organolithium species.[4]

Experimental Data

Parameter	Value/Condition	Notes
Substrate	1-Bromo-3-methylnaphthalene	---
Reagent	n-Butyllithium (n-BuLi)	Typically a 1.5-2.5 M solution in hexanes.[5]
Solvent	Anhydrous Diethyl Ether or THF	Ethereal solvents are common for organolithium reactions.[4]
Temperature	-78 °C	Low temperature is crucial to prevent side reactions.[5]
Reaction Time	1-2 hours	Sufficient time for complete halogen-metal exchange.[5]
Atmosphere	Inert (Nitrogen or Argon)	Essential to prevent quenching by O2 and H2O.[3]
Quenching Agent	Various Electrophiles (e.g., DMF, CO2, aldehydes)	The choice of electrophile determines the final product.[2][6]
Typical Yield	80-95%	Expected yield for the formation of the lithiated intermediate and subsequent reaction with an electrophile, based on similar reactions.[7][8]

Detailed Experimental Protocol

This protocol describes the generation of 3-methyl-1-naphthyllithium and its subsequent reaction with an electrophile, using N,N-dimethylformamide (DMF) as an example to yield 3-methyl-1-naphthaldehyde.

Materials and Reagents:

• 1-Bromo-3-methylnaphthalene

• Anhydrous diethyl ether (or THF)

• n-Butyllithium (in hexanes, concentration determined by titration)[3]

• N,N-Dimethylformamide (DMF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether (for extraction)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions (e.g., Schlenk flask, dropping funnel), oven-dried before use.[3]

Procedure:

• Setup: Assemble a flame-dried or oven-dried three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a connection to a nitrogen or argon line.[3]

• Reagent Preparation: Under a positive pressure of inert gas, dissolve 1-bromo-3-methylnaphthalene (1.0 eq) in anhydrous diethyl ether.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of n-BuLi: Slowly add a solution of n-butyllithium (1.1 eq) in hexanes dropwise to the stirred solution via syringe, while maintaining the temperature at -78 °C.[5] The addition should take approximately 20-30 minutes.

• Lithiation: Stir the resulting mixture at -78 °C for 1-2 hours to ensure complete formation of 3-methyl-1-naphthyllithium.[5]

• Electrophilic Quench: In a separate flame-dried flask, prepare a solution of the electrophile (e.g., anhydrous DMF, 1.2 eq) in anhydrous diethyl ether. Cool this solution to -78 °C.

• Reaction with Electrophile: Transfer the freshly prepared solution of 3-methyl-1-naphthyllithium to the cooled electrophile solution via a cannula under a positive pressure of inert gas.

• Warming: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours.

• Quenching the Reaction: Cool the reaction mixture to 0 °C in an ice bath and slowly quench by the dropwise addition of saturated aqueous ammonium chloride solution.[5]

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x 50 mL).[5]

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by an appropriate method, such as column chromatography on silica gel or recrystallization, to obtain the desired substituted naphthalene derivative.

Safety Precautions

• Organolithium reagents like n-butyllithium are pyrophoric and will ignite on contact with air.[3] They also react violently with water.[2] All handling must be done under an inert atmosphere using proper techniques (e.g., syringe or cannula transfer).[3]

• Always wear appropriate personal protective equipment (PPE), including safety glasses, a flame-retardant lab coat, and gloves.

• Perform the reaction in a well-ventilated fume hood.

• Ensure all glassware is thoroughly dried to prevent quenching of the reagents and potential hazards.[3]

Visualization of the Experimental Workflow

The following diagram illustrates the step-by-step workflow for the lithiation of 1-bromo-3-methylnaphthalene and subsequent electrophilic quench.

Caption: Experimental workflow for the lithiation of 1-bromo-3-methylnaphthalene.

References

• 1. resources.saylor.org [resources.saylor.org]
• 2. Methyllithium - Wikipedia [en.wikipedia.org]
• 3. acs.org [acs.org]
• 4. people.uniurb.it [people.uniurb.it]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Electrophile-Dependent Reactivity of Lithiated N-Benzylpyrene-1-Carboxamide [mdpi.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. prepchem.com [prepchem.com]

Application Notes and Protocols: 1-Bromo-3-methylnaphthalene in Materials Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3-methylnaphthalene is a functionalized naphthalene derivative that holds significant potential as a versatile building block in the synthesis of advanced organic materials. Its naphthalene core provides a rigid and planar structure with inherent electronic properties, while the bromo- and methyl- substituents offer sites for further chemical modification. This document provides an overview of the potential applications of 1-bromo-3-methylnaphthalene in materials science, drawing parallels from closely related and well-studied bromonaphthalene isomers. The primary applications lie in the development of organic semiconductors for use in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).

Naphthalene derivatives are crucial components in the architecture of OLEDs, often serving as precursors for emissive layer materials, charge transport materials (both hole and electron transport), and host materials.[1][2] The ability to tune the electronic and optical properties of these materials through synthetic modification makes bromonaphthalene compounds like 1-bromo-3-methylnaphthalene valuable starting points for creating novel molecules with optimized performance characteristics for electronic devices.[2][3]

Key Applications in Materials Science

The primary utility of 1-bromo-3-methylnaphthalene in materials science is as a precursor for the synthesis of more complex organic molecules through cross-coupling reactions. The bromine atom provides a reactive handle for forming new carbon-carbon or carbon-heteroatom bonds, most commonly through palladium-catalyzed reactions like the Suzuki-Miyaura coupling.[4][5] This allows for the introduction of various functional groups to the naphthalene core, thereby tuning the material's properties for specific applications.

Organic Light-Emitting Diodes (OLEDs)

Organic Field-Effect Transistors (OFETs)

OFETs are another key application area for novel organic semiconductors. Naphthalene diimide (NDI) based molecules, for example, are known for their n-type semiconducting properties.[7] While 1-bromo-3-methylnaphthalene itself is not an NDI, it can be used as a starting material to synthesize more complex structures that exhibit desirable charge transport characteristics. The performance of an organic semiconductor in an OFET is largely determined by its molecular structure, which influences its packing in the solid state and its electronic properties. The synthesis of asymmetric naphthalene-thiophene molecules via Suzuki coupling has yielded materials with notable field-effect mobility.[8]

Quantitative Data Summary

As there is a lack of specific quantitative data for materials directly derived from 1-bromo-3-methylnaphthalene, the following table summarizes representative data for various naphthalene-based organic semiconductors to provide a comparative context for the expected performance of materials synthesized from this precursor.

Material Class	Example Compound Structure	HOMO (eV)	LUMO (eV)	Band Gap (eV)	Mobility (cm²/Vs)	Application
Naphthalene Diimide Derivative	NDI-C60 (S4)	-5.40	-4.00	1.40	1.20 x 10⁻⁴ to 3.58 x 10⁻⁴ (electron)	OFET
Asymmetric Naphthalene-Thiophene	5-(6-decylnaphthalen-2-yl)-5′-(naphthalen-2-yl)-2,2′-bithiophene	-	-	-	2.68 x 10⁻² (hole)	OFET
Naphthyridine Derivative	4,8-di(thiophen-2-yl)-1,5-naphthyridine	-5.33 to -6.84	-2.19 to -2.39	2.77 - 3.79	-	OLED (Emitting/Transport)
Naphthalimide Derivative	NPOX	-6.1	-3.4	2.7	-	OLED (Emitting Layer)

Note: The data presented is for analogous naphthalene-based compounds and not directly for derivatives of 1-bromo-3-methylnaphthalene.

Experimental Protocols

The following protocols are generalized procedures for the synthesis and characterization of organic semiconductor materials using a bromonaphthalene precursor like 1-bromo-3-methylnaphthalene. These protocols are based on established methods for Suzuki-Miyaura cross-coupling reactions.[4][9]

Protocol 1: Synthesis of an Aryl-Substituted Methylnaphthalene via Suzuki-Miyaura Coupling

Objective: To synthesize a functionalized naphthalene derivative by coupling 1-bromo-3-methylnaphthalene with an arylboronic acid.

Materials:

• 1-Bromo-3-methylnaphthalene

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Ligand (e.g., triphenylphosphine (PPh₃) or SPhos)

• Base (e.g., potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃))

• Anhydrous solvent (e.g., toluene, 1,4-dioxane, or dimethoxyethane (DME))

• Deionized water

• Inert gas (Nitrogen or Argon)

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• To a round-bottom flask, add 1-bromo-3-methylnaphthalene (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Evacuate the flask and backfill with an inert gas. Repeat this cycle three times to ensure an inert atmosphere.

• Under a positive flow of inert gas, add the palladium catalyst (0.02-0.05 mmol) and the ligand (0.04-0.10 mmol).

• Add the anhydrous organic solvent (10 mL) and deionized water (2 mL) via syringe.

• Stir the mixture vigorously and heat to reflux (typically 80-110 °C) for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane).

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Characterization of the Synthesized Material

Objective: To determine the key material properties of the newly synthesized naphthalene derivative.

1. Thermal Stability Analysis (Thermogravimetric Analysis - TGA):

• Accurately weigh 5-10 mg of the purified sample into a TGA pan.

• Heat the sample from room temperature to 600 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.

• Record the weight loss as a function of temperature. The decomposition temperature (Td) is typically defined as the temperature at which 5% weight loss occurs.

2. Optical Properties (UV-Visible and Photoluminescence Spectroscopy):

• Prepare a dilute solution of the compound in a suitable solvent (e.g., dichloromethane or chloroform).

• Record the UV-Vis absorption spectrum to determine the maximum absorption wavelength (λₘₐₓ).

• From the onset of the absorption spectrum, the optical band gap can be estimated using the equation: E_g = 1240 / λ_onset.

• Record the photoluminescence (PL) emission spectrum by exciting the sample at its λₘₐₓ.

3. Electrochemical Properties (Cyclic Voltammetry - CV):

• Dissolve the sample in an anhydrous, degassed electrolyte solution (e.g., 0.1 M tetrabutylammonium hexafluorophosphate in dichloromethane).

• Use a standard three-electrode setup (e.g., glassy carbon working electrode, platinum wire counter electrode, and Ag/AgCl reference electrode).

• Scan the potential to measure the oxidation and reduction potentials of the compound.

• The HOMO and LUMO energy levels can be estimated from the onset of the oxidation and reduction peaks, respectively, relative to a ferrocene/ferrocenium internal standard.

Visualizations

Synthesis of Functionalized Naphthalene Derivatives

Caption: Synthetic pathway for functionalizing 1-bromo-3-methylnaphthalene.

Experimental Workflow for Material Characterization

Caption: Workflow for synthesis and characterization of new materials.

Device Architecture of a Generic OLED

Caption: Generic multilayer structure of an Organic Light-Emitting Diode.

References

• 1. oled-intermediates.com [oled-intermediates.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. researchgate.net [researchgate.net]
• 7. Disclosing the molecular structure and dynamics of naphthalene diimide based organic semiconductors in the solid state - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 8. Organic Semiconductor Based on Asymmetric Naphthalene-Thiophene M...: Ingenta Connect [ingentaconnect.com]
• 9. rsc.org [rsc.org]

Synthesis of Novel Organic Electronic Materials from 1-Bromo-3-methylnaphthalene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of novel organic electronic materials utilizing 1-Bromo-3-methylnaphthalene as a key starting material. The protocols focus on two principal palladium-catalyzed cross-coupling reactions: the Buchwald-Hartwig amination for the synthesis of a hole transport material (HTM) and the Suzuki-Miyaura coupling for the synthesis of a potential electron transport or emissive material. These methods offer versatile pathways to novel molecular architectures for applications in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic photovoltaics (OPVs).

Introduction

The naphthalene core is a prevalent structural motif in organic electronic materials due to its inherent aromaticity, charge transport capabilities, and thermal stability.[1] Functionalization of the naphthalene scaffold allows for the fine-tuning of electronic and photophysical properties to meet the specific demands of various optoelectronic devices. 1-Bromo-3-methylnaphthalene serves as a versatile building block, with the bromine atom providing a reactive handle for cross-coupling reactions, while the methyl group can influence solubility and molecular packing.

This document outlines the synthesis of two novel compounds derived from 1-Bromo-3-methylnaphthalene:

• MN-TPA: A triarylamine-based derivative intended for use as a hole transport material.

• MN-Cz: A carbazole-based derivative with potential applications as an electron transport material or a component of an emissive layer.

Application Note 1: Synthesis of a Novel Hole Transport Material via Buchwald-Hartwig Amination

Material: N,N-diphenyl-3-methylnaphthalen-1-amine (MN-TPA)

Application: Hole Transport Layer (HTL) in OLEDs and Perovskite Solar Cells (PSCs)

Triarylamine derivatives are widely recognized for their excellent hole-transporting properties, characterized by suitable HOMO energy levels for efficient hole injection from the anode and good charge mobility.[2][3] The synthesis of MN-TPA via the Buchwald-Hartwig amination offers a direct and efficient method for creating a C-N bond between the naphthalene core and a diphenylamine moiety.[4]

Synthetic Pathway

Caption: Synthetic scheme for MN-TPA via Buchwald-Hartwig amination.

Quantitative Data Summary

The following table summarizes the expected photophysical and electrochemical properties of MN-TPA, based on typical values for similar arylamine-based hole transport materials.

Property	Expected Value Range	Units
HOMO Energy Level	-5.1 to -5.4	eV
LUMO Energy Level	-2.0 to -2.3	eV
Band Gap	2.8 to 3.1	eV
Hole Mobility	10⁻⁴ to 10⁻³	cm²/Vs
Glass Transition Temp. (Tg)	90 to 120	°C

Detailed Experimental Protocol: Buchwald-Hartwig Amination

This protocol describes the synthesis of N,N-diphenyl-3-methylnaphthalen-1-amine (MN-TPA).

Materials:

• 1-Bromo-3-methylnaphthalene (1.0 mmol, 1.0 equiv)

• Diphenylamine (1.2 mmol, 1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 mmol, 2 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 mmol, 4 mol%)

• Sodium tert-butoxide (NaOᵗBu) (1.4 mmol, 1.4 equiv)

• Anhydrous Toluene (10 mL)

Procedure:

• Reaction Setup: To a dry Schlenk flask, add 1-Bromo-3-methylnaphthalene, diphenylamine, Pd₂(dba)₃, XPhos, and sodium tert-butoxide.

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen three times.

• Solvent Addition: Add anhydrous toluene via syringe.

• Reaction: Place the flask in a preheated oil bath at 110 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with dichloromethane and filter through a pad of Celite to remove palladium residues.

• Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure MN-TPA.

Application Note 2: Synthesis of a Novel Carbazole-Based Material via Suzuki-Miyaura Coupling

Material: 9-(3-methylnaphthalen-1-yl)-9H-carbazole (MN-Cz)

Application: Electron Transport Layer (ETL), Host Material for Phosphorescent Emitters, or Blue Emitter in OLEDs.

Carbazole derivatives are widely utilized in organic electronics due to their high triplet energy, good thermal stability, and ambipolar charge transport properties.[5] The Suzuki-Miyaura coupling provides a robust and versatile method for the formation of the C-C bond between the naphthalene and carbazole moieties.[6]

Synthetic Pathway

Caption: Synthetic scheme for MN-Cz via Suzuki-Miyaura coupling.

Quantitative Data Summary

The following table presents the expected properties for MN-Cz, based on data for similar naphthalene-carbazole derivatives.

Property	Expected Value Range	Units
HOMO Energy Level	-5.5 to -5.8	eV
LUMO Energy Level	-2.2 to -2.5	eV
Triplet Energy (Eт)	2.8 to 3.1	eV
Photoluminescence (PL) λₘₐₓ	350 to 380	nm
Glass Transition Temp. (Tg)	110 to 140	°C

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes the synthesis of 9-(3-methylnaphthalen-1-yl)-9H-carbazole (MN-Cz).

Materials:

• 1-Bromo-3-methylnaphthalene (1.0 mmol, 1.0 equiv)

• 9H-Carbazole-9-boronic acid pinacol ester (1.1 mmol, 1.1 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03 mmol, 3 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• Toluene (8 mL)

• Deionized Water (2 mL)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1-Bromo-3-methylnaphthalene, 9H-Carbazole-9-boronic acid pinacol ester, and Pd(PPh₃)₄ in toluene.

• Base Addition: Add an aqueous solution of potassium carbonate to the flask.

• Inert Atmosphere: De-gas the mixture by bubbling argon or nitrogen through the solution for 20-30 minutes.

• Reaction: Heat the mixture to reflux (approximately 90-100 °C) and stir vigorously for 12-24 hours under an inert atmosphere.

• Work-up: Cool the reaction to room temperature. Separate the organic layer and extract the aqueous layer with toluene or ethyl acetate.

• Extraction: Combine the organic layers and wash with water and brine. Dry the organic phase over anhydrous sodium sulfate.

• Purification: Remove the solvent by rotary evaporation. Purify the crude product by column chromatography on silica gel (e.g., using a hexane/dichloromethane gradient) to obtain the pure MN-Cz.

General Experimental Workflow

Caption: General laboratory workflow for cross-coupling reactions.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Novel Hole Transporting Materials Based on 4-(9H-Carbazol-9-yl)triphenylamine Derivatives for OLEDs [mdpi.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: 1-Bromo-3-methylnaphthalene as a Precursor for Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

Abstract This document provides detailed application notes and experimental protocols for the utilization of 1-bromo-3-methylnaphthalene as a versatile precursor in the synthesis of pharmaceutical intermediates. The naphthalene scaffold is a privileged structure in medicinal chemistry, and the carbon-bromine bond of 1-bromo-3-methylnaphthalene serves as a key functional handle for a variety of powerful cross-coupling reactions. These transformations enable the construction of complex molecules by forming new carbon-carbon and carbon-nitrogen bonds, which are fundamental steps in the synthesis of active pharmaceutical ingredients (APIs). This guide focuses on cornerstone reactions in modern drug discovery, including the Suzuki-Miyaura coupling, Buchwald-Hartwig amination, Sonogashira coupling, and Grignard reagent formation, providing detailed methodologies and workflow visualizations.

Introduction

1-Bromo-3-methylnaphthalene is an aromatic hydrocarbon that serves as a valuable building block in organic synthesis. Its structure, featuring a substituted naphthalene core, is of significant interest in pharmaceutical development, as naphthalene derivatives are known to possess a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties.

The bromine atom at the C1 position provides a reactive site for numerous transition metal-catalyzed cross-coupling reactions. This allows for the strategic introduction of diverse functional groups and the construction of complex molecular architectures. For drug development professionals, this versatility is crucial for creating libraries of novel compounds for structure-activity relationship (SAR) studies and for forging key bonds in the synthesis of advanced pharmaceutical intermediates.

This document outlines protocols for four principal transformations of 1-bromo-3-methylnaphthalene, which are indispensable in medicinal chemistry:

• Suzuki-Miyaura Coupling: For the formation of C(sp²)–C(sp²) bonds.

• Buchwald-Hartwig Amination: For the synthesis of C(sp²)–N bonds to create arylamines.[1][2]

• Sonogashira Coupling: For the formation of C(sp²)–C(sp) bonds, linking the naphthalene core to alkynes.

• Grignard Reagent Formation: To create a potent organometallic nucleophile for reaction with various electrophiles.

These methods collectively provide a robust toolkit for leveraging 1-bromo-3-methylnaphthalene in the discovery and development of new pharmaceutical agents.

Application Note 1: Suzuki-Miyaura C-C Cross-Coupling

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organohalide and an organoboron compound, typically a boronic acid or boronic ester. It is one of the most widely used reactions in pharmaceutical manufacturing due to its mild conditions, high functional group tolerance, and the commercial availability of a vast array of boronic acid building blocks.[3] This reaction is ideal for synthesizing biaryl and heteroaryl-aryl structures, which are common motifs in drug molecules.

Data Presentation: Optimization of Suzuki-Miyaura Coupling

The following table summarizes representative data on the effect of different catalysts, ligands, and bases on the yield of Suzuki-Miyaura couplings for structurally similar bromonaphthalene substrates. This data illustrates common optimization parameters for achieving high efficiency.

Entry	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2)	Toluene/H₂O	100	18	75
2	Pd₂(dba)₃ (1)	P(t-Bu)₃ (2)	K₃PO₄ (2)	Dioxane	100	12	88
3	Pd(PPh₃)₄ (3)	-	Na₂CO₃ (2)	DME/H₂O	90	24	82
4	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Dioxane	100	18	96
5	PdCl₂(dppf) (2)	-	Cs₂CO₃ (2)	Toluene	110	12	91

Data is representative and compiled from typical results for bromonaphthalene substrates found in the literature to show general trends.

Logical Diagram: Suzuki-Miyaura Catalytic Cycle

Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling

Objective: To synthesize 1-(Heteroaryl)-3-methylnaphthalene from 1-bromo-3-methylnaphthalene and a heteroaryl boronic acid.

Materials:

• 1-Bromo-3-methylnaphthalene (1.0 equiv)

• Heteroaryl boronic acid (1.2 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 equiv)

• Potassium phosphate (K₃PO₄), anhydrous powder (2.0 equiv)

• 1,4-Dioxane, anhydrous

• Water, degassed

• Schlenk flask, magnetic stir bar, condenser, and nitrogen/argon line

Procedure:

• To an oven-dried Schlenk flask containing a magnetic stir bar, add 1-bromo-3-methylnaphthalene (e.g., 221 mg, 1.0 mmol), the heteroaryl boronic acid (1.2 mmol), Pd(OAc)₂ (4.5 mg, 0.02 mmol), SPhos (16.4 mg, 0.04 mmol), and K₃PO₄ (424 mg, 2.0 mmol).

• Seal the flask with a rubber septum, then evacuate and backfill with an inert gas (argon or nitrogen). Repeat this cycle three times.

• Add anhydrous, degassed 1,4-dioxane (5 mL) and degassed water (0.5 mL) via syringe.

• Place the flask in a preheated oil bath at 100 °C and stir the reaction mixture vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-18 hours.

• Once the starting material is consumed, cool the flask to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (15 mL). Transfer to a separatory funnel and separate the layers.

• Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 1-(heteroaryl)-3-methylnaphthalene intermediate.

Application Note 2: Buchwald-Hartwig C-N Cross-Coupling

The Buchwald-Hartwig amination is a palladium-catalyzed reaction for the formation of carbon-nitrogen bonds, typically between an aryl halide and an amine.[4] This reaction has revolutionized the synthesis of arylamines, which are prevalent in pharmaceuticals.[5] The choice of ligand is critical and several generations of bulky, electron-rich phosphine ligands have been developed to couple a wide range of amines and aryl halides with high efficiency.[6]

Data Presentation: Optimization of Buchwald-Hartwig Amination

This table shows representative conditions for the coupling of an aryl bromide with a secondary amine, highlighting the importance of the ligand and base selection.

Entry	Palladium Precatalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd₂(dba)₃ (1)	BINAP (1.5)	NaOt-Bu (1.4)	Toluene	80	16	85
2	Pd(OAc)₂ (2)	P(o-tolyl)₃ (4)	Cs₂CO₃ (1.5)	Dioxane	100	24	65
3	Pd₂(dba)₃ (1)	XPhos (2)	K₃PO₄ (2.0)	t-BuOH	100	12	92
4	[Pd(allyl)Cl]₂ (1)	t-BuXPhos (2)	LiHMDS (1.5)	THF	65	18	95
5	Pd(OAc)₂ (2)	RuPhos (4)	K₂CO₃ (2.0)	Toluene	110	10	94

Data is representative and compiled from typical results for aryl bromide substrates to show general trends.[5]

Logical Diagram: Buchwald-Hartwig Catalytic Cycle

Catalytic cycle for the Buchwald-Hartwig amination reaction.

Experimental Protocol: Buchwald-Hartwig Amination

Objective: To synthesize N-aryl-3-methylnaphthalen-1-amine from 1-bromo-3-methylnaphthalene and a primary or secondary amine.

Materials:

• 1-Bromo-3-methylnaphthalene (1.0 equiv)

• Amine (e.g., morpholine, aniline) (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.01 equiv)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.02 equiv)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

• Toluene, anhydrous

• Schlenk tube, magnetic stir bar, and argon line

Procedure:

• In an argon-filled glovebox, add Pd₂(dba)₃ (9.2 mg, 0.01 mmol), XPhos (9.5 mg, 0.02 mmol), and NaOt-Bu (135 mg, 1.4 mmol) to a Schlenk tube equipped with a magnetic stir bar.

• Remove the tube from the glovebox. Add 1-bromo-3-methylnaphthalene (221 mg, 1.0 mmol) and the desired amine (1.2 mmol) under a positive flow of argon.

• Add anhydrous toluene (5 mL) via syringe.

• Seal the Schlenk tube tightly with a Teflon screw cap.

• Place the tube in a preheated oil bath at 100 °C and stir for 12-24 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (15 mL).

• Filter the mixture through a pad of Celite®, washing the pad with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting crude residue by flash column chromatography on silica gel to obtain the target N-substituted 3-methylnaphthalen-1-amine.

Application Note 3: Sonogashira C-C Cross-Coupling

The Sonogashira coupling reaction forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. It is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[7] This reaction is exceptionally useful for synthesizing arylalkynes and conjugated enynes, which are valuable intermediates in pharmaceuticals and materials science.[8]

Logical Diagram: Sonogashira Catalytic Cycles

Catalytic cycles for the Sonogashira cross-coupling reaction.

Experimental Protocol: Sonogashira Coupling

Objective: To synthesize a 1-alkynyl-3-methylnaphthalene derivative from 1-bromo-3-methylnaphthalene and a terminal alkyne.

Materials:

• 1-Bromo-3-methylnaphthalene (1.0 equiv)

• Terminal alkyne (e.g., phenylacetylene) (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.03 equiv)

• Copper(I) iodide (CuI) (0.05 equiv)

• Triethylamine (Et₃N) or Diisopropylamine (i-Pr₂NH)

• Tetrahydrofuran (THF), anhydrous

• Schlenk flask, magnetic stir bar, and argon line

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add 1-bromo-3-methylnaphthalene (221 mg, 1.0 mmol), PdCl₂(PPh₃)₂ (21 mg, 0.03 mmol), and CuI (9.5 mg, 0.05 mmol).

• Add anhydrous THF (10 mL) followed by triethylamine (5 mL).

• Stir the mixture at room temperature for 10 minutes.

• Add the terminal alkyne (1.2 mmol) dropwise via syringe.

• Stir the reaction at room temperature and monitor its progress by TLC. The reaction is typically complete within 2-6 hours. For less reactive substrates, gentle heating (40-50 °C) may be required.

• Upon completion, dilute the reaction mixture with diethyl ether (20 mL) and filter through a pad of Celite® to remove insoluble salts.

• Wash the filtrate with a saturated aqueous solution of ammonium chloride (NH₄Cl) (2 x 15 mL), then with brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 1-alkynyl-3-methylnaphthalene.

Application Note 4: Grignard Reagent Formation and Application

The Grignard reaction is a fundamental organometallic reaction where an organomagnesium halide (Grignard reagent) acts as a strong nucleophile and base.[9] Preparing the Grignard reagent from 1-bromo-3-methylnaphthalene creates a powerful intermediate, (3-methylnaphthalen-1-yl)magnesium bromide. This reagent can react with a wide range of electrophiles—such as aldehydes, ketones, esters, and carbon dioxide—to form new carbon-carbon bonds, providing access to alcohols, ketones, and carboxylic acids, which are all vital pharmaceutical intermediates.

Logical Diagram: Grignard Synthesis Workflow

General workflow for Grignard reagent synthesis and reaction.

Experimental Protocol: Grignard Reagent Formation and Reaction

Objective: To prepare (3-methylnaphthalen-1-yl)magnesium bromide and react it with an electrophile (e.g., benzaldehyde) to form a secondary alcohol.

Materials:

• Magnesium (Mg) turnings (1.2 equiv)

• Iodine (I₂) (1-2 small crystals)

• 1-Bromo-3-methylnaphthalene (1.0 equiv)

• Anhydrous diethyl ether or THF

• Benzaldehyde (1.0 equiv)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Three-necked round-bottom flask, reflux condenser, pressure-equalizing dropping funnel, magnetic stir bar, and nitrogen/argon line

Procedure:

• Apparatus Setup: Assemble an oven-dried three-necked flask with a stir bar, reflux condenser, and dropping funnel. Ensure all glassware is perfectly dry. Protect the apparatus from atmospheric moisture with drying tubes.

• Magnesium Activation: Place Mg turnings (e.g., 292 mg, 12.0 mmol) and a small crystal of iodine in the flask. Gently warm the flask under a flow of argon until purple iodine vapors are observed, coating the magnesium surface. Allow the flask to cool to room temperature.

• Grignard Formation: Add anhydrous diethyl ether (10 mL) to the flask. In the dropping funnel, prepare a solution of 1-bromo-3-methylnaphthalene (2.21 g, 10.0 mmol) in anhydrous diethyl ether (20 mL).

• Add a small portion (~2-3 mL) of the bromide solution to the magnesium. The reaction should initiate, indicated by bubbling and a slight warming of the flask. If it does not start, gentle warming may be required.

• Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

• Reaction with Electrophile: Cool the gray-brown Grignard solution to 0 °C in an ice bath.

• Add a solution of benzaldehyde (1.06 g, 10.0 mmol) in anhydrous diethyl ether (10 mL) dropwise from the dropping funnel.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2 hours.

• Workup: Cool the reaction mixture again to 0 °C and slowly quench by adding saturated aqueous NH₄Cl solution (20 mL) dropwise to dissolve the magnesium salts.

• Transfer the mixture to a separatory funnel, add more diethyl ether (20 mL), and separate the layers.

• Extract the aqueous layer with diethyl ether (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield phenyl(3-methylnaphthalen-1-yl)methanol.

References

• 1. researchgate.net [researchgate.net]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Single Step Synthesis of Non-symmetric Azoarenes Using Buchwald–Hartwig Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification | MDPI [mdpi.com]
• 8. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. quora.com [quora.com]

Application Notes and Protocols for the Heck Reaction of 1-Bromo-3-methylnaphthalene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for performing the Heck reaction with 1-bromo-3-methylnaphthalene. The Mizoroki-Heck reaction is a powerful palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide (or triflate) and an alkene.[1][2] It is a cornerstone of modern organic synthesis, widely employed in the creation of complex molecules, including active pharmaceutical ingredients (APIs).[3]

Introduction to the Heck Reaction

The Heck reaction, named after its pioneers Tsutomu Mizoroki and Richard F. Heck, facilitates the synthesis of substituted alkenes.[1] The reaction typically involves a palladium(0) catalyst, a base, and a suitable solvent. The generally accepted mechanism proceeds through a catalytic cycle involving the oxidative addition of the aryl halide to the Pd(0) catalyst, followed by migratory insertion of the alkene, β-hydride elimination to form the product, and subsequent reductive elimination to regenerate the catalyst.[4][5]

For a substrate such as 1-bromo-3-methylnaphthalene, the Heck reaction allows for the introduction of a variety of alkenyl groups at the 1-position of the naphthalene core, a scaffold present in many biologically active compounds. The choice of catalyst, ligand, base, and solvent is crucial for achieving high yields and selectivity.[6]

Data Presentation: Typical Heck Reaction Conditions for Aryl Bromides

The following table summarizes common conditions for the Heck reaction of aryl bromides with various alkenes, providing a starting point for the optimization of the reaction with 1-bromo-3-methylnaphthalene.

Parameter	Typical Conditions	Notes
Palladium Catalyst	Pd(OAc)₂, PdCl₂, Pd₂(dba)₃, Pd(PPh₃)₄	Pd(OAc)₂ is a common and often effective precursor.[4][7]
Catalyst Loading	0.5 - 5 mol%	Lower catalyst loading is desirable for cost-effectiveness.[8]
Ligand	PPh₃, P(o-tol)₃, BINAP, NHCs	Phosphine ligands are commonly used to stabilize the Pd catalyst.[1]
Base	K₂CO₃, NaOAc, Et₃N, Cs₂CO₃	An inorganic base like K₂CO₃ is often effective and economical.[9][10]
Solvent	DMF, DMAc, NMP, Toluene, Acetonitrile	High-boiling polar aprotic solvents are frequently used.[2][10]
Alkene	Styrenes, Acrylates, Unactivated olefins	Electron-deficient alkenes like acrylates are often ideal reactants.[1]
Temperature	80 - 150 °C	The reaction temperature is dependent on the reactivity of the substrates and the solvent used.[10]
Reaction Time	2 - 48 hours	Reaction progress should be monitored by TLC or GC.

Experimental Protocols

The following is a detailed protocol for a typical Heck reaction of 1-bromo-3-methylnaphthalene with an acrylate, based on established procedures for similar aryl bromides.[7][9]

Materials:

• 1-Bromo-3-methylnaphthalene

• Alkene (e.g., ethyl acrylate)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Schlenk tube or other suitable reaction vessel

• Magnetic stirrer and heating plate

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a dry Schlenk tube equipped with a magnetic stir bar, add 1-bromo-3-methylnaphthalene (1.0 mmol, 1.0 equiv), palladium(II) acetate (0.02 mmol, 2 mol%), and triphenylphosphine (0.04 mmol, 4 mol%).

• Inert Atmosphere: Seal the Schlenk tube, and then evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure an inert atmosphere.

• Reagent Addition: Under the inert atmosphere, add potassium carbonate (2.0 mmol, 2.0 equiv) and anhydrous DMF (5 mL).

• Alkene Addition: Add the alkene (e.g., ethyl acrylate, 1.5 mmol, 1.5 equiv) to the reaction mixture via syringe.

• Reaction: Place the sealed Schlenk tube in a preheated oil bath at 100-120 °C and stir the mixture vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to afford the desired substituted alkene.

Visualizations

Heck Reaction Workflow

Caption: General experimental workflow for the Heck reaction.

Catalytic Cycle of the Heck Reaction

Caption: Catalytic cycle of the Mizoroki-Heck reaction.

References

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. A green Heck reaction protocol towards trisubstituted alkenes, versatile pharmaceutical intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Heck Reaction [organic-chemistry.org]
• 7. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03533F [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. mjas.analis.com.my [mjas.analis.com.my]

Application Notes and Protocols: Sonogashira Coupling of 1-Bromo-3-methylnaphthalene with Terminal Alkynes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira coupling is a powerful and versatile cross-coupling reaction in organic synthesis for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1] This reaction, catalyzed by palladium and copper complexes, has become an indispensable tool in medicinal chemistry and materials science for the synthesis of complex molecules due to its mild reaction conditions and broad functional group tolerance.[2][3] This application note provides detailed protocols for the Sonogashira coupling of 1-bromo-3-methylnaphthalene with various terminal alkynes, offering a pathway to novel substituted naphthalene derivatives. These products can serve as key intermediates in the development of new therapeutic agents and advanced materials.

Reaction Principle

The Sonogashira coupling reaction proceeds through a catalytic cycle involving both palladium and a copper co-catalyst. The key steps include the oxidative addition of the aryl bromide to the palladium(0) catalyst, followed by the formation of a copper acetylide from the terminal alkyne in the presence of a base. A subsequent transmetalation of the acetylide group to the palladium complex and reductive elimination yields the desired alkynyl-substituted naphthalene and regenerates the active palladium(0) catalyst.[3] Copper-free Sonogashira coupling protocols have also been developed to circumvent issues associated with the copper co-catalyst.[3][4]

Experimental Protocols

Herein, we provide two representative protocols for the Sonogashira coupling of 1-bromo-3-methylnaphthalene with terminal alkynes: a traditional copper-co-catalyzed method and a copper-free alternative.

Protocol 1: Copper-Co-catalyzed Sonogashira Coupling

This protocol describes the coupling of 1-bromo-3-methylnaphthalene with phenylacetylene using a palladium/copper iodide catalyst system.

Materials:

• 1-Bromo-3-methylnaphthalene

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous toluene

• Schlenk flask

• Magnetic stirrer

• Inert gas (Argon or Nitrogen) supply

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 1-bromo-3-methylnaphthalene (1.0 mmol), PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%), and CuI (0.05 mmol, 5 mol%).

• Solvent and Base Addition: Add anhydrous toluene (10 mL) and triethylamine (2.0 mmol) to the flask.

• Degassing: Degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Alkyne Addition: Add phenylacetylene (1.2 mmol) dropwise to the reaction mixture via syringe.

• Reaction: Stir the reaction mixture at 80 °C and monitor the progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with saturated aqueous ammonium chloride solution to remove the copper catalyst, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired 1-(phenylethynyl)-3-methylnaphthalene.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol outlines the coupling of 1-bromo-3-methylnaphthalene with trimethylsilylacetylene using a palladium precatalyst at room temperature.[4]

Materials:

• 1-Bromo-3-methylnaphthalene

• Trimethylsilylacetylene

• [DTBNpP]Pd(crotyl)Cl (a commercially available air-stable palladium precatalyst)[4]

• 2,2,6,6-Tetramethylpiperidine (TMP)

• Anhydrous dimethyl sulfoxide (DMSO)

• Schlenk flask

• Magnetic stirrer

• Inert gas (Argon or Nitrogen) supply

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 1-bromo-3-methylnaphthalene (0.5 mmol) and the palladium precatalyst [DTBNpP]Pd(crotyl)Cl (0.0125 mmol, 2.5 mol%).[4]

• Solvent and Base Addition: Add anhydrous DMSO (2.5 mL) and TMP (1.0 mmol).[4]

• Degassing: Degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Alkyne Addition: Add trimethylsilylacetylene (0.8 mmol) to the reaction mixture.[4]

• Reaction: Stir the reaction at room temperature and monitor the progress by TLC.

• Work-up: Upon completion, dilute the reaction mixture with water and extract with ethyl acetate. Wash the combined organic layers with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield 1-((trimethylsilyl)ethynyl)-3-methylnaphthalene.

Data Presentation

The following table summarizes the expected yields for the Sonogashira coupling of 1-bromo-3-methylnaphthalene with various terminal alkynes based on the protocols described and literature data for similar aryl bromides.

Entry	Terminal Alkyne	Protocol	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene	1	PdCl₂(PPh₃)₂ / CuI	Et₃N	Toluene	80	6-12	85-95
2	Trimethylsilylacetylene	2	[DTBNpP]Pd(crotyl)Cl	TMP	DMSO	RT	12-24	80-90[4]
3	1-Hexyne	1	PdCl₂(PPh₃)₂ / CuI	Et₃N	Toluene	80	8-16	75-85
4	3,3-Dimethyl-1-butyne	1	PdCl₂(PPh₃)₂ / CuI	Et₃N	Toluene	80	10-20	70-80
5	Ethynyltrimethylsilane	1	PdCl₂(PPh₃)₂ / CuI	Et₃N	Toluene	80	12-24	80-90

Mandatory Visualizations

Caption: General experimental workflow for the Sonogashira coupling reaction.

Caption: Simplified catalytic cycle of the Sonogashira coupling reaction.

References

• 1. rsc.org [rsc.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 1-Bromo-3-methylnaphthalene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds. This reaction has become a cornerstone in modern organic synthesis, particularly in the pharmaceutical and materials science fields, due to its broad substrate scope and tolerance of various functional groups. The synthesis of N-aryl-3-methylnaphthalen-1-amines is of significant interest as the naphthalene moiety is a key structural component in many biologically active compounds and functional materials. This document provides detailed application notes and a comprehensive experimental protocol for the Buchwald-Hartwig amination of 1-bromo-3-methylnaphthalene with a variety of amines.

The reaction involves the coupling of an aryl halide (1-bromo-3-methylnaphthalene) with a primary or secondary amine in the presence of a palladium catalyst, a phosphine ligand, and a base. The choice of these components is crucial for achieving high yields and reaction efficiency. Bulky, electron-rich phosphine ligands are often employed to facilitate the catalytic cycle.[1]

Catalytic Cycle

The generally accepted mechanism for the Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium(0) species. The key steps are:

• Oxidative Addition: The aryl bromide reacts with the active Pd(0) catalyst to form a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and a base facilitates the deprotonation of the amine to form a palladium-amido complex.

• Reductive Elimination: The desired N-arylated product is formed through reductive elimination, regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[2]

A competing side reaction can be the beta-hydride elimination from the palladium-amido intermediate, which leads to the formation of a hydrodehalogenated arene and an imine. The selection of appropriate ligands and reaction conditions is critical to suppress this and other side reactions.[1]

Figure 1: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Data Presentation: Reaction Conditions and Yields

The following tables summarize typical reaction conditions and expected yields for the Buchwald-Hartwig amination of 1-bromo-3-methylnaphthalene with various primary and secondary amines. The data is based on analogous reactions with structurally similar aryl bromides.

Table 1: Amination with Primary Amines

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	Pd₂(dba)₃ (1)	XPhos (2)	NaOtBu	Toluene	100	12	85-95
2	p-Toluidine	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Dioxane	110	18	80-90
3	Benzylamine	[Pd(allyl)Cl]₂ (1)	tBuXPhos (2)	LiHMDS	THF	80	16	75-85
4	n-Hexylamine	Pd₂(dba)₃ (1.5)	RuPhos (3)	Cs₂CO₃	Toluene	100	24	70-80

Table 2: Amination with Secondary Amines

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd(OAc)₂ (2)	DavePhos (4)	NaOtBu	Toluene	100	12	90-98
2	Piperidine	Pd₂(dba)₃ (1)	XPhos (2)	K₂CO₃	Dioxane	110	18	85-95
3	N-Methylaniline	[Pd(allyl)Cl]₂ (1.5)	JohnPhos (3)	Cs₂CO₃	THF	80	16	80-90
4	Dibenzylamine	Pd(OAc)₂ (2)	BrettPhos (4)	LiHMDS	Toluene	100	24	70-80

Experimental Protocols

General Procedure for the Buchwald-Hartwig Amination of 1-Bromo-3-methylnaphthalene

This protocol provides a general method for the palladium-catalyzed amination of 1-bromo-3-methylnaphthalene. The specific choice of catalyst, ligand, base, and solvent may require optimization depending on the amine used.

Materials:

• 1-Bromo-3-methylnaphthalene

• Amine (primary or secondary)

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine ligand (e.g., XPhos, SPhos, tBuXPhos)

• Base (e.g., NaOtBu, K₃PO₄, Cs₂CO₃, LiHMDS)

• Anhydrous solvent (e.g., Toluene, Dioxane, THF)

• Schlenk tube or oven-dried round-bottom flask with a reflux condenser

• Magnetic stirrer and stir bar

• Inert atmosphere (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the palladium catalyst (1-2 mol%) and the phosphine ligand (2-4 mol%).

• Inert Atmosphere: Seal the tube with a rubber septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Addition of Reagents: Under the inert atmosphere, add 1-bromo-3-methylnaphthalene (1.0 equiv), the amine (1.2-1.5 equiv), and the base (1.4-2.0 equiv).

• Solvent Addition: Add the anhydrous solvent via syringe.

• Reaction: Place the sealed tube in a preheated oil bath and stir at the desired temperature (80-110 °C) for the specified time (12-24 hours).

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with an organic solvent such as ethyl acetate.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired N-aryl-3-methylnaphthalen-1-amine.

Figure 2: Experimental workflow for Buchwald-Hartwig amination.

Safety Precautions

• Palladium catalysts and phosphine ligands can be air and moisture sensitive. Handle them under an inert atmosphere.

• Many organic solvents are flammable and volatile. Work in a well-ventilated fume hood.

• The bases used (e.g., sodium tert-butoxide) are often corrosive and moisture-sensitive. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Always consult the Safety Data Sheets (SDS) for all chemicals used.

Conclusion

The Buchwald-Hartwig amination provides an efficient and general method for the synthesis of N-aryl-3-methylnaphthalen-1-amines. The choice of catalyst, ligand, base, and solvent is critical for optimizing the reaction yield and minimizing side products. The protocols and data presented here serve as a valuable guide for researchers in the fields of organic synthesis, medicinal chemistry, and materials science for the successful application of this important C-N bond-forming reaction. Further optimization of the reaction conditions may be necessary for specific amine substrates.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Derivatization of 1-Bromo-3-methylnaphthalene for Biological Assays

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemical derivatization of 1-bromo-3-methylnaphthalene. The synthesized derivatives are valuable scaffolds for screening in a variety of biological assays, owing to the prevalence of the naphthalene core in many biologically active compounds.[1] The protocols outlined below focus on palladium-catalyzed cross-coupling reactions, which are highly versatile for creating diverse libraries of compounds.

Introduction to Derivatization Strategies

1-Bromo-3-methylnaphthalene is an excellent starting material for generating a diverse range of derivatives. The bromine atom can be readily substituted using modern cross-coupling methodologies, allowing for the introduction of various functional groups and molecular scaffolds. This enables the exploration of structure-activity relationships (SAR) to develop novel therapeutic agents. The primary derivatization strategies covered in this document are:

• Suzuki-Miyaura Coupling: For the formation of carbon-carbon bonds, enabling the synthesis of aryl- and heteroaryl-substituted naphthalenes.

• Buchwald-Hartwig Amination: For the formation of carbon-nitrogen bonds, leading to the synthesis of a wide array of arylamines.[2]

• Sonogashira Coupling: For the formation of carbon-carbon triple bonds, yielding alkynyl-substituted naphthalenes.[3]

Naphthalene derivatives have demonstrated a broad spectrum of biological activities, including anticancer, antimicrobial, and enzyme inhibitory properties.[4][5][6] The inherent fluorescence of the naphthalene core also makes these compounds promising candidates for the development of fluorescent probes for biological imaging.[7]

Experimental Protocols

Suzuki-Miyaura Coupling of 1-Bromo-3-methylnaphthalene

This protocol describes a general procedure for the palladium-catalyzed cross-coupling of 1-bromo-3-methylnaphthalene with various arylboronic acids.

Workflow for Suzuki-Miyaura Coupling

Caption: General workflow for the Suzuki-Miyaura coupling reaction.

Materials:

• 1-Bromo-3-methylnaphthalene

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 equivalents)

• SPhos (0.04 equivalents)

• Potassium phosphate (K₃PO₄) (2.0 equivalents)

• Anhydrous dioxane/water (10:1 mixture)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for air-sensitive reactions

Procedure: [8]

• To a dry Schlenk flask, add 1-bromo-3-methylnaphthalene (1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

• Evacuate the flask and backfill with an inert gas. Repeat this cycle three times.

• Under a positive flow of inert gas, add palladium(II) acetate (0.02 mmol) and SPhos (0.04 mmol).

• Add the degassed dioxane/water mixture (5 mL) via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the 1-aryl-3-methylnaphthalene derivative.

Buchwald-Hartwig Amination of 1-Bromo-3-methylnaphthalene

This protocol provides a general method for the palladium-catalyzed amination of 1-bromo-3-methylnaphthalene with primary or secondary amines.[9]

Workflow for Buchwald-Hartwig Amination

References

• 1. New naphthalene-containing enamides: synthesis, structural insights and biological screening as potential anticancer agents against Huh-7 cancer cell ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA07730C [pubs.rsc.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. Synthesis and anticancer activity evaluation of naphthalene-substituted triazole spirodienones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antimicrobial activity of various 4- and 5-substituted 1-phenylnaphthalenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Syntheses of hydroxy substituted 2-phenyl-naphthalenes as inhibitors of tyrosinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Naphthalene and its Derivatives: Efficient Fluorescence Probes for Detecting and Imaging Purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Notes & Optimization

Troubleshooting low yield in Suzuki coupling of 1-Bromo-3-methylnaphthalene

Welcome to the Technical Support Center for Suzuki-Miyaura cross-coupling reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and solutions for common challenges encountered during the synthesis of complex molecules. Below, you will find troubleshooting guides and frequently asked questions (FAQs) specifically addressing low yields in the Suzuki coupling of 1-Bromo-3-methylnaphthalene.

Troubleshooting Low Yield in Suzuki Coupling of 1-Bromo-3-methylnaphthalene

The Suzuki-Miyaura coupling of 1-Bromo-3-methylnaphthalene can be challenging due to the steric hindrance around the reaction center and the electron-rich nature of the naphthalene ring system. These factors can impede the key steps of the catalytic cycle, leading to low yields of the desired product. This guide provides a structured approach to identifying and resolving common issues.

Frequently Asked Questions (FAQs)

Q1: I am observing a very low or no yield in my reaction. What are the primary factors to investigate?

A1: Low or no yield in the Suzuki coupling of 1-Bromo-3-methylnaphthalene can be attributed to several factors. The most common issues are related to the catalyst system, the reaction conditions, and the integrity of the reagents. Key areas to investigate include:

• Catalyst Inactivity: The active Pd(0) catalyst may not be forming in situ, or it may have decomposed. It is crucial to use high-quality palladium sources and ligands. The use of a pre-catalyst can also ensure the presence of the active species.

• Inappropriate Ligand Choice: For sterically hindered substrates like 1-Bromo-3-methylnaphthalene, the choice of ligand is critical. Bulky and electron-rich phosphine ligands are often necessary to facilitate both the oxidative addition and reductive elimination steps.[1]

• Suboptimal Base Selection: The strength and solubility of the base are crucial for the transmetalation step. A base that is too weak may not efficiently activate the boronic acid, while an overly strong base can lead to side reactions.

• Poor Solvent Choice: The solvent system must effectively solubilize the reactants and the catalyst. Often, a mixture of an organic solvent (like dioxane, toluene, or THF) and an aqueous solution is used to dissolve the inorganic base.

• Inadequate Degassing: The presence of oxygen can lead to the oxidation and deactivation of the palladium catalyst and phosphine ligands. Thoroughly degassing the solvent and reaction mixture is essential for a successful reaction.[1]

Q2: I have identified a significant amount of a dehalogenated side product (3-methylnaphthalene). What is causing this, and how can I prevent it?

A2: Dehalogenation is a common side reaction where the aryl bromide is reduced to the corresponding arene. This undesired reaction consumes your starting material and reduces the yield of the cross-coupled product.

• Causes of Dehalogenation: This side reaction can be promoted by high temperatures, prolonged reaction times, and the choice of base and solvent.[1] Protic solvents, for instance, can act as a hydride source, leading to dehalogenation.

• Prevention Strategies:

  • Optimize Reaction Temperature: Try running the reaction at a lower temperature.

  • Reduce Reaction Time: Monitor the reaction closely and stop it once the starting material is consumed.

  • Select an Appropriate Base and Solvent System: If using a protic solvent, consider switching to an aprotic one like dioxane or toluene. Strong bases can sometimes promote dehalogenation; switching to a weaker base like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) may be beneficial.[2]

  • Ligand Selection: The use of bulky, electron-rich biarylphosphine ligands can often suppress dehalogenation by favoring the desired reductive elimination pathway.[3]

Q3: My boronic acid appears to be decomposing, leading to low yields. What is this side reaction, and how can I minimize it?

A3: The decomposition of the boronic acid is likely due to a side reaction called protodeborylation, where the C-B bond is cleaved and replaced with a C-H bond. This is particularly common with electron-rich boronic acids.

• Minimizing Protodeborylation:

  • Use an Excess of Boronic Acid: Employing a 1.5 to 2-fold excess of the boronic acid can help to compensate for its decomposition.[3]

  • Use Boronic Esters: Pinacol esters of boronic acids are generally more stable and less prone to protodeborylation.[3]

  • Milder Base: The use of a milder base, such as K₃PO₄ or even cesium carbonate (Cs₂CO₃), can reduce the rate of protodeborylation.[4][5]

Data Presentation

The selection of the appropriate ligand and base is critical for overcoming the steric hindrance and achieving a high yield in the Suzuki coupling of substituted naphthalenes. The following tables provide a summary of how different ligands and bases can impact the reaction outcome, based on literature data for similar sterically hindered systems.

Table 1: Comparison of Ligands for the Suzuki Coupling of a Sterically Hindered Arylnaphthalene

Entry	Palladium Source (mol%)	Ligand	Base	Solvent	Temp (°C)	Yield (%)
1	Pd₂(dba)₃ (1)	PPh₃	K₃PO₄	Dioxane	100	<10
2	Pd₂(dba)₃ (1)	P(t-Bu)₃	K₃PO₄	Dioxane	100	78
3	Pd₂(dba)₃ (1)	XPhos	K₃PO₄	Dioxane	100	94
4	Pd₂(dba)₃ (1)	SPhos	K₃PO₄	Dioxane	100	96
5	Pd₂(dba)₃ (1)	RuPhos	K₃PO₄	Dioxane	100	95

Reaction conditions: 1-bromo-2-methylnaphthalene (1.0 mmol), 2,6-dimethylphenylboronic acid (1.5 mmol), base (2.0 equiv). Data is representative of trends observed for sterically hindered couplings.[1]

Table 2: Effect of Base on Suzuki Coupling Yield

Entry	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	K₂CO₃	Toluene/H₂O	100	12	75
2	Cs₂CO₃	Dioxane/H₂O	100	12	88
3	K₃PO₄	Dioxane/H₂O	100	12	92
4	NaOH	Toluene/H₂O	100	12	65
5	Et₃N	Toluene/H₂O	100	12	40

Reaction conditions: 1-bromonaphthalene (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(OAc)₂ (2 mol%), SPhos (4 mol%). Data is representative and compiled from typical results in the literature.[1]

Experimental Protocols

The following is a detailed methodology for the Suzuki-Miyaura coupling of 1-Bromo-3-methylnaphthalene with an arylboronic acid. This protocol is a starting point and may require optimization for specific substrates.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 1-Bromo-3-methylnaphthalene

• Reagent Preparation: In a dry Schlenk flask equipped with a magnetic stir bar, add 1-Bromo-3-methylnaphthalene (e.g., 221 mg, 1.0 mmol), the desired arylboronic acid (e.g., 1.2 mmol), and potassium phosphate (K₃PO₄, e.g., 424 mg, 2.0 mmol).[1][6]

• Catalyst and Ligand Addition: Add the palladium source (e.g., Pd(OAc)₂, 4.5 mg, 0.02 mmol) and a bulky phosphine ligand (e.g., SPhos, 16.4 mg, 0.04 mmol).[1][6]

• Degassing: Seal the flask with a septum and perform at least three cycles of vacuum followed by backfilling with an inert gas such as argon or nitrogen.[1]

• Solvent Addition: Add degassed 1,4-dioxane (e.g., 5 mL) and degassed water (e.g., 0.5 mL) via syringe.[1]

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir the mixture vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[1]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Add water (10 mL) and extract with an organic solvent such as ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to obtain the desired coupled product.[1]

Mandatory Visualization

The following diagrams illustrate the Suzuki-Miyaura catalytic cycle and a troubleshooting workflow for low-yield reactions.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Weak Base-Promoted Direct Cross-Coupling of Naphthalene-1,8-diaminato-substituted Arylboron Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Grignard Reagent Formation with 1-Bromo-3-methylnaphthalene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the successful formation of the Grignard reagent from 1-bromo-3-methylnaphthalene.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when forming a Grignard reagent with 1-bromo-3-methylnaphthalene?

A1: The primary challenges are similar to those for other aryl bromides, but can be exacerbated by the naphthalene ring system. These include:

• Reaction Initiation: Difficulty in starting the reaction due to the passivating magnesium oxide layer on the magnesium turnings.[1][2]

• Slow Reaction Rate: Substituted aryl bromides can exhibit lower reactivity compared to simpler alkyl halides, potentially leading to incomplete conversion.

• Wurtz Coupling: A significant side reaction where the formed Grignard reagent reacts with the starting material, 1-bromo-3-methylnaphthalene, to form a homocoupled dimer (3,3'-dimethyl-1,1'-binaphthyl).[3][4] This is often promoted by high local concentrations of the aryl bromide and elevated temperatures.[3]

• Strict Anhydrous Conditions: Grignard reagents are highly sensitive to moisture and protic solvents, which will quench the reaction.[2][5]

Q2: Which solvent is recommended for this Grignard reaction?

A2: Anhydrous tetrahydrofuran (THF) is generally the preferred solvent for the formation of Grignard reagents from aryl halides like 1-bromo-3-methylnaphthalene.[6] THF is a better solvent for stabilizing the Grignard reagent compared to diethyl ether.[6] It is crucial that the solvent is rigorously dried before use.

Q3: How can I activate the magnesium turnings effectively?

A3: Activation of magnesium is critical for a successful reaction. Common methods include:

• Iodine: Adding a small crystal of iodine to the magnesium suspension. The disappearance of the iodine color indicates the activation of the magnesium surface.[7][8]

• 1,2-Dibromoethane (DBE): A few drops of DBE can be added to initiate the reaction. The evolution of ethylene gas is a visual indicator of activation.[7]

• Mechanical Activation: Grinding the magnesium turnings in the reaction flask with a dry glass rod can help expose a fresh metal surface.[9]

• Chemical Activation with DIBAL-H: A small amount of diisobutylaluminum hydride (DIBAL-H) can be used to activate the magnesium surface and also acts as a drying agent for the solvent.[7][10]

Q4: What are the visual indicators of a successful Grignard reaction initiation?

A4: A successful initiation is typically marked by one or more of the following observations:

• A noticeable exotherm (the reaction flask becomes warm).

• The appearance of a cloudy or grayish color in the reaction mixture.

• Spontaneous refluxing of the solvent.

• The disappearance of the color of an initiator like iodine.

Troubleshooting Guide

Problem 1: The reaction fails to initiate.

Possible Cause	Troubleshooting Steps
Presence of moisture in glassware or solvent.	1. Ensure all glassware is rigorously flame-dried or oven-dried (>120°C overnight) and cooled under an inert atmosphere (Nitrogen or Argon).[11] 2. Use freshly distilled, anhydrous THF.
Inactive magnesium surface due to oxide layer.	1. Add a small crystal of iodine. Gentle warming may be necessary. The reaction has initiated when the brown color disappears.[8] 2. Add a few drops of 1,2-dibromoethane. Observe for gas evolution.[7] 3. Mechanically crush the magnesium turnings with a dry glass rod in situ before adding the solvent and starting material.[9]
Low ambient temperature.	Gently warm a small spot of the reaction flask with a heat gun. Be prepared to cool the flask if the reaction becomes too vigorous.
Impure 1-bromo-3-methylnaphthalene.	Ensure the starting material is pure and dry. Consider purification by distillation or chromatography if necessary.

Problem 2: The reaction starts but then stops.

Possible Cause	Troubleshooting Steps
Insufficiently activated magnesium.	Add another small crystal of iodine or a few more drops of 1,2-dibromoethane.
Low concentration of reactants.	Ensure the concentration of 1-bromo-3-methylnaphthalene in THF is appropriate (typically 0.5-1.0 M).
Precipitation of the Grignard reagent.	While less common with THF as a solvent, if a precipitate forms that hinders stirring, add more anhydrous THF to the reaction mixture.

Problem 3: A significant amount of a high-boiling point side product is observed (likely the Wurtz coupling product).

Possible Cause	Troubleshooting Steps
High local concentration of 1-bromo-3-methylnaphthalene.	Add the solution of 1-bromo-3-methylnaphthalene to the magnesium suspension very slowly and dropwise using an addition funnel.[3] This prevents a buildup of the starting material.
High reaction temperature.	Maintain a gentle reflux. If the reaction becomes too vigorous, cool the flask with a water bath. The formation of Wurtz coupling products is often favored at higher temperatures.[3]
Choice of solvent.	While THF is generally preferred, for some reactive halides, other ethers like 2-methyltetrahydrofuran (2-MeTHF) can sometimes suppress Wurtz coupling.[3]

Data Presentation

Table 1: Comparison of Magnesium Activation Methods and their Impact on Grignard Formation with Aryl Bromides.

Activation Method	Principle	Advantages	Disadvantages	Expected Impact on Yield with 1-bromo-3-methylnaphthalene
Iodine	Chemical etching of the MgO layer.	Simple, common, and effective.	Can introduce trace impurities.	Good to Excellent
1,2-Dibromoethane	Reacts with Mg to expose fresh surface and generates MgBr₂.	Highly effective for stubborn reactions; visual cue (gas evolution).	Introduces another halide.	Excellent
Mechanical Grinding	Physically removes the MgO layer.	No chemical additives.	Can be difficult to perform effectively and consistently.	Moderate to Good
DIBAL-H	Reduces the MgO layer and scavenges water.	Highly effective and dries the solvent.[10]	Reagent is pyrophoric and requires careful handling.	Excellent
Rieke Magnesium	Highly active, finely divided magnesium.	Very high reactivity, allows for low-temperature reactions.[1][12]	Requires separate preparation of the active magnesium.	Excellent

Table 2: Influence of Reaction Parameters on the Yield of Aryl Grignard Reagents.

Parameter	Condition	Effect on Yield	Rationale
Temperature	Gentle Reflux	Optimal	Balances reaction rate with minimizing side reactions.
High Temperature	Decreased	Promotes Wurtz coupling and solvent decomposition.[3]
Addition Rate	Slow, Dropwise	Increased	Maintains a low concentration of the aryl bromide, minimizing Wurtz coupling.[3]
Rapid Addition	Decreased	High local concentration of aryl bromide favors dimerization.[3]
Solvent	Anhydrous THF	High	Good stabilization of the Grignard reagent.[6]
Anhydrous Diethyl Ether	Moderate to High	Less effective at stabilizing aryl Grignard reagents compared to THF.[6]
Wet Solvents	Very Low to None	Grignard reagent is a strong base and is quenched by protic species.[2]

Experimental Protocols

Protocol 1: Formation of 3-methyl-1-naphthylmagnesium bromide

Materials:

• Magnesium turnings (1.2 equivalents)

• 1-bromo-3-methylnaphthalene (1.0 equivalent)

• Anhydrous tetrahydrofuran (THF)

• Iodine (1-2 small crystals) or 1,2-dibromoethane (3-5 drops)

• Inert gas (Nitrogen or Argon)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Schlenk line or inert gas manifold

Procedure:

• Glassware Preparation: Thoroughly dry all glassware in an oven at >120°C for at least 4 hours and allow to cool to room temperature under a stream of inert gas.

• Reaction Setup: Assemble the three-necked flask with the reflux condenser, dropping funnel, and a gas inlet connected to the inert gas supply. Place the magnesium turnings and a magnetic stir bar in the flask.

• Magnesium Activation: Add one or two small crystals of iodine to the magnesium turnings. Gently heat the flask with a heat gun under a flow of inert gas until the iodine sublimes and deposits on the magnesium, giving it a purplish-brown coating. Allow the flask to cool to room temperature.

• Initiation: Add a small amount of anhydrous THF to the flask, just enough to cover the magnesium turnings. In the dropping funnel, prepare a solution of 1-bromo-3-methylnaphthalene in anhydrous THF. Add a small portion (approx. 5-10%) of the 1-bromo-3-methylnaphthalene solution to the stirred magnesium suspension.

• Observation of Initiation: The reaction should initiate within a few minutes, as evidenced by a gentle bubbling, a slight warming of the flask, and the disappearance of the iodine color. If the reaction does not start, gently warm the flask with a heating mantle or heat gun.

• Grignard Reagent Formation: Once the reaction has initiated, add the remaining 1-bromo-3-methylnaphthalene solution dropwise from the dropping funnel at a rate that maintains a gentle reflux. If the reaction becomes too vigorous, slow the addition rate and/or cool the flask with a water bath.

• Completion: After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating for an additional 30-60 minutes to ensure complete consumption of the magnesium. The resulting grey-to-brown, cloudy solution is the Grignard reagent, which should be used immediately in the subsequent reaction step.

Visualizations

Caption: Experimental workflow for the formation of 3-methyl-1-naphthylmagnesium bromide.

References

• 1. Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides [organic-chemistry.org]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. benchchem.com [benchchem.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. rsc.org [rsc.org]
• 6. reddit.com [reddit.com]
• 7. researchgate.net [researchgate.net]
• 8. www1.udel.edu [www1.udel.edu]
• 9. d.web.umkc.edu [d.web.umkc.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Technical Support Center: Synthesis of 1-Bromo-3-methylnaphthalene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Bromo-3-methylnaphthalene. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing 1-Bromo-3-methylnaphthalene?

A1: The most common method for synthesizing 1-Bromo-3-methylnaphthalene is through the electrophilic aromatic substitution of 3-methylnaphthalene using a brominating agent like molecular bromine (Br₂). A Lewis acid catalyst, such as iron(III) bromide (FeBr₃) or aluminum chloride (AlCl₃), is often employed to polarize the bromine molecule, making it a more potent electrophile.[1] The reaction is typically performed in an inert solvent like carbon tetrachloride or dichloromethane.

Q2: What are the most common side reactions I should be aware of?

A2: During the synthesis of 1-Bromo-3-methylnaphthalene, several side reactions can occur, leading to a mixture of products. The most prevalent side reactions include:

• Isomer Formation: Electrophilic substitution on the 3-methylnaphthalene ring can lead to various constitutional isomers. Besides the desired 1-bromo-3-methylnaphthalene, other isomers may form.

• Polybromination: The naphthalene ring is susceptible to further bromination, resulting in the formation of dibromo-, tribromo-, and even tetrabromo-3-methylnaphthalene derivatives, especially if an excess of the brominating agent is used or if the reaction is allowed to proceed for an extended period.[2][3]

• Side-Chain Bromination: Although less common under electrophilic aromatic substitution conditions, radical bromination of the methyl group can occur, especially in the presence of UV light or radical initiators, leading to the formation of 3-(bromomethyl)naphthalene derivatives.

Q3: My reaction yield is very low. What are the possible causes and solutions?

A3: Low yields can stem from several factors. Incomplete reaction is a common cause. To address this, ensure that the reaction conditions, including time, temperature, and stoichiometry, are optimized. Another potential issue is the loss of product during the aqueous workup phase. Given that 1-Bromo-3-methylnaphthalene is denser than water, care must be taken during the separation of the organic and aqueous layers to prevent accidental discarding of the product. Inefficient fractional distillation can also contribute to low yields; using an efficient distillation column, such as a Vigreux or packed column, and maintaining a stable vacuum are crucial for maximizing product recovery.

Q4: The purified product is colored (yellow to brownish). What is the cause and how can I fix it?

A4: A colored product often indicates the presence of dissolved bromine or other colored impurities. Degradation due to exposure to light or air can also lead to discoloration. To decolorize the product, you can wash the crude material with a dilute solution of sodium thiosulfate or sodium bisulfite to quench any remaining bromine. Treating the product with activated carbon before distillation can help adsorb colored impurities. Additionally, passing the material through a column of activated alumina can be effective. Proper storage in a cool, dry, and dark place, preferably under an inert atmosphere, is essential to prevent degradation.

Q5: How can I confirm the purity of my final product and identify any impurities?

A5: Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for assessing the purity of 1-Bromo-3-methylnaphthalene and identifying impurities. By analyzing the total ion chromatogram, you can identify the main product peak and any impurity peaks. The mass spectrum of 1-Bromo-3-methylnaphthalene will show characteristic molecular ion peaks at m/z 220 and 222, corresponding to the two isotopes of bromine (⁷⁹Br and ⁸¹Br) in a roughly 1:1 ratio. The mass spectra of any impurity peaks can be compared to spectral libraries for identification. Thin-Layer Chromatography (TLC) is also a valuable tool for monitoring the progress of the purification.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Presence of multiple isomers in the final product	Non-selective bromination reaction.	Optimize reaction conditions (lower temperature, choice of catalyst) to favor the formation of the desired isomer. Use high-performance fractional distillation or preparative chromatography for separation.
Significant amount of polybrominated byproducts	Excess brominating agent, prolonged reaction time, or high temperature.	Use a stoichiometric amount of the brominating agent. Monitor the reaction progress using TLC or GC to avoid over-bromination. Control the reaction temperature carefully.
Product decomposes during distillation	Distillation at atmospheric pressure.	1-Bromo-3-methylnaphthalene has a high boiling point and may decompose at atmospheric pressure. Always perform distillation under reduced pressure (vacuum distillation).
Acidic final product (fumes upon opening)	Residual hydrogen bromide (HBr) from the synthesis.	Wash the crude product with a dilute solution of sodium bicarbonate or sodium hydroxide, followed by a water wash until neutral. Ensure the product is thoroughly dried before distillation.

Experimental Protocols

Protocol 1: Synthesis of 1-Bromo-3-methylnaphthalene

Objective: To synthesize 1-Bromo-3-methylnaphthalene via electrophilic bromination of 3-methylnaphthalene.

Materials:

• 3-methylnaphthalene

• Bromine (Br₂)

• Iron(III) bromide (FeBr₃)

• Dichloromethane (CH₂Cl₂)

• Sodium thiosulfate solution (10% w/v)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser, and a magnetic stirrer, dissolve 3-methylnaphthalene in dichloromethane.

• Add a catalytic amount of iron(III) bromide to the solution.

• From the dropping funnel, add a stoichiometric amount of bromine dissolved in dichloromethane dropwise to the reaction mixture at room temperature.

• After the addition is complete, stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC).

• Quench the reaction by slowly adding a 10% sodium thiosulfate solution to remove excess bromine.

• Transfer the mixture to a separatory funnel and wash the organic layer with a 5% sodium bicarbonate solution, followed by water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by vacuum distillation.

Protocol 2: GC-MS Analysis of 1-Bromo-3-methylnaphthalene Purity

Objective: To determine the purity of the synthesized 1-Bromo-3-methylnaphthalene and identify any byproducts.

Sample Preparation:

• Accurately weigh approximately 10 mg of the 1-Bromo-3-methylnaphthalene sample into a 10 mL volumetric flask.

• Dissolve the sample in a suitable solvent, such as dichloromethane or hexane, and dilute to the mark.

• Prepare further dilutions as necessary to be within the linear range of the instrument.

GC-MS Parameters (Illustrative):

• Column: HP-5MS (or equivalent), 30 m x 0.25 mm x 0.25 µm

• Inlet Temperature: 250 °C

• Carrier Gas: Helium, constant flow rate of 1 mL/min

• Oven Program: Initial temperature 80 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Mass Range: 50-400 m/z

Data Analysis:

• Identify the 1-Bromo-3-methylnaphthalene peak based on its retention time and mass spectrum (molecular ions at m/z 220/222).

• Identify impurity peaks in the total ion chromatogram.

• Compare the mass spectra of impurities with spectral libraries (e.g., NIST) for identification.

• Calculate the purity by determining the area percentage of the main peak relative to the total area of all peaks.

Visualizations

Caption: Workflow for the synthesis and purification of 1-Bromo-3-methylnaphthalene.

Caption: Overview of potential side reactions during the bromination of 3-methylnaphthalene.

Caption: A logical workflow for troubleshooting an impure product sample.

References

• 1. benzene methylbenzene naphthalene bromination Electrophilic substitution ring halogenation mechanism physical and chemical properties uses of chloro-aromatics and other aryl halides advanced A level organic chemistry revision notes doc brown [docbrown.info]
• 2. 1-Bromonaphthalene - Wikipedia [en.wikipedia.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 1-Bromo-3-methylnaphthalene

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the purification of 1-bromo-3-methylnaphthalene from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a crude reaction mixture of 1-bromo-3-methylnaphthalene?

A1: Common impurities depend on the synthetic route, which typically involves the bromination of 2-methylnaphthalene. Potential impurities include:

• Unreacted 2-methylnaphthalene: The starting material may not have fully reacted.

• Isomeric products: Bromination can occur at other positions on the naphthalene ring, leading to isomers such as 1-bromo-2-methylnaphthalene.

• Polybrominated species: Over-bromination can lead to the formation of dibromo- or tribromomethylnaphthalenes.

• Residual brominating agent: Traces of bromine or N-bromosuccinimide (NBS) may remain.

• Solvent and acidic byproducts: Residual reaction solvent and acidic byproducts like hydrobromic acid (HBr) can be present.

Q2: My purified 1-bromo-3-methylnaphthalene is colored (yellow or brown). What is the cause and how can I fix it?

A2: A colored product often indicates the presence of trace impurities.

• Cause: This can be due to residual bromine or the formation of colored degradation products. Exposure to air and light can also cause discoloration over time.

• Solution:

  • Wash the crude product with a dilute aqueous solution of sodium thiosulfate or sodium bisulfite to quench any remaining bromine.

  • Treat the solution with activated carbon to adsorb colored impurities before the final purification step.

  • For long-term storage, keep the purified product in a dark, airtight container, preferably under an inert atmosphere (e.g., nitrogen or argon).

Q3: The yield of my purified product is low. What are the possible reasons?

A3: Low yield can result from several factors during the reaction and purification process.

• Incomplete reaction: The bromination of 2-methylnaphthalene may not have gone to completion.

• Loss during workup: If the product is not fully extracted from the aqueous phase during workup, this can lead to significant loss.

• Suboptimal purification: Inefficient fractional distillation or column chromatography can result in the loss of product in mixed fractions. Recrystallization with a solvent in which the product is too soluble will also lead to low recovery.

Q4: How can I effectively remove isomeric impurities?

A4: The separation of isomers can be challenging due to their similar physical properties.

• Fractional Vacuum Distillation: A highly efficient fractional distillation column (e.g., a Vigreux or packed column) under reduced pressure may separate isomers with slightly different boiling points.

• Column Chromatography: Careful column chromatography with a suitable solvent system can provide good separation. It is advisable to perform thin-layer chromatography (TLC) first to determine the optimal eluent.

• Recrystallization: If the isomeric impurities have significantly different solubilities in a particular solvent, fractional recrystallization can be an effective technique.

Troubleshooting Guides

Purification by Recrystallization

Problem	Possible Cause(s)	Solution(s)
Product does not crystallize	- The solution is not saturated.- The chosen solvent is not suitable.	- Evaporate some of the solvent to increase the concentration.- Try adding a small seed crystal of the pure product.- Cool the solution to a lower temperature (e.g., in an ice bath or refrigerator).- Try a different solvent or a mixture of solvents.
Product oils out	- The boiling point of the solvent is higher than the melting point of the product.- The cooling rate is too fast.	- Use a lower-boiling solvent.- Allow the solution to cool more slowly to room temperature before placing it in a cold bath.
Low recovery of crystals	- Too much solvent was used.- The product is highly soluble in the chosen solvent even at low temperatures.	- Concentrate the filtrate and cool again to obtain a second crop of crystals.- Choose a solvent in which the product has lower solubility at cold temperatures.
Crystals are colored	- Impurities are co-crystallizing with the product.	- Treat the solution with activated carbon before crystallization.- Perform a second recrystallization.

Purification by Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Poor separation of spots on TLC	- The solvent system (eluent) is not optimal.	- Systematically vary the polarity of the eluent. Start with a non-polar solvent (e.g., hexane) and gradually add a more polar solvent (e.g., ethyl acetate or dichloromethane) until a good separation with a product Rf of ~0.3 is achieved.
Product elutes too quickly	- The eluent is too polar.	- Decrease the polarity of the eluent by reducing the proportion of the more polar solvent.
Product does not elute from the column	- The eluent is not polar enough.	- Increase the polarity of the eluent by increasing the proportion of the more polar solvent.
Broad or tailing bands	- The column was not packed properly.- The sample was not loaded in a concentrated band.- The column is overloaded.	- Ensure the column is packed uniformly without air bubbles.- Dissolve the crude product in a minimal amount of solvent and load it onto the column in a narrow band.- Reduce the amount of crude product loaded onto the column.

Data Presentation

Table 1: Physical Properties of 1-Bromo-3-methylnaphthalene and Related Isomers

Compound	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)
1-Bromo-3-methylnaphthalene	54357-18-5	221.10	Not available	Not available
1-Bromo-2-methylnaphthalene	2586-62-1	221.10	296	Liquid at room temp.
1-Bromo-4-methylnaphthalene	6627-78-7	221.10	162-164 (at 12 mmHg)[1]	Liquid at room temp.[1]

Experimental Protocols

Protocol 1: Purification by Recrystallization from Ethanol

• Dissolution: In a fume hood, transfer the crude 1-bromo-3-methylnaphthalene to an Erlenmeyer flask. Add a minimal amount of hot ethanol and heat the mixture gently on a hot plate with stirring until the solid completely dissolves.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated carbon. Swirl the flask and gently heat for a few minutes.

• Hot Filtration (if decolorized): Quickly filter the hot solution through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask to remove the activated carbon.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Purification by Flash Column Chromatography

• TLC Analysis: Determine a suitable solvent system using thin-layer chromatography (TLC). A good starting point for non-polar compounds like 1-bromo-3-methylnaphthalene is a mixture of hexane and ethyl acetate (e.g., 95:5 or 90:10 v/v). The target compound should have an Rf value of approximately 0.3.

• Column Packing:

  • Securely clamp a glass chromatography column in a vertical position.

  • Prepare a slurry of silica gel in the chosen eluent.

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing without air bubbles.

  • Add a thin layer of sand on top of the silica gel to protect the surface.

• Sample Loading:

  • Dissolve the crude 1-bromo-3-methylnaphthalene in a minimal amount of the eluent.

  • Carefully add the sample solution to the top of the column using a pipette.

  • Drain the solvent until the sample has entered the silica gel.

• Elution:

  • Carefully add fresh eluent to the top of the column.

  • Apply gentle air pressure to the top of the column to force the solvent through at a steady rate. .

  • Collect fractions in test tubes or flasks.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 1-bromo-3-methylnaphthalene.

Visualizations

General purification workflow for 1-bromo-3-methylnaphthalene.

References

• 1. 1-溴-4-甲基萘 98% | Sigma-Aldrich [sigmaaldrich.com]

Improving the regioselectivity of 1-Bromo-3-methylnaphthalene synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the regioselectivity of 1-Bromo-3-methylnaphthalene synthesis.

Troubleshooting Guide

Researchers may encounter several challenges during the synthesis of 1-Bromo-3-methylnaphthalene, primarily related to achieving the desired regioselectivity. This guide addresses common issues and provides potential solutions.

Issue	Potential Cause(s)	Troubleshooting Steps & Recommendations
Low yield of the desired 1-Bromo-3-methylnaphthalene isomer	The methyl group at the 3-position can direct bromination to other positions, particularly the 4-position, due to electronic and steric effects.	Reaction Conditions: • Solvent Selection: Employ a non-polar solvent like carbon tetrachloride or dichloromethane. The choice of solvent can influence the isomer distribution. • Temperature Control: Conduct the reaction at a low temperature (e.g., 0-5 °C) to enhance selectivity. Higher temperatures can lead to the formation of thermodynamically favored, but undesired, isomers. • Brominating Agent: Use a mild brominating agent such as N-Bromosuccinimide (NBS) in the presence of a radical initiator like benzoyl peroxide or AIBN for benzylic bromination, followed by subsequent steps if direct ring bromination is challenging. For direct bromination, consider using bromine in the presence of a mild Lewis acid catalyst.
Formation of multiple isomers	Electrophilic aromatic substitution on substituted naphthalenes often yields a mixture of isomers. The kinetic and thermodynamic products may differ.	Catalyst Choice: • The use of solid catalysts like zeolites or clays can influence regioselectivity through shape-selective catalysis. Experiment with different types of acidic catalysts to favor the desired isomer.Reaction Time: • Monitor the reaction progress closely using techniques like GC-MS. Shorter reaction times may favor the kinetically controlled product, which could be the desired 1-bromo isomer in some cases.
Presence of dibrominated byproducts	Use of excess brominating agent or harsh reaction conditions can lead to over-bromination.	Stoichiometry Control: • Carefully control the stoichiometry of the brominating agent. Use of a slight excess (e.g., 1.05 to 1.1 equivalents) is often sufficient. • Add the brominating agent slowly and portion-wise to maintain a low concentration in the reaction mixture.
Difficulty in separating 1-Bromo-3-methylnaphthalene from its isomers	Isomers of brominated methylnaphthalenes often have very similar physical properties, making separation by distillation challenging.	Purification Techniques: • Fractional Distillation under Reduced Pressure: This is the most common method for separating bromonaphthalene isomers. Careful control of the vacuum and temperature is crucial.[1][2] • Crystallization: If the desired isomer is a solid or can be selectively crystallized from a suitable solvent system, this can be a highly effective purification method. • Column Chromatography: For small-scale purifications or when high purity is required, column chromatography using silica gel or alumina can be employed. A non-polar eluent system, such as hexane or a mixture of hexane and a small amount of a slightly more polar solvent, is typically used.[3]

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the synthesis of 1-Bromo-3-methylnaphthalene?

The main challenge is controlling the regioselectivity of the bromination reaction. The methyl group on the naphthalene ring is an activating group and directs incoming electrophiles to specific positions. In the case of 3-methylnaphthalene, electrophilic attack is favored at positions that are electronically activated by the methyl group and sterically accessible. This often leads to a mixture of isomers, with the 1-bromo isomer not always being the major product under standard bromination conditions.

Q2: What are the expected major side products in the bromination of 3-methylnaphthalene?

Based on the directing effects of the methyl group on the naphthalene ring system, the most likely isomeric byproducts are 2-Bromo-3-methylnaphthalene and 4-Bromo-3-methylnaphthalene. The formation of dibrominated products is also possible if an excess of the brominating agent is used.

Q3: How do electronic and steric effects influence the regioselectivity of this reaction?

• Electronic Effects: The methyl group is an electron-donating group, which activates the naphthalene ring towards electrophilic attack. It primarily activates the ortho and para positions relative to itself. In the naphthalene system, this translates to increased electron density at specific alpha and beta positions.

• Steric Effects: The bulkiness of the methyl group can hinder the approach of the electrophile to adjacent positions. This steric hindrance can disfavor substitution at positions ortho to the methyl group. The interplay of these electronic and steric effects determines the final isomer distribution.[4]

Q4: Are there any specific catalysts that can improve the selectivity for 1-Bromo-3-methylnaphthalene?

While specific data for 3-methylnaphthalene is limited, studies on the bromination of naphthalene and other substituted naphthalenes have shown that the choice of catalyst can significantly impact regioselectivity. The use of shape-selective catalysts like certain zeolites can favor the formation of specific isomers by controlling the orientation of the substrate within the catalyst's pores. Experimenting with different Lewis acids (e.g., FeCl₃, AlCl₃, I₂) or solid acid catalysts is recommended to optimize the yield of the desired isomer.[5]

Q5: What analytical techniques are best for monitoring the reaction and analyzing the product mixture?

Gas Chromatography-Mass Spectrometry (GC-MS) is the most suitable technique for both monitoring the reaction progress and analyzing the final product mixture.[6][7] It allows for the separation of the different isomers and their identification based on their mass spectra and retention times. Quantitative analysis of the isomer ratio can also be performed using GC with a flame ionization detector (FID) by calibrating with known standards or assuming similar response factors for the isomers.

Experimental Protocols

General Protocol for Regioselective Bromination of 3-Methylnaphthalene

This protocol provides a starting point for optimizing the synthesis of 1-Bromo-3-methylnaphthalene. Researchers should be prepared to modify conditions to improve the regioselectivity.

Materials:

• 3-Methylnaphthalene

• N-Bromosuccinimide (NBS) or Bromine (Br₂)

• Carbon tetrachloride (CCl₄) or Dichloromethane (CH₂Cl₂) (anhydrous)

• Lewis Acid Catalyst (e.g., Iron(III) bromide - FeBr₃) (if using Br₂)

• Sodium thiosulfate solution (for quenching)

• Sodium bicarbonate solution (for neutralization)

• Anhydrous magnesium sulfate or sodium sulfate (for drying)

Procedure:

• Dissolve 3-methylnaphthalene (1 equivalent) in an appropriate anhydrous solvent (e.g., CCl₄ or CH₂Cl₂) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the mixture to the desired temperature (e.g., 0-5 °C) using an ice bath.

• If using bromine, add the Lewis acid catalyst (a catalytic amount, e.g., 0.05 equivalents) to the mixture.

• Slowly add a solution of the brominating agent (e.g., Br₂ or NBS, 1.05 equivalents) in the same solvent to the reaction mixture over a period of 1-2 hours, while maintaining the temperature and protecting the reaction from light.

• After the addition is complete, allow the reaction to stir at the same temperature for an additional 1-4 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by adding a saturated solution of sodium thiosulfate to consume any unreacted bromine.

• Transfer the mixture to a separatory funnel and wash with water, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Analyze the crude product by GC-MS to determine the isomer ratio.

• Purify the crude product by fractional vacuum distillation or column chromatography to isolate the 1-Bromo-3-methylnaphthalene isomer.[1][2]

Visualizations

Experimental Workflow for Synthesis and Purification

Caption: Workflow for the synthesis and purification of 1-Bromo-3-methylnaphthalene.

Logical Relationship of Factors Affecting Regioselectivity

Caption: Key factors influencing the regioselectivity of 3-methylnaphthalene bromination.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. ir.canterbury.ac.nz [ir.canterbury.ac.nz]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Minimizing debromination of 1-Bromo-3-methylnaphthalene in organometallic reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the undesired debromination of 1-Bromo-3-methylnaphthalene in common organometallic reactions.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments, offering potential causes and solutions to mitigate the formation of the primary byproduct, 3-methylnaphthalene.

Scenario 1: Significant Debromination in Suzuki-Miyaura Coupling

Problem: You are observing a low yield of your desired biaryl product and a significant amount of 3-methylnaphthalene in your Suzuki-Miyaura coupling reaction with 1-Bromo-3-methylnaphthalene.

Potential Causes and Solutions:

Potential Cause	Recommended Solution	Rationale
Inappropriate Ligand Choice	Switch to bulky, electron-rich phosphine ligands such as XPhos, SPhos, or RuPhos.	Bulky ligands accelerate the rate of reductive elimination to form the desired C-C bond, outcompeting the hydrodebromination pathway.[1]
Suboptimal Base	Use a weaker inorganic base like potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), or cesium carbonate (Cs₂CO₃) instead of strong alkoxides or amine bases.	Stronger bases can promote the formation of palladium-hydride species, which are key intermediates in the debromination process.[2]
High Reaction Temperature	Lower the reaction temperature. Start with milder conditions (e.g., 80°C) and only increase if the reaction is sluggish.	High temperatures can lead to the decomposition of reaction intermediates and favor the undesired debromination side reaction.[1]
Presence of Hydrogen Sources	Ensure the use of anhydrous and thoroughly degassed solvents. Avoid protic solvents like alcohols if possible.	Water and other protic species can serve as a source of hydrogen for the hydrodebromination side reaction.[3][4]

Scenario 2: Prevalent Debromination in Buchwald-Hartwig Amination

Problem: Your Buchwald-Hartwig amination of 1-Bromo-3-methylnaphthalene is resulting in a high percentage of 3-methylnaphthalene and unreacted amine.

Potential Causes and Solutions:

Potential Cause	Recommended Solution	Rationale
Base Selection	Employ a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS).	A strong base is necessary to deprotonate the amine and the palladium-amine complex, facilitating the catalytic cycle. However, the choice of base can be critical in minimizing side reactions.[5]
Solvent Effects	Use non-polar, aprotic solvents like toluene or dioxane.	The choice of solvent can influence the stability of intermediates in the catalytic cycle. Non-polar solvents are often preferred for Buchwald-Hartwig aminations.[6]
Catalyst System	Utilize a palladium precatalyst with a bulky, electron-rich phosphine ligand (e.g., XPhos, RuPhos).	Similar to Suzuki coupling, these ligands promote the desired C-N bond formation over debromination.[6]
Reaction Time and Temperature	Optimize the reaction time and temperature. Prolonged reaction times at elevated temperatures can increase the likelihood of debromination.	Monitor the reaction progress and stop it once the starting material is consumed to avoid byproduct formation.

Scenario 3: Formation of 3-Methylnaphthalene during Grignard Reagent Formation

Problem: When attempting to form the Grignard reagent from 1-Bromo-3-methylnaphthalene, you are observing the formation of a significant amount of 3-methylnaphthalene.

Potential Causes and Solutions:

Potential Cause	Recommended Solution	Rationale
Presence of Protic Impurities	Use rigorously dried glassware and anhydrous ether. Ensure the magnesium turnings are dry.	Grignard reagents are highly basic and will react with any source of protons, such as water, to produce the corresponding alkane (in this case, 3-methylnaphthalene).
Slow Initiation	Activate the magnesium turnings with a small crystal of iodine or a few drops of 1,2-dibromoethane.	A slow or difficult initiation can lead to side reactions. Activation of the magnesium surface is crucial for a smooth reaction.
Reaction with the Ether Solvent	Avoid prolonged heating.	While generally stable, Grignard reagents can react with ethereal solvents at higher temperatures, which can contribute to byproduct formation.

Data Presentation

The following tables provide representative data on how different reaction parameters can influence the product distribution in Suzuki-Miyaura and Buchwald-Hartwig reactions of bromonaphthalenes, which can be extrapolated to 1-Bromo-3-methylnaphthalene.

Table 1: Influence of Ligand and Base on Suzuki-Miyaura Coupling of 1-Bromonaphthalene with Phenylboronic Acid

Entry	Palladium Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Desired Product Yield (%)	Debromination (%)
1	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	Toluene/H₂O	100	18	75	15
2	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃	Toluene/H₂O	100	18	92	<5
3	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄	Dioxane/H₂O	80	12	95	<3
4	Pd(OAc)₂ (2)	RuPhos (4)	Cs₂CO₃	Toluene/H₂O	80	12	96	<2

Data is representative and compiled from trends observed in the literature for analogous systems.

Table 2: Effect of Base and Solvent in Buchwald-Hartwig Amination of 1-Bromonaphthalene with Aniline

Entry	Palladium Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Desired Product Yield (%)	Debromination (%)
1	Pd₂(dba)₃ (1)	BINAP (1.5)	Cs₂CO₃	Toluene	100	24	85	10
2	Pd₂(dba)₃ (1)	XPhos (2)	NaOtBu	Toluene	100	18	94	<5
3	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	Dioxane	110	24	78	18
4	Pd₂(dba)₃ (1)	XPhos (2)	LiHMDS	Dioxane	100	18	92	<6

Data is representative and compiled from trends observed in the literature for analogous systems.

Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling of 1-Bromo-3-methylnaphthalene

This protocol is designed to minimize debromination by using a bulky, electron-rich ligand and a mild inorganic base.

Materials:

• 1-Bromo-3-methylnaphthalene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• XPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• Anhydrous, degassed toluene and water (10:1 v/v)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 1-Bromo-3-methylnaphthalene, the arylboronic acid, Pd(OAc)₂, XPhos, and K₃PO₄.

• Evacuate and backfill the flask with the inert gas three times.

• Add the degassed toluene and water mixture via syringe.

• Heat the reaction mixture to 80°C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Optimized Buchwald-Hartwig Amination of 1-Bromo-3-methylnaphthalene

This protocol aims to reduce debromination by using a well-established catalyst system and appropriate solvent.

Materials:

• 1-Bromo-3-methylnaphthalene (1.0 equiv)

• Amine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1 mol%)

• XPhos (2 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous, degassed toluene

Procedure:

• In a glovebox or under a stream of inert gas, add NaOtBu to a dry Schlenk flask.

• In a separate flask, dissolve 1-Bromo-3-methylnaphthalene, the amine, Pd₂(dba)₃, and XPhos in anhydrous, degassed toluene.

• Add the solution of the reactants and catalyst to the Schlenk flask containing the base.

• Seal the flask and heat the mixture to 100°C with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Once the reaction is complete, cool to room temperature and quench carefully with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium sulfate.

• Filter, concentrate, and purify the crude product by column chromatography.

Mandatory Visualization

Caption: Troubleshooting workflow for minimizing debromination.

Caption: General experimental workflow for cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is debromination in the context of these reactions? A1: Debromination, also known as hydrodebromination, is an undesired side reaction where the bromine atom on 1-Bromo-3-methylnaphthalene is replaced by a hydrogen atom, resulting in the formation of 3-methylnaphthalene. This reduces the yield of the desired product and complicates purification.[2]

Q2: Why is 1-Bromo-3-methylnaphthalene prone to debromination? A2: Naphthalene systems are electron-rich, which can influence the stability of intermediates in the catalytic cycle. This electronic nature, combined with reaction conditions, can sometimes favor the pathway leading to debromination.

Q3: Can the purity of my reagents affect the level of debromination? A3: Yes, impurities in your reagents or solvents, especially water or other protic species, can act as hydrogen sources and promote hydrodebromination.[3][4] It is crucial to use high-purity, anhydrous reagents and solvents.

Q4: In Suzuki coupling, what is the role of water in the solvent mixture? A4: Water is often added in small amounts to help dissolve the inorganic base (like K₂CO₃ or K₃PO₄), which is necessary for the transmetalation step. However, an excess of water can be detrimental and contribute to debromination.

Q5: Are there any alternative cross-coupling reactions I can try if debromination is a persistent issue? A5: While Suzuki and Buchwald-Hartwig reactions are very versatile, other cross-coupling reactions like the Negishi coupling (using an organozinc reagent) or Stille coupling (using an organotin reagent) could be explored. These reactions proceed through different catalytic cycles and may be less prone to debromination for your specific substrate, although they come with their own set of challenges, such as the toxicity of tin reagents.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
• 4. Research Portal [weizmann.esploro.exlibrisgroup.com]
• 5. researchgate.net [researchgate.net]
• 6. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst and Ligand Screening for 1-Bromo-3-methylnaphthalene Suzuki Reactions

Audience: Researchers, scientists, and drug development professionals.

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the Suzuki-Miyaura cross-coupling of 1-Bromo-3-methylnaphthalene and related sterically hindered aryl bromides.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Issue 1: Low to No Product Yield

Q1: I am observing very low or no conversion of 1-Bromo-3-methylnaphthalene. What are the primary causes and how can I fix it?

A1: Low or no yield with a sterically hindered substrate like 1-Bromo-3-methylnaphthalene typically points to one of three areas: the catalyst system, the reaction conditions, or reagent integrity.

• Catalyst Inactivity: The active Pd(0) species is crucial for the catalytic cycle to begin.[1] If you are using a Pd(II) precatalyst (e.g., Pd(OAc)₂), it must be reduced in-situ. This process can be inefficient.[1] Furthermore, Pd(0) sources like Pd₂(dba)₃ can degrade over time into inactive palladium black.[1]

  • Solution: Use a fresh, high-quality catalyst or precatalyst. To ensure the generation of the active species, consider using pre-formed Pd(0) catalysts like Pd(PPh₃)₄ or advanced precatalyst systems (e.g., Buchwald G3/G4 precatalysts).[2] You can test your catalyst on a simpler, known reaction (e.g., bromobenzene with phenylboronic acid) to verify its activity.[1]

• Inefficient Oxidative Addition: The C-Br bond on the electron-rich and sterically hindered naphthalene ring can be challenging to activate.

  • Solution: This step is highly dependent on the ligand. For hindered substrates, bulky, electron-rich phosphine ligands are essential. Ligands like SPhos, XPhos, RuPhos, or P(t-Bu)₃ are known to promote oxidative addition for challenging aryl bromides.[3] Simple ligands like PPh₃ often give poor results with these substrates.[3]

• Poor Reagent Quality: The purity and stability of your reagents are critical.

  • Solution:

    • Boronic Acid/Ester: Boronic acids are susceptible to decomposition via protodeboronation, especially at high temperatures and in the presence of water.[3][4] Using more stable boronic esters (e.g., pinacol esters) or potassium trifluoroborate salts can mitigate this issue.[3][5]

    • Solvent & Base: Ensure you are using anhydrous, degassed solvents.[1] Oxygen can lead to catalyst decomposition and unwanted side reactions like homocoupling.[4][6] The base should be finely ground and of high purity.

Q2: My reaction starts but stalls before completion. What adjustments should I make?

A2: A stalling reaction often indicates catalyst deactivation or insufficient reactivity under the chosen conditions.

• Increase Temperature: Sterically hindered couplings often require higher temperatures (e.g., 80-110 °C) to overcome the activation energy barrier for the key steps in the catalytic cycle.[7]

• Screen Different Bases: The base is critical for activating the boronic acid in the transmetalation step.[5] For hindered substrates, stronger, non-coordinating bases like K₃PO₄ or Cs₂CO₃ are often more effective than weaker bases like K₂CO₃.[3]

• Increase Catalyst/Ligand Loading: While not ideal, increasing the catalyst loading from a typical 1-2 mol% to 3-5 mol% can sometimes help push a sluggish reaction to completion.

• Solvent Choice: The solvent must effectively solubilize all components. For hindered substrates, polar aprotic solvents like dioxane, toluene, or THF are common choices.[3][6] A solvent screen may be necessary to find the optimal medium.

Issue 2: Formation of Side Products

Q3: I am observing significant homocoupling of my boronic acid. How can I minimize this?

A3: Homocoupling occurs when two boronic acid molecules couple together. This is often promoted by the presence of oxygen and Pd(II) species.[6]

• Rigorous Degassing: Thoroughly degas your solvent and the reaction mixture (e.g., by three freeze-pump-thaw cycles or by sparging with argon for 15-30 minutes) to remove dissolved oxygen.[8]

• Use a Pd(0) Source: Starting with a Pd(0) catalyst like Pd(PPh₃)₄ or Pd₂(dba)₃ can sometimes reduce homocoupling that might occur during the in-situ reduction of a Pd(II) precatalyst.[1]

• Control Stoichiometry: Using a slight excess of the aryl bromide (1-Bromo-3-methylnaphthalene) relative to the boronic acid can favor the cross-coupling pathway over homocoupling.[8]

Q4: My primary side product is 3-methylnaphthalene (dehalogenation). What causes this and how do I prevent it?

A4: Dehalogenation is the replacement of the bromine atom with a hydrogen. This can occur if the palladium complex, after oxidative addition, abstracts a hydride from another molecule in the reaction mixture (like a solvent or amine base) followed by reductive elimination.[6]

• Choice of Base: Some bases are more prone to causing dehalogenation. If you are using an amine base, consider switching to an inorganic base like K₃PO₄ or Cs₂CO₃.

• Solvent: Ethereal solvents like dioxane or THF are generally less prone to acting as hydride donors compared to alcoholic solvents.

• Reaction Time: Minimize reaction time. Monitor the reaction closely and work it up as soon as the starting material is consumed to avoid prolonged exposure to conditions that may favor side reactions.[4]

Q5: I am seeing protodeboronation of my boronic acid starting material. How can I address this?

A5: Protodeboronation is the cleavage of the C-B bond, converting the boronic acid back to its parent hydrocarbon. It is often accelerated by water, strong bases, and high temperatures.[3]

• Use Milder Conditions: If possible, try a milder base (e.g., KF) or a lower reaction temperature.[3]

• Use Boronic Esters: Pinacol esters or MIDA boronates are significantly more stable towards protodeboronation than their corresponding boronic acids.[5][6]

• Anhydrous Conditions: While many Suzuki protocols use aqueous base solutions, running the reaction under strictly anhydrous conditions can suppress this side reaction.[3]

Data Presentation: Catalyst & Ligand Screening

The selection of the correct palladium source, ligand, base, and solvent is critical for success. The tables below summarize typical conditions and outcomes for the Suzuki-Miyaura coupling of sterically hindered aryl bromides, providing a starting point for optimization.

Table 1: Ligand Comparison for a Sterically Hindered Coupling

Reaction Conditions: 1-bromo-2-methylnaphthalene (1.0 mmol), 2,6-dimethylphenylboronic acid (1.5 mmol), Pd₂(dba)₃ (1 mol%), Ligand (as specified), K₃PO₄ (2.0 equiv), Dioxane, 100 °C. Data is representative of trends observed for sterically hindered couplings.[3]

Entry	Ligand	Ligand:Pd Ratio	Yield (%)
1	PPh₃	4:1	<10
2	P(t-Bu)₃	2:1	78
3	XPhos	2:1	94
4	SPhos	2:1	96
5	RuPhos	2:1	95

Table 2: Base and Solvent Screening for Naphthalene Coupling

Reaction Conditions: 1-bromonaphthalene (1.0 mmol), Phenylboronic acid (1.2 mmol), Pd(OAc)₂ (2 mol%), SPhos (4 mol%), Base (2.0 equiv), Solvent, Temp, 18h. Data is representative and compiled from typical results.[3]

Entry	Base	Solvent	Temp (°C)	Yield (%)
1	K₂CO₃	Toluene	100	75
2	Cs₂CO₃	Toluene	100	93
3	K₃PO₄	Toluene	100	95
4	K₃PO₄	Dioxane	100	96
5	K₃PO₄	THF	65	65

Experimental Protocols

Protocol 1: General Procedure for Catalyst/Ligand Screening

This protocol is designed for parallel screening in a 24-well reaction block but can be adapted for single Schlenk flasks.

Materials:

• 1-Bromo-3-methylnaphthalene

• Arylboronic acid or ester (e.g., phenylboronic acid)

• Selection of Palladium precatalysts (e.g., Pd(OAc)₂, Pd₂(dba)₃) and Ligands (e.g., SPhos, XPhos, P(t-Bu)₃)

• Selection of Bases (e.g., K₃PO₄, Cs₂CO₃, K₂CO₃), finely ground

• Anhydrous, degassed solvents (e.g., Dioxane, Toluene)

• Inert atmosphere glovebox or Schlenk line

• 24-well reaction block with stir bars

Procedure (performed under an inert atmosphere):

• Stock Solution Preparation:

  • Prepare a stock solution of 1-Bromo-3-methylnaphthalene in the chosen solvent (e.g., 0.2 M in dioxane).

  • Prepare a stock solution of the arylboronic acid in the same solvent (e.g., 0.24 M for 1.2 equivalents).

• Plate/Vial Preparation:

  • To each well or reaction vial, add the pre-weighed base (e.g., 2.0 equivalents).

  • Add the pre-weighed catalyst/ligand combination to each designated well. For screening, a 1:2 Pd:Ligand ratio is a good starting point for bulky monophosphine ligands.

• Reagent Addition:

  • Add the 1-Bromo-3-methylnaphthalene stock solution to each well (e.g., 0.5 mL for 0.1 mmol scale).

  • Add the arylboronic acid stock solution to each well (e.g., 0.5 mL).

  • Add a stir bar to each well.

• Reaction:

  • Seal the reaction block or vials.

  • Place the block on a pre-heated stirrer hotplate (e.g., 100 °C).

  • Stir for the designated time (e.g., 12-24 hours).

• Workup and Analysis:

  • Cool the reaction block to room temperature.

  • Quench each reaction with water and extract with an organic solvent (e.g., ethyl acetate).

  • Analyze the organic extracts by GC-MS or LC-MS to determine conversion and identify side products.

Visualizations

Catalytic Cycle and Key Failure Points

Caption: Troubleshooting map for the Suzuki catalytic cycle.

Experimental Workflow for Catalyst Screening

Caption: Workflow for parallel screening of Suzuki reaction conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Yoneda Labs [yonedalabs.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Effect of base and solvent on the reactivity of 1-Bromo-3-methylnaphthalene

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and experimental protocols concerning the influence of bases and solvents on reactions involving 1-Bromo-3-methylnaphthalene. The information is tailored for researchers, scientists, and professionals in drug development to navigate common experimental challenges.

General Troubleshooting and FAQs

This section addresses overarching issues that can be encountered during cross-coupling reactions with 1-Bromo-3-methylnaphthalene.

Frequently Asked Questions (FAQs)

• Q1: My reaction with 1-Bromo-3-methylnaphthalene is not starting. What are the common initial checks?

  • A1: First, verify the integrity of your starting material and reagents. Ensure 1-Bromo-3-methylnaphthalene has not degraded. Confirm that your solvent is anhydrous and your reaction atmosphere is inert (e.g., nitrogen or argon), as many organometallic catalysts are sensitive to oxygen and moisture.[1] Check that the palladium catalyst is active; using a fresh source or a reliable precatalyst is advisable. Finally, ensure proper initiation for reactions like Grignard formation, which may require activation of the magnesium turnings.[2][3]

• Q2: How do I choose between an organic and an inorganic base for my reaction?

  • A2: The choice depends on the reaction mechanism and substrate compatibility.

    • Inorganic bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) are common in Suzuki-Miyaura and Ullmann couplings.[4][5] They are generally less soluble in organic solvents but can be effective, especially in polar or aqueous-mixed solvent systems.[6]

    • Organic bases (e.g., triethylamine (TEA), diisopropylethylamine (DIPEA), DBU) are often used in reactions like the Sonogashira coupling, where they can also act as a solvent.[7]

    • Alkoxide bases (e.g., NaOtBu, KOtBu, LiHMDS) are strong, non-nucleophilic bases essential for Buchwald-Hartwig aminations to deprotonate the amine coupling partner.[8] However, they are incompatible with functional groups like esters and nitro groups.[9]

• Q3: Why is solvent choice so critical for the reactivity of 1-Bromo-3-methylnaphthalene?

  • A3: Solvents play multiple roles: they dissolve reactants, stabilize intermediates, and can directly participate in the catalytic cycle. In Suzuki-Miyaura reactions, polar aprotic solvents like DMF or MeCN can influence the active catalyst and reaction selectivity, while nonpolar solvents like toluene or THF are also common.[10][11][12][13] For Grignard reagent formation, etheral solvents like diethyl ether or THF are crucial for stabilizing the organomagnesium species.[2] In Buchwald-Hartwig aminations, nonpolar solvents are often preferred to prevent the formation of overly stable catalyst-solvent complexes that can hinder reactivity.[14]

General Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues in cross-coupling reactions involving 1-Bromo-3-methylnaphthalene.

Caption: Troubleshooting workflow for low-yield reactions.

Suzuki-Miyaura Coupling

This reaction forms a C-C bond between 1-Bromo-3-methylnaphthalene and a boronic acid or ester. The choice of base and solvent is crucial for efficient coupling.

FAQs

• Q1: What is the primary role of the base in the Suzuki-Miyaura coupling?

  • A1: The base is essential for activating the boronic acid. It converts the neutral boronic acid, RB(OH)₂, into a more nucleophilic borate species, such as [RB(OH)₃]⁻, which then facilitates the transmetalation step with the palladium-halide complex.[15][16]

• Q2: Which bases give the best results for coupling with an aryl bromide like 1-Bromo-3-methylnaphthalene?

  • A2: A range of inorganic bases are effective. Sodium carbonate (Na₂CO₃) is often a highly effective and economical choice.[4][17] Potassium carbonate (K₂CO₃) and potassium phosphate (K₃PO₄) are also widely used. For sterically hindered substrates or less reactive boronic acids, stronger bases like sodium hydroxide (NaOH) might improve yields.[16]

• Q3: How does solvent polarity affect the Suzuki-Miyaura reaction?

  • A3: Solvent polarity can be complex and does not always correlate directly with selectivity.[10][11] While nonpolar solvents like toluene and THF are common, polar aprotic solvents like DMF can also be used.[6] In some systems, polar solvents are thought to stabilize anionic palladium intermediates, which can alter the reaction pathway.[11][13] Often, a mixture of an organic solvent with water (e.g., Toluene/H₂O or Dioxane/H₂O) is used to help dissolve the inorganic base and facilitate the reaction.[6]

Troubleshooting Guide

• Issue: Low yield despite using a standard base like K₂CO₃.

  • Solution: Consider switching to a different base. Cesium carbonate (Cs₂CO₃) is often more effective due to its higher solubility in organic solvents. Alternatively, using a stronger base like K₃PO₄ or even an alkoxide under specific conditions might be necessary. Also, ensure the base is finely powdered to maximize surface area.

• Issue: Protodeborylation (boronic acid is replaced by hydrogen) is a major side reaction.

  • Solution: This can be caused by excess water or a base that is too strong or used in too high a concentration. Ensure your solvent is appropriately anhydrous if the protocol calls for it. You can also try using a weaker base or reducing the number of equivalents of the base used.[18]

Data on Base and Solvent Effects

The following table summarizes general trends observed for the Suzuki-Miyaura coupling of aryl bromides. Yields are illustrative and will vary based on the specific boronic acid, catalyst, and ligand used.

Base (2 equiv.)	Solvent	Typical Yield (%)	Notes
Na₂CO₃	Toluene/EtOH/H₂O (2:1:1)	90-98%	Often a very effective and cost-efficient system.[4]
K₂CO₃	Dioxane/H₂O (4:1)	85-95%	A standard and reliable choice for many substrates.
K₃PO₄	Toluene	80-95%	A stronger base, useful for less reactive coupling partners.[6]
Cs₂CO₃	1,4-Dioxane	90-99%	Highly effective due to good solubility, but more expensive.
NaOH	MeOH/H₂O (3:2)	~96%	A strong base that can accelerate slow reactions but may cause side reactions.[6][16]
None	Toluene	<5%	Demonstrates the essential role of the base.

Experimental Protocol: Suzuki-Miyaura Coupling

• Setup: To a flame-dried Schlenk flask under an argon atmosphere, add 1-Bromo-3-methylnaphthalene (1.0 mmol), the desired arylboronic acid (1.2 mmol), Pd(PPh₃)₄ (0.03 mmol, 3 mol%), and finely powdered potassium carbonate (K₂CO₃, 2.0 mmol).

• Solvent Addition: Add a degassed mixture of toluene (8 mL) and water (2 mL) via syringe.

• Reaction: Heat the mixture to 90 °C and stir vigorously for 6-12 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel.

Caption: Role of the base in the Suzuki-Miyaura cycle.

Buchwald-Hartwig Amination

This reaction forms a C-N bond between 1-Bromo-3-methylnaphthalene and an amine, and it is highly sensitive to the choice of base and solvent.

FAQs

• Q1: Why are strong, non-nucleophilic bases like NaOtBu required for this reaction?

  • A1: The key role of the base in the Buchwald-Hartwig amination is to deprotonate the amine or the palladium-amine complex to form a palladium-amido intermediate, which is necessary for the final reductive elimination step.[8][19] Strong, sterically hindered bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are used because they are strong enough to effect deprotonation but are poor nucleophiles, preventing them from competing with the desired amine coupling partner.

• Q2: What is the best solvent for the amination of 1-Bromo-3-methylnaphthalene?

  • A2: Aprotic, relatively non-polar solvents are generally preferred. Toluene is a very common and effective choice.[14][20] 1,4-Dioxane is another good option. Highly polar solvents like DMF can sometimes be detrimental as they may coordinate too strongly to the palladium center, forming a stable resting state that inhibits the catalytic cycle.[14]

Troubleshooting Guide

• Issue: The reaction is slow or stalls completely.

  • Solution: The base may not be strong enough or may have degraded due to exposure to air/moisture. Use a fresh, high-purity alkoxide base. Ensure the solvent is rigorously anhydrous. The choice of phosphine ligand is also critical and is often paired with the base; consider screening different ligands (e.g., XPhos, RuPhos).

• Issue: Significant hydrodehalogenation (Ar-Br → Ar-H) is observed.

  • Solution: This side reaction can occur via β-hydride elimination from the palladium-amido complex.[19] It can be promoted by high temperatures. Try running the reaction at a lower temperature for a longer time. The choice of ligand can also suppress this pathway.

Data on Base and Solvent Effects

Base (1.2-1.5 equiv.)	Solvent	Typical Yield (%)	Notes
NaOtBu	Toluene	90-99%	The most common and effective base for a wide range of amines.[20]
KOtBu	Toluene	85-95%	A strong alternative to NaOtBu.
LiHMDS	1,4-Dioxane	80-95%	Useful for substrates with base-sensitive functional groups.[9]
Cs₂CO₃	Toluene	60-85%	A weaker base, sometimes effective for more acidic amines (e.g., carbazoles).[20]
K₃PO₄	1,4-Dioxane	<20%	Generally not strong enough for deprotonating neutral alkyl/arylamines.

Experimental Protocol: Buchwald-Hartwig Amination

• Setup: In a glovebox, add Pd₂(dba)₃ (0.02 mmol, 2 mol% Pd), a suitable phosphine ligand (e.g., XPhos, 0.048 mmol), and sodium tert-butoxide (NaOtBu, 1.4 mmol) to an oven-dried vial.

• Reagent Addition: Add 1-Bromo-3-methylnaphthalene (1.0 mmol) and the desired amine (1.2 mmol).

• Solvent and Reaction: Add anhydrous, degassed toluene (5 mL). Seal the vial and remove it from the glovebox. Heat the reaction mixture to 100-110 °C for 4-24 hours, with stirring.

• Work-up: After cooling, pass the reaction mixture through a short plug of celite, washing with ethyl acetate. Concentrate the filtrate.

• Purification: Purify the residue by flash column chromatography.

Other Relevant Reactions

Sonogashira Coupling

• Base/Solvent Role: This copper-palladium co-catalyzed reaction couples 1-Bromo-3-methylnaphthalene with a terminal alkyne.[21] An amine base (e.g., diisopropylamine, triethylamine) is typically used, which serves both to deprotonate the alkyne and often as the solvent or co-solvent.[7] Common co-solvents include THF.[7] Copper-free versions often use inorganic bases like Cs₂CO₃ in solvents such as dioxane or 2-MeTHF.[22]

• Troubleshooting: If the reaction fails, ensure the copper(I) co-catalyst (typically CuI) is fresh, as it can be sensitive to oxidation. Anhydrous and anaerobic conditions are important to prevent side reactions like Glaser coupling of the alkyne.[1]

Ullmann Condensation

• Base/Solvent Role: This copper-catalyzed reaction can be used to form C-O or C-N bonds. It traditionally requires high temperatures (>150 °C) and polar aprotic solvents like DMF or N-methylpyrrolidone (NMP).[23] An inorganic base like K₂CO₃ is commonly used to deprotonate the nucleophile (e.g., a phenol).[5] The choice of the base's counter-ion can be important, with potassium often giving superior results to sodium or cesium in certain systems.[5]

• Troubleshooting: Low yields are common with unactivated aryl bromides. Using a ligand for the copper catalyst (e.g., phenanthroline, PPh₃) can significantly improve the reaction rate and yield, allowing for lower reaction temperatures.[5][23]

Grignard Reagent Formation

• Solvent Role: The formation of 3-methylnaphthalen-1-ylmagnesium bromide from 1-Bromo-3-methylnaphthalene requires an anhydrous ether solvent, typically diethyl ether or THF.[2] The ether coordinates to the magnesium atom, stabilizing the Grignard reagent and preventing it from aggregating. The reaction can be slow to initiate.[24]

• Troubleshooting: The primary cause of failure is the presence of water or other protic sources, which will instantly quench the Grignard reagent.[2] All glassware must be rigorously flame-dried, and the solvent must be anhydrous. The magnesium turnings may need activation with a small crystal of iodine or 1,2-dibromoethane to remove the passivating oxide layer.[3]

References

• 1. Sonogashira Coupling [organic-chemistry.org]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. arkat-usa.org [arkat-usa.org]
• 6. researchgate.net [researchgate.net]
• 7. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Solvent coordination to palladium can invert the selectivity of oxidative addition - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 14. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Weak Base-Promoted Direct Cross-Coupling of Naphthalene-1,8-diaminato-substituted Arylboron Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 20. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 24. mspace.lib.umanitoba.ca [mspace.lib.umanitoba.ca]

Technical Support Center: Scaling Up the Synthesis of 1-Bromo-3-methylnaphthalene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of 1-Bromo-3-methylnaphthalene. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental scale-up.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 1-Bromo-3-methylnaphthalene?

A1: The two most viable synthetic routes for 1-Bromo-3-methylnaphthalene are:

• Direct Electrophilic Bromination: This method involves the direct reaction of 3-methylnaphthalene with a brominating agent. It is often the more straightforward approach but can present challenges in controlling regioselectivity.

• Sandmeyer Reaction: This route begins with the diazotization of 3-methyl-1-naphthalenamine, followed by a copper(I) bromide-mediated substitution. This method can offer higher regioselectivity if the starting amine is readily available.

Q2: Which brominating agent is recommended for the direct bromination of 3-methylnaphthalene?

A2: Several brominating agents can be employed, each with its own advantages and disadvantages:

• Molecular Bromine (Br₂): A powerful and common brominating agent, often used in a non-polar solvent like carbon tetrachloride or dichloromethane. While effective, it can be hazardous to handle and may lead to over-bromination.

• N-Bromosuccinimide (NBS): A safer and easier-to-handle solid alternative to liquid bromine. It is often used with a radical initiator for benzylic bromination, but in the absence of such an initiator and in the presence of an acid catalyst, it can be used for aromatic bromination.

Q3: What is the expected regioselectivity for the direct bromination of 3-methylnaphthalene?

A3: The methyl group in 3-methylnaphthalene is an activating, ortho-, para-directing group. Therefore, electrophilic attack is favored at the C1, C2, C4, and C5 positions. The major monobrominated products are likely to be 1-Bromo-3-methylnaphthalene and 4-Bromo-2-methylnaphthalene, along with other isomers. Achieving high selectivity for the desired 1-bromo isomer can be challenging and may require careful optimization of reaction conditions.

Q4: How can I minimize the formation of polybrominated byproducts?

A4: Over-bromination is a common side reaction. To minimize the formation of dibromo- and polybromo-3-methylnaphthalenes:

• Control Stoichiometry: Use a molar ratio of the brominating agent to 3-methylnaphthalene that is close to 1:1. A slight excess of 3-methylnaphthalene can help reduce the formation of polybrominated products.

• Slow Addition of Brominating Agent: Add the brominating agent dropwise or in small portions to the reaction mixture. This maintains a low concentration of the brominating agent, disfavoring multiple substitutions.

• Temperature Control: Lowering the reaction temperature can help to reduce the rate of subsequent bromination reactions.

Q5: My Sandmeyer reaction is resulting in a low yield. What are the critical parameters to control?

A5: The Sandmeyer reaction is sensitive to several factors, and low yields are often due to the decomposition of the intermediate diazonium salt.[1] Key parameters to control include:

• Temperature Control during Diazotization: The formation of the diazonium salt from 3-methyl-1-naphthalenamine must be conducted at low temperatures, typically 0-5°C, to prevent its premature decomposition.[1]

• Purity of Sodium Nitrite: Use high-purity sodium nitrite for the diazotization step to avoid side reactions.[1]

• Acidity of the Medium: The reaction should be carried out in a strongly acidic medium (e.g., HBr). The acid concentration is crucial for the stability of the diazonium salt.[1]

• Prompt Use of Diazonium Salt: The prepared diazonium salt solution should be used immediately in the subsequent reaction with the copper(I) bromide solution.[1]

Troubleshooting Guides

Low Yield of 1-Bromo-3-methylnaphthalene in Direct Bromination

Symptom	Possible Cause	Suggested Solution
High amount of unreacted 3-methylnaphthalene	Insufficient brominating agent.	Ensure the stoichiometry of the brominating agent is accurate. A slight excess may be required to drive the reaction to completion.
Inadequate reaction time or temperature.	Consider extending the reaction time or moderately increasing the temperature. Monitor the reaction progress by TLC or GC.
Formation of multiple products (isomers)	Lack of regioselectivity.	Optimize the reaction solvent and temperature. Non-polar solvents and lower temperatures can sometimes favor a specific isomer. Consider using a milder brominating agent like NBS.
Significant amount of polybrominated products	Over-bromination due to excess brominating agent or high reactivity.	Reduce the stoichiometry of the brominating agent to slightly less than 1 equivalent. Add the brominating agent slowly and maintain a low reaction temperature.
Product degradation	Harsh reaction conditions.	Use a milder brominating agent and avoid excessively high temperatures. Ensure the work-up procedure is not overly acidic or basic.

Low Yield of 1-Bromo-3-methylnaphthalene in Sandmeyer Reaction

Symptom	Possible Cause	Suggested Solution
Low conversion of 3-methyl-1-naphthalenamine	Incomplete diazotization.	Ensure the temperature is maintained between 0-5°C during the addition of sodium nitrite.[1] Use a slight excess of sodium nitrite and ensure it is of high purity.[1]
Formation of tar-like byproducts	Decomposition of the diazonium salt.	Use the diazonium salt immediately after its preparation.[1] Ensure the temperature during the Sandmeyer reaction does not rise significantly.
Low yield of the desired bromo-product	Inefficient copper(I) bromide catalysis.	Use freshly prepared or high-quality copper(I) bromide. Ensure the catalyst is completely dissolved in the reaction medium.
Presence of impurities in the starting amine.	Purify the 3-methyl-1-naphthalenamine before use.

Experimental Protocols

Protocol 1: Direct Bromination of 3-Methylnaphthalene (Adapted from Naphthalene Bromination)

Disclaimer: This is an adapted protocol and may require optimization.

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to absorb HBr), dissolve 3-methylnaphthalene (1 equivalent) in a suitable solvent (e.g., carbon tetrachloride or dichloromethane).

• Bromination: Cool the solution to 0°C in an ice bath. Slowly add a solution of bromine (1 equivalent) in the same solvent from the dropping funnel over a period of 1-2 hours with constant stirring.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Once the reaction is complete, quench the reaction by slowly adding a saturated solution of sodium thiosulfate to consume any unreacted bromine. Separate the organic layer, wash it with water and then with a saturated sodium bicarbonate solution.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product, which will likely be a mixture of isomers, can be purified by fractional distillation under reduced pressure or by column chromatography on silica gel.

Protocol 2: Sandmeyer Reaction of 3-Methyl-1-naphthalenamine (General Procedure)

• Diazotization: Dissolve 3-methyl-1-naphthalenamine (1 equivalent) in an aqueous solution of hydrobromic acid (HBr). Cool the solution to 0-5°C in an ice-salt bath. Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise, ensuring the temperature does not exceed 5°C.[1] Stir for an additional 30 minutes at this temperature.

• Preparation of Copper(I) Bromide Solution: In a separate flask, dissolve copper(I) bromide (1.2 equivalents) in concentrated HBr.

• Sandmeyer Reaction: Slowly add the cold diazonium salt solution to the copper(I) bromide solution with vigorous stirring. An evolution of nitrogen gas should be observed.

• Reaction Completion and Work-up: After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours. Heat the mixture gently (e.g., to 50-60°C) to ensure complete decomposition of the diazonium salt. Cool the reaction mixture and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: Wash the organic extract with water, dilute sodium hydroxide solution, and then again with water. Dry the organic layer over an anhydrous drying agent. Remove the solvent by rotary evaporation and purify the crude 1-Bromo-3-methylnaphthalene by vacuum distillation or column chromatography.

Visualizations

Caption: Experimental workflow for the direct bromination of 3-methylnaphthalene.

Caption: Troubleshooting decision tree for low yield in direct bromination.

References

• 1. benchchem.com [benchchem.com]

Navigating Exothermic Reactions in 1-Bromo-3-methylnaphthalene Derivative Synthesis: A Technical Guide

Technical Support Center

For researchers, scientists, and drug development professionals engaged in the synthesis of 1-Bromo-3-methylnaphthalene and its derivatives, managing the inherent exothermic nature of the bromination reaction is critical for safety, yield, and purity. This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during these synthetic procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary hazard associated with the synthesis of 1-Bromo-3-methylnaphthalene derivatives?

A1: The primary hazard is a runaway reaction. The electrophilic bromination of the naphthalene core is a highly exothermic process. If the heat generated is not effectively dissipated, the reaction temperature can rise uncontrollably, leading to a rapid increase in pressure, vigorous boiling of solvents, and the potential for reactor breach and release of corrosive and toxic materials like bromine (Br₂) and hydrogen bromide (HBr).

Q2: What are the early warning signs of a potential runaway reaction?

A2: Key indicators include a sudden, unexpected rise in the internal reaction temperature that does not stabilize with cooling, a rapid increase in the rate of gas evolution (HBr), a noticeable change in the color of the reaction mixture (e.g., rapid darkening), and an increase in the pressure reading of the reaction vessel.

Q3: How can I effectively control the temperature during the addition of bromine?

A3: Effective temperature control is multifactorial. It involves the slow, dropwise addition of the brominating agent (e.g., liquid bromine or a solution of bromine in a suitable solvent) with vigorous stirring to ensure rapid heat transfer to the cooling medium. Maintaining a consistent and low reaction temperature, often at or below room temperature, is crucial. Utilizing an ice bath or a cryostat for cooling is highly recommended. For larger-scale reactions, a continuous flow reactor can offer superior heat exchange and significantly reduce the risk of a runaway reaction.[1]

Q4: What are the common side products, and how can their formation be minimized?

A4: Common side products include di- and poly-brominated naphthalenes. The formation of these byproducts can be minimized by carefully controlling the stoichiometry of the reactants, ensuring that 3-methylnaphthalene is not subjected to an excess of the brominating agent. Maintaining a low reaction temperature can also improve the selectivity of the reaction.

Q5: What is the appropriate procedure for quenching the reaction and removing excess bromine?

A5: Once the reaction is complete, it is essential to quench any unreacted bromine. This is typically achieved by the slow addition of a reducing agent. Common quenching agents include aqueous solutions of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃). The addition should be performed cautiously, with continued cooling, as the quenching reaction itself can be exothermic. The disappearance of the characteristic red-brown color of bromine indicates a complete quench.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Rapid, Uncontrolled Temperature Spike During Bromine Addition	1. Bromine addition rate is too fast.2. Inadequate cooling.3. Insufficient stirring leading to localized "hot spots".	1. Immediately stop the addition of bromine.2. Increase the efficiency of the cooling system (e.g., add more ice/dry ice to the bath).3. Increase the stirring rate to improve heat dissipation.4. If the temperature continues to rise rapidly, prepare for an emergency quench by adding a pre-chilled quenching solution.
Reaction Stalls or Proceeds Very Slowly	1. Reaction temperature is too low.2. Purity of starting materials is low.3. In the case of using a catalyst (e.g., iron filings), the catalyst may be inactive.	1. Allow the reaction temperature to slowly rise by a few degrees, while carefully monitoring for any sudden exotherm.2. Ensure starting materials are pure and dry.3. If using a catalyst, ensure it is activated or use a fresh batch.
Formation of Significant Amounts of Polybrominated Byproducts	1. Molar ratio of bromine to 3-methylnaphthalene is too high.2. Poor mixing leading to localized areas of high bromine concentration.	1. Use a slight excess of 3-methylnaphthalene or a 1:1 stoichiometric ratio.2. Ensure vigorous and efficient stirring throughout the bromine addition.
Persistent Red-Brown Color After Quenching	1. Insufficient amount of quenching agent added.	1. Continue to add the quenching solution dropwise until the color is fully discharged.
Product Decomposes or is Lost During Work-up	1. Exposure to high temperatures during solvent removal.2. Inappropriate pH during aqueous washes.	1. Use a rotary evaporator at a reduced pressure and moderate temperature to remove the solvent.2. Neutralize the reaction mixture before extraction and perform washes with neutral solutions (e.g., water, brine).

Experimental Protocols

Synthesis of 1-Bromo-3-methylnaphthalene

This protocol is a general guideline and should be adapted and optimized based on laboratory conditions and scale.

Materials:

• 3-methylnaphthalene

• Liquid Bromine (Br₂)

• Carbon tetrachloride (CCl₄) or another suitable inert solvent

• Iron filings (optional, as a catalyst)

• 10% Sodium thiosulfate (Na₂S₂O₃) solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a reflux condenser, and a thermometer, dissolve 3-methylnaphthalene in carbon tetrachloride. If using a catalyst, add a small amount of iron filings. Place the flask in an ice-water bath to cool the solution to 0-5 °C.

• Bromine Addition: Slowly add a stoichiometric amount of liquid bromine dropwise from the dropping funnel over a period of 1-2 hours. Maintain the internal reaction temperature below 10 °C throughout the addition. Vigorous stirring is essential.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quenching: Once the reaction is complete, cool the mixture back down in an ice bath. Slowly add 10% sodium thiosulfate solution dropwise until the red-brown color of excess bromine disappears.

• Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent (e.g., ethanol or hexane).

Visualizations

Logical Workflow for Managing Exothermic Bromination

Caption: A logical workflow for managing the exothermic reaction during the bromination of 3-methylnaphthalene.

Reaction and Quenching Overview

Caption: A simplified diagram illustrating the main reaction and the subsequent quenching step.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Analysis of 1-Bromo-3-methylnaphthalene: GC-MS vs. HPLC

The purity of starting materials and intermediates is a cornerstone of successful research and development in the pharmaceutical and chemical industries. 1-Bromo-3-methylnaphthalene, a key building block in organic synthesis, requires accurate purity assessment to ensure the quality and yield of subsequent reactions. This guide provides an objective comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the purity analysis of this compound. We will delve into the experimental protocols, present comparative data, and discuss the relative strengths and weaknesses of each method for this application.

Principles of the Techniques

Gas Chromatography-Mass Spectrometry (GC-MS) is a premier technique for analyzing compounds that are volatile or can be made volatile.[1] In GC-MS, the sample is vaporized and separated into its components as it travels through a capillary column with a carrier gas (mobile phase).[1][2] The separation is based on the differential partitioning of the analytes between the mobile phase and a stationary phase coated on the column wall.[2] Following separation, the components are detected by a mass spectrometer, which provides detailed structural information, enabling confident identification of both the main compound and any impurities.[1][3]

High-Performance Liquid Chromatography (HPLC) is a versatile separation technique that utilizes a liquid mobile phase to transport the sample through a column packed with a solid stationary phase.[1][3] Separation is achieved based on the analyte's affinity for the stationary phase versus the mobile phase.[4] HPLC is well-suited for a broader range of compounds than GC, including those that are non-volatile or thermally unstable.[3][5] Detection is typically performed using a UV-Vis or photodiode array (PDA) detector, which provides quantitative data based on light absorbance.[1]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol outlines a general procedure for the purity analysis of 1-Bromo-3-methylnaphthalene by GC-MS. Optimization may be required for specific instruments.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the 1-Bromo-3-methylnaphthalene sample.

• Dissolve the sample in a suitable solvent (e.g., Dichloromethane or Hexane) in a 10 mL volumetric flask.

• Further dilute to a final concentration of approximately 100 µg/mL.

2. GC-MS Parameters:

Parameter	Recommended Setting
GC System	Agilent 8890 GC or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1)
Oven Program	Initial 100 °C, hold for 2 min, ramp to 280 °C at 15 °C/min, hold for 5 min
MS System	Agilent 5977B MSD or equivalent
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	50-350 m/z

3. Data Analysis:

• The purity is calculated based on the relative peak area percentage.

• Impurity identification is performed by comparing the obtained mass spectra with a library (e.g., NIST) and known standards. The mass spectrum for 1-Bromo-3-methylnaphthalene should show characteristic molecular ion peaks at m/z 220 and 222, corresponding to the two bromine isotopes (⁷⁹Br and ⁸¹Br).[6]

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol provides a general method for the purity analysis of 1-Bromo-3-methylnaphthalene by HPLC.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the sample.

• Dissolve and dilute to 10 mL with acetonitrile in a volumetric flask.

• Perform a final dilution to a concentration of about 100 µg/mL using the mobile phase as the diluent.

• Filter the final solution through a 0.45 µm syringe filter before injection.

2. HPLC Parameters:

Parameter	Recommended Setting
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Isocratic elution with Acetonitrile/Water (80:20, v/v)
Flow Rate	1.0 mL/min
Column Temperature	35 °C[7]
Injection Volume	10 µL
Detector	UV-Vis or PDA at 254 nm[8]

3. Data Analysis:

• Purity is determined by the area percentage of the main peak relative to the total peak area.

• Impurities are quantified against a reference standard or based on relative peak areas. Identification is based on comparing retention times with known standards.

Data Presentation: A Quantitative Comparison

The following table summarizes the expected performance of GC-MS and HPLC for the purity analysis of 1-Bromo-3-methylnaphthalene, based on typical capabilities for similar aromatic compounds.[3][4]

Feature	GC-MS	HPLC
Principle	Separation based on volatility and polarity in a gaseous mobile phase, with mass-based detection.[4]	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with UV-based detection.[4]
Sensitivity	High (typically ppb range).[3]	Moderate to High (typically ppm to ppb range, detector dependent).[3]
Specificity	Very High (Mass spectrum provides a molecular fingerprint).[3]	Moderate (Relies on retention time and UV spectrum).
Resolution	Excellent for volatile isomers.	Good, highly dependent on column and mobile phase selection.
Impurity ID	Excellent for structural elucidation of unknown volatile impurities.[4]	Limited to comparison with known standards.
Analysis Time	Generally faster for volatile compounds.[5]	Can be longer, but adaptable with gradient elution.[9]
Sample Prep	Simple for soluble, volatile samples. Derivatization may be needed for polar compounds.[3]	Simple for soluble samples. Filtration is typically required.
Compound Suitability	Volatile and semi-volatile, thermally stable compounds.[2][5]	Wide range, including non-volatile and thermally labile compounds.[3][5]

Mandatory Visualizations

References

• 1. smithers.com [smithers.com]
• 2. Comparing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) • Food Safety Institute [foodsafety.institute]
• 3. GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better? [eureka.patsnap.com]
• 4. benchchem.com [benchchem.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. benchchem.com [benchchem.com]
• 7. jstage.jst.go.jp [jstage.jst.go.jp]
• 8. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 9. Fast Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) by HPLC-UV [restek.com]

A Comparative Guide to the Reactivity of 1-Bromo-3-methylnaphthalene and Isomeric Bromonaphthalenes

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The reactivity of bromonaphthalene isomers is a critical parameter in the design and optimization of synthetic routes for novel chemical entities in medicinal chemistry and materials science. This guide provides a comparative analysis of the reactivity of 1-bromo-3-methylnaphthalene against its parent isomers, 1-bromonaphthalene and 2-bromonaphthalene. The position of the bromine atom on the naphthalene core and the presence of substituents significantly influence the electronic and steric properties of the C-Br bond, thereby dictating the compound's performance in key synthetic transformations. Generally, reactivity in palladium-catalyzed cross-coupling reactions follows the trend of 1-bromonaphthalene > 2-bromonaphthalene. The introduction of a methyl group, as in 1-bromo-3-methylnaphthalene, adds further electronic and steric considerations that can modulate this reactivity, making a detailed understanding essential for predictable and efficient synthesis.

Introduction: Factors Influencing Reactivity

The utility of bromonaphthalenes as synthetic precursors hinges on the reactivity of the carbon-bromine (C-Br) bond. This bond serves as a functional handle for a variety of transformations, most notably palladium-catalyzed cross-coupling reactions and the formation of organometallic reagents. The primary factors governing the reactivity of bromonaphthalene isomers are:

• Position of the Bromine Atom: The naphthalene ring system is not electronically uniform. The α-position (C1) is generally more reactive than the β-position (C2). This is attributed to differences in steric accessibility and the electronic environment of the C-Br bond.[1] In many transformations, particularly those involving oxidative addition to a metal center, 1-bromonaphthalene exhibits higher reactivity than 2-bromonaphthalene.[1]

• Electronic Effects: The electron density at the C-Br bond influences its susceptibility to cleavage. Electron-withdrawing groups on the naphthalene ring can enhance reactivity in the oxidative addition step of cross-coupling reactions, while electron-donating groups may have the opposite effect.[2] The methyl group in 1-bromo-3-methylnaphthalene is an electron-donating group, which can influence the reaction kinetics compared to unsubstituted bromonaphthalenes.[3][4]

• Steric Effects: The steric environment around the C-Br bond can impact the approach of bulky reagents or catalysts.[5] In 1-bromo-3-methylnaphthalene, the methyl group at the C3 position introduces moderate steric hindrance, which could influence catalyst-substrate interactions.

Comparative Reactivity Data

The following tables summarize comparative data for key reactions. It is important to note that direct, side-by-side kinetic data for these specific isomers under identical conditions is limited in publicly available literature.[1] The data presented is compiled from various sources and serves as a representative guide.

Table 1: Suzuki-Miyaura Coupling Reaction

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation.[6] The reactivity of the aryl bromide is a critical factor for reaction efficiency.

Aryl Bromide	Boronic Acid	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1-Bromonaphthalene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	100	2	~95
2-Bromonaphthalene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	100	>12	Lower Yield*
1-Bromo-3-methylnaphthalene	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	16	88**

*Note: 2-Bromonaphthalene is generally less reactive than 1-bromonaphthalene, often requiring longer reaction times or more active catalyst systems to achieve comparable yields.[1] **Note: This data is for an analogous substituted bromonaphthalene and serves as a guideline.[7] The methyl group's electronic and steric effects can influence the outcome.

Table 2: Buchwald-Hartwig Amination

This reaction is a powerful method for constructing C-N bonds, widely used in the synthesis of arylamines.[8][9]

Aryl Bromide	Amine	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)
1-Bromonaphthalene	Aniline	Pd₂(dba)₃ / Xantphos	NaOt-Bu	Toluene	100	High
2-Bromonaphthalene	Aniline	Pd₂(dba)₃ / Xantphos	NaOt-Bu	Toluene	100	Moderate-High
1-Bromo-3-methylnaphthalene	Aniline	Pd₂(dba)₃ / Xantphos	NaOt-Bu	Toluene	100	High***

Table 3: Grignard Reagent Formation

The formation of a Grignard reagent is more facile with aryl bromides than chlorides due to the weaker C-Br bond.[8]

Aryl Bromide	Conditions	Solvent	Initiation	Reactivity
1-Bromonaphthalene	Mg turnings, reflux	THF / Diethyl Ether	I₂ crystal	Readily forms
2-Bromonaphthalene	Mg turnings, reflux	THF / Diethyl Ether	I₂ crystal	Forms, may be slower
1-Bromo-3-methylnaphthalene	Mg turnings, reflux	THF / Diethyl Ether	I₂ crystal	Expected to form readily

Experimental Protocols

The following are generalized protocols that can be adapted for specific substrates and serve as a starting point for reaction optimization.

Protocol 1: Suzuki-Miyaura Cross-Coupling

• Reaction Setup: In a dry Schlenk flask, combine the bromonaphthalene isomer (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and a base such as K₂CO₃ or K₃PO₄ (2.0-3.0 equiv.).[1][7]

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.[7]

• Catalyst Addition: Under a positive flow of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and ligand, if required.[7]

• Solvent Addition: Add a degassed solvent system, such as a mixture of toluene and water (e.g., 4:1 ratio), via syringe.[6]

• Reaction Execution: Heat the mixture with vigorous stirring to the desired temperature (typically 80-110 °C).[7]

• Monitoring and Work-up: Monitor the reaction's progress by TLC or GC-MS. Upon completion, cool the mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[6][7]

• Purification: Purify the crude product by column chromatography on silica gel.[7]

Protocol 2: Buchwald-Hartwig Amination

• Reaction Setup: To an oven-dried Schlenk tube, add the bromonaphthalene isomer (1.0 equiv.), the amine (1.2 equiv.), a strong base (e.g., NaOt-Bu, 1.4 equiv.), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and a suitable phosphine ligand (e.g., Xantphos, 2-4 mol%).[2][8]

• Inert Atmosphere: Evacuate and backfill the tube with argon.

• Solvent Addition: Add anhydrous, degassed toluene via syringe.[8]

• Reaction Execution: Heat the reaction mixture to the specified temperature (typically 80-110 °C) and stir until the starting material is consumed, as monitored by TLC or GC-MS.[8]

• Work-up: Cool the reaction, dilute with an organic solvent, and filter through a pad of celite to remove inorganic salts. The filtrate is then concentrated under reduced pressure.

• Purification: The resulting crude product is purified by flash column chromatography.

Protocol 3: Grignard Reagent Formation

• Preparation: Flame-dry all glassware and allow it to cool under an inert atmosphere. Place magnesium turnings (1.2-1.5 equiv.) in a round-bottom flask equipped with a reflux condenser and a dropping funnel.[10]

• Initiation: Add a small crystal of iodine to the flask containing the magnesium in anhydrous diethyl ether or THF.[11]

• Reagent Addition: Add a small amount of a solution of the bromonaphthalene isomer (1.0 equiv.) in the anhydrous ether solvent to initiate the reaction. An exothermic reaction and the disappearance of the iodine color indicate initiation.[10]

• Reaction Execution: Add the remaining bromonaphthalene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to reflux for an additional 30-60 minutes to ensure complete conversion.[10]

• Usage: The resulting Grignard reagent is a cloudy, grayish solution and should be used immediately in subsequent reactions.

Mandatory Visualizations

Caption: Logical workflow for the comparative analysis of bromonaphthalene isomer reactivity.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Caption: Experimental workflow for Grignard reagent formation and subsequent reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ir.canterbury.ac.nz [ir.canterbury.ac.nz]
• 4. Naphthalene vs. Benzene as a Transmitting Moiety: Towards the More Sensitive Trifluoromethylated Molecular Probes for the Substituent Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Steric and electronic effects of ligand substitution on redox-active Fe4S4-based coordination polymers - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Grignard reagent - Wikipedia [en.wikipedia.org]

Validating Cross-Coupling Reactions of 1-Bromo-3-methylnaphthalene: A Comparative NMR Spectroscopy Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of expected NMR spectroscopic data for the validation of common cross-coupling reaction products derived from 1-Bromo-3-methylnaphthalene. It is designed to assist researchers in identifying and characterizing the products of Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions, which are pivotal transformations in the synthesis of complex organic molecules for pharmaceutical and materials science applications.

Introduction to Common Cross-Coupling Reactions

1-Bromo-3-methylnaphthalene is a versatile building block in organic synthesis. The bromo-substituent serves as a reactive handle for various palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-nitrogen bonds. This guide focuses on three such indispensable reactions:

• Suzuki-Miyaura Coupling: The reaction of 1-Bromo-3-methylnaphthalene with an organoboron compound, typically a boronic acid, to form a C-C bond.

• Buchwald-Hartwig Amination: The coupling of 1-Bromo-3-methylnaphthalene with an amine to form a C-N bond.[1][2]

• Sonogashira Coupling: The reaction between 1-Bromo-3-methylnaphthalene and a terminal alkyne to create a C-C bond.[3]

The successful synthesis of the desired products from these reactions requires rigorous characterization, with Nuclear Magnetic Resonance (NMR) spectroscopy being the most powerful and commonly employed analytical technique for structural elucidation in solution.

Comparative NMR Data for Product Validation

This section presents a comparative summary of expected ¹H and ¹³C NMR chemical shifts for the starting material, 1-Bromo-3-methylnaphthalene, and its anticipated products from Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions with representative coupling partners (phenylboronic acid, aniline, and phenylacetylene, respectively).

Note on Data: The following tables include experimental data for structurally similar compounds to provide a reference for the expected chemical shifts, as precise experimental data for the exact target molecules can be sparse in publicly available literature. These comparisons are invaluable for predicting and interpreting the NMR spectra of the newly synthesized compounds.

Table 1: ¹H NMR Chemical Shift Comparison (in CDCl₃)

Compound Name	Naphthalene Protons (ppm)	Methyl Protons (ppm)	Phenyl/Amine Protons (ppm)
1-Bromo-3-methylnaphthalene (Starting Material)	~ 7.3 - 8.2 (m)	~ 2.5 (s)	-
Reference: 1-Bromo-4-methylnaphthalene [4]	7.31 (d), 7.50-7.65 (m), 8.05 (d), 8.25 (d)	2.67 (s)	-
3-Methyl-1-phenylnaphthalene (Suzuki Product)	~ 7.2 - 8.0 (m)	~ 2.4 (s)	~ 7.3 - 7.6 (m)
Reference: 1-Phenylnaphthalene [5]	7.40-7.55 (m), 7.85-7.95 (m)	-	7.35-7.50 (m)
N-Phenyl-3-methylnaphthalen-1-amine (Buchwald-Hartwig Product)	~ 7.1 - 7.9 (m)	~ 2.5 (s)	~ 6.9 - 7.4 (m), NH ~5.8 (br s)
Reference: N-Phenyl-1-naphthylamine [6]	7.2-8.0 (m)	-	6.9-7.4 (m), 5.84 (br s, NH)
3-Methyl-1-(phenylethynyl)naphthalene (Sonogashira Product)	~ 7.4 - 8.4 (m)	~ 2.6 (s)	~ 7.3 - 7.6 (m)
Reference: 1-Methyl-3-(phenylethynyl)benzene [7]	-	2.33 (s)	7.12-7.53 (m)

Table 2: ¹³C NMR Chemical Shift Comparison (in CDCl₃)

Compound Name	Naphthalene Carbons (ppm)	Methyl Carbon (ppm)	Phenyl/Alkyne Carbons (ppm)
1-Bromo-3-methylnaphthalene (Starting Material)	~ 120 - 135	~ 21	-
Reference: 1-Bromonaphthalene [8]	122.9, 125.1, 126.1, 127.4, 127.6, 128.3, 130.0, 131.6, 132.8, 135.9	-	-
3-Methyl-1-phenylnaphthalene (Suzuki Product)	~ 124 - 141	~ 21	~ 127 - 142
Reference: 1-Phenylnaphthalene	125.7, 125.9, 126.9, 127.2, 127.6, 128.2, 129.7, 131.6, 133.9, 140.3, 140.8	-	127.2, 128.2, 129.7
N-Phenyl-3-methylnaphthalen-1-amine (Buchwald-Hartwig Product)	~ 108 - 145	~ 21	~ 117 - 149
Reference: N-Phenyl-1-naphthylamine [6]	108.9, 118.0, 120.3, 123.4, 124.8, 125.8, 126.2, 128.6, 129.2, 134.4, 142.1, 143.9	-	117.9, 120.3, 129.2
3-Methyl-1-(phenylethynyl)naphthalene (Sonogashira Product)	~ 120 - 134	~ 21	Alkyne: ~ 88, 94; Phenyl: ~ 123 - 132
Reference: 1-Methyl-3-(phenylethynyl)benzene [7]	-	21.2	Alkyne: 89.0, 89.5; Phenyl: 123.0, 128.1, 128.2, 128.3, 128.7, 129.1, 131.6, 132.2, 138.0

Experimental Protocols

Detailed methodologies for the synthesis, purification, and NMR analysis of the target compounds are provided below.

General Workflow for Reaction and Analysis

References

• 1. rsc.org [rsc.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. 1-Bromo-4-methylnaphthalene | C11H9Br | CID 81112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-PHENYLNAPHTHALENE(605-02-7) 13C NMR spectrum [chemicalbook.com]
• 6. N-Phenyl-1-naphthylamine(90-30-2) 13C NMR spectrum [chemicalbook.com]
• 7. rsc.org [rsc.org]
• 8. spectrabase.com [spectrabase.com]

Navigating the Synthesis of 3-Methylnaphthalene Derivatives: A Comparative Guide to Electrophilic Partners

For researchers, scientists, and professionals in drug development, the selection of starting materials is a critical decision that dictates the efficiency, cost, and environmental impact of a synthetic route. When targeting derivatives of 3-methylnaphthalene, a common building block in medicinal chemistry and materials science, 1-bromo-3-methylnaphthalene has traditionally been a go-to electrophile. However, a range of alternative reagents exists, each with its own set of advantages and disadvantages. This guide provides an objective comparison of 1-bromo-3-methylnaphthalene with its counterparts—the corresponding chloride, iodide, and triflate—in key synthetic transformations, supported by experimental data and detailed protocols.

The functionalization of the 3-methylnaphthalene scaffold is pivotal in the synthesis of a variety of compounds with significant biological and material properties. The choice of the electrophilic partner for cross-coupling and other bond-forming reactions directly influences reaction kinetics, yields, and the feasibility of purification. This comparison focuses on three of the most prevalent synthetic routes: the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, and the Grignard reaction.

Performance Comparison in Key Synthetic Routes

The reactivity of the leaving group on the naphthalene core generally follows the order: Iodide > Triflate > Bromide > Chloride. This trend is a crucial factor in determining the optimal reaction conditions and predicting the outcome of a synthesis.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis for the formation of C-C bonds. The performance of different 1-halo-3-methylnaphthalenes and the corresponding triflate in a typical Suzuki-Miyaura reaction with phenylboronic acid is summarized below.

Electrophile	Leaving Group	Typical Catalyst System	Temp. (°C)	Time (h)	Yield (%)
1-Iodo-3-methylnaphthalene	I	Pd(PPh₃)₄ (2 mol%), K₂CO₃	80	2	~95
1-Bromo-3-methylnaphthalene	Br	Pd(PPh₃)₄ (2 mol%), K₂CO₃	90	6	~90
3-Methylnaphthalen-1-yl triflate	OTf	Pd(OAc)₂ (2 mol%), SPhos (4 mol%), K₃PO₄	100	8	~85
1-Chloro-3-methylnaphthalene	Cl	Pd₂(dba)₃ (2 mol%), XPhos (4 mol%), K₃PO₄	120	24	~70

Note: The yields presented are typical and can vary based on the specific reaction conditions, ligands, and bases used.

Buchwald-Hartwig Amination

For the synthesis of arylamines, the Buchwald-Hartwig amination is a powerful tool. The reactivity of the electrophilic partner is again a key determinant of reaction efficiency. The following table compares the performance of 1-halo-3-methylnaphthalenes in a typical amination with morpholine.

Electrophile	Leaving Group	Typical Catalyst System	Temp. (°C)	Time (h)	Yield (%)
1-Iodo-3-methylnaphthalene	I	Pd₂(dba)₃ (1 mol%), Xantphos (2 mol%), NaOtBu	90	4	~92
1-Bromo-3-methylnaphthalene	Br	Pd₂(dba)₃ (1 mol%), Xantphos (2 mol%), NaOtBu	100	12	~88
3-Methylnaphthalen-1-yl triflate	OTf	Pd(OAc)₂ (2 mol%), RuPhos (4 mol%), Cs₂CO₃	110	18	~80
1-Chloro-3-methylnaphthalene	Cl	Pd₂(dba)₃ (2 mol%), BrettPhos (4 mol%), LHMDS	130	36	~65

Note: The yields presented are typical and can vary based on the specific reaction conditions, ligands, and bases used.

Grignard Reagent Formation and Subsequent Reactions

The formation of a Grignard reagent is a classic method for creating a potent carbon nucleophile. The ease of formation is directly related to the halogen present.

Electrophile	Leaving Group	Initiation Conditions	Reaction Time	Observations
1-Iodo-3-methylnaphthalene	I	Spontaneous at room temp.	Fast	Vigorous reaction, often requires cooling.
1-Bromo-3-methylnaphthalene	Br	Gentle heating or initiator (e.g., I₂)	Moderate	Generally smooth and controllable.
1-Chloro-3-methylnaphthalene	Cl	Requires activation (e.g., Rieke Mg) and higher temp.	Slow	Sluggish reaction, prone to Wurtz coupling side products.

Note: 3-Methylnaphthalen-1-yl triflate is not suitable for Grignard reagent formation.

Experimental Protocols

Detailed methodologies for the key synthetic transformations are provided below. These protocols are intended as a starting point and may require optimization based on specific substrates and laboratory conditions.

General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), combine the 1-halo-3-methylnaphthalene or triflate (1.0 mmol), the boronic acid or ester (1.2 mmol), the palladium catalyst, the ligand, and the base.

• Solvent Addition: Add the degassed solvent (e.g., toluene, dioxane, or DMF/water mixture).

• Reaction: Stir the mixture at the indicated temperature for the specified time, monitoring the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, charge a Schlenk tube with the palladium precatalyst, ligand, and base. Add the 1-halo-3-methylnaphthalene or triflate and the amine.

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., toluene or dioxane).

• Reaction: Seal the tube and heat the reaction mixture with stirring for the specified time. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with an organic solvent and filter through a pad of celite. Wash the filtrate with water and brine.

• Purification: Dry the organic layer, concentrate, and purify the residue by column chromatography.

General Procedure for Grignard Reagent Formation and Reaction

• Grignard Formation: In a flame-dried, three-necked flask equipped with a condenser and an addition funnel under an inert atmosphere, place magnesium turnings. Add a small portion of a solution of the 1-halo-3-methylnaphthalene in anhydrous ether or THF to initiate the reaction. Once initiated, add the remaining halide solution dropwise to maintain a gentle reflux. After the addition is complete, reflux the mixture for an additional 30-60 minutes.

• Reaction with Electrophile: Cool the freshly prepared Grignard reagent to 0 °C. Add a solution of the electrophile (e.g., an aldehyde, ketone, or ester) in the same anhydrous solvent dropwise.

• Work-up: After the addition is complete, warm the reaction to room temperature and stir until the starting material is consumed. Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the aqueous layer with an organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the product by column chromatography or crystallization.

Visualizing the Synthetic Pathways

To further clarify the relationships and workflows, the following diagrams have been generated.

A Comparative Analysis of Palladium Catalysts for the Suzuki Coupling of 1-Bromo-3-methylnaphthalene

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Catalyst Performance with Supporting Experimental Data.

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance. The choice of an appropriate palladium catalyst is critical for the success of this reaction, particularly when dealing with sterically hindered substrates such as 1-Bromo-3-methylnaphthalene. This guide provides a comparative overview of various palladium catalysts for the Suzuki coupling of 1-Bromo-3-methylnaphthalene, with a focus on presenting objective experimental data to aid in catalyst selection and reaction optimization.

Performance Comparison of Palladium Catalysts

The efficacy of a palladium catalyst in the Suzuki coupling of sterically hindered aryl bromides is highly dependent on the ligand coordinated to the palladium center. Bulky and electron-rich phosphine ligands, as well as N-heterocyclic carbenes (NHCs), have demonstrated superior performance in facilitating the coupling of challenging substrates. While specific comparative data for 1-Bromo-3-methylnaphthalene is limited, the following table summarizes the performance of different palladium catalyst systems in the Suzuki coupling of the structurally analogous and sterically hindered 1-bromo-2-methylnaphthalene with 2,6-dimethylphenylboronic acid. This data provides valuable insights into the expected performance for 1-Bromo-3-methylnaphthalene.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd₂(dba)₃ / PPh₃	Triphenylphosphine	K₃PO₄	Dioxane	100	24	<10
Pd₂(dba)₃ / P(t-Bu)₃	Tri(tert-butyl)phosphine	K₃PO₄	Dioxane	100	24	78
Pd₂(dba)₃ / XPhos	XPhos	K₃PO₄	Dioxane	100	24	94
Pd₂(dba)₃ / SPhos	SPhos	K₃PO₄	Dioxane	100	24	96
Pd₂(dba)₃ / RuPhos	RuPhos	K₃PO₄	Dioxane	100	24	95
Acenaphthoimidazolylidene Pd Complex	NHC	t-BuOK	Dioxane	80	12	>95[1]

Data is representative of trends observed for sterically hindered couplings and is compiled from the literature.[2] The yield for the Acenaphthoimidazolylidene Palladium Complex is for a similar sterically hindered biaryl synthesis.[1]

Experimental Protocols

Detailed and reproducible experimental procedures are crucial for successful synthesis. Below are generalized protocols for the Suzuki-Miyaura coupling of 1-Bromo-3-methylnaphthalene.

General Procedure for Suzuki-Miyaura Coupling using a Phosphine Ligand

Reactant Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 1-Bromo-3-methylnaphthalene (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), and the base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv.).

Catalyst Addition: To this mixture, add the palladium precursor (e.g., Pd₂(dba)₃, 0.01 mmol, 1 mol%) and the appropriate phosphine ligand (e.g., SPhos, 0.02 mmol, 2 mol%).

Solvent Addition & Degassing: Evacuate and backfill the Schlenk tube with an inert gas (e.g., Argon or Nitrogen) three times. Add the degassed solvent (e.g., dioxane, 5 mL) via syringe.

Reaction: Place the flask in a preheated oil bath at the specified temperature (e.g., 100 °C) and stir for the indicated time (e.g., 12-24 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired biaryl product.

General Procedure for Suzuki-Miyaura Coupling using an N-Heterocyclic Carbene (NHC) Palladium Complex

Reaction Setup: In a glovebox or under an inert atmosphere, combine the N-heterocyclic carbene palladium complex (e.g., Acenaphthoimidazolylidene Palladium Complex, 0.01 mmol, 1 mol%), the base (e.g., t-BuOK, 2.0 mmol, 2.0 equiv.), 1-Bromo-3-methylnaphthalene (1.0 mmol, 1.0 equiv.), and the arylboronic acid (1.2 mmol, 1.2 equiv.) in a dry reaction vessel.

Solvent Addition: Add the anhydrous, degassed solvent (e.g., dioxane, 5 mL).

Reaction: Seal the vessel and heat the mixture with stirring at the specified temperature (e.g., 80 °C) for the indicated time (e.g., 12 hours).

Work-up and Purification: Follow the work-up and purification procedures as described in the protocol for phosphine ligands.

Visualizing the Experimental Workflow and Catalytic Cycle

To better understand the experimental process and the underlying chemical transformation, the following diagrams illustrate a typical workflow for the Suzuki coupling reaction and the generally accepted catalytic cycle.

Caption: A generalized experimental workflow for the Suzuki-Miyaura coupling reaction.

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]

Benchmarking Yields: A Comparative Guide to the Synthesis of 1-Bromo-3-methylnaphthalene

For researchers, scientists, and professionals in drug development, the efficient and high-yield synthesis of key intermediates is paramount. This guide provides a comparative analysis of potential synthesis methods for 1-Bromo-3-methylnaphthalene, a valuable building block in organic synthesis. Due to the limited availability of direct, high-yield methods in published literature, this comparison focuses on a plausible and established synthetic route via the Sandmeyer reaction, and discusses the theoretical considerations of a direct bromination approach.

Method 1: Sandmeyer Reaction of 3-Methyl-1-naphthylamine

The Sandmeyer reaction offers a reliable, albeit multi-step, approach to introduce a bromine atom at a specific position on the naphthalene ring, starting from the corresponding amine. This method provides high regioselectivity, which is often a challenge with direct electrophilic substitution on substituted naphthalenes.

Experimental Protocol:

Step 1: Synthesis of 3-Methyl-1-naphthylamine

A common route to synthesize 3-methyl-1-naphthylamine is through the reduction of 3-methyl-1-nitronaphthalene.

• Nitration of 2-methylnaphthalene: 2-Methylnaphthalene is nitrated using a mixture of nitric acid and sulfuric acid to yield a mixture of nitroisomers. 3-Methyl-1-nitronaphthalene is one of the products formed.

• Separation of Isomers: The resulting mixture of nitromethylnaphthalenes is separated using techniques such as fractional distillation or chromatography to isolate the desired 3-methyl-1-nitronaphthalene isomer.

• Reduction to the Amine: The isolated 3-methyl-1-nitronaphthalene is then reduced to 3-methyl-1-naphthylamine. A common method for this reduction is the use of a metal catalyst, such as iron or tin, in the presence of a strong acid like hydrochloric acid.

Step 2: Diazotization of 3-Methyl-1-naphthylamine

• 3-Methyl-1-naphthylamine is dissolved in an aqueous solution of a strong acid, typically hydrobromic acid.

• The solution is cooled to 0-5 °C in an ice bath.

• A chilled aqueous solution of sodium nitrite (NaNO₂) is added dropwise to the amine solution while maintaining the low temperature. This reaction forms the corresponding diazonium salt, 3-methylnaphthalene-1-diazonium bromide.

Step 3: Sandmeyer Reaction

• In a separate flask, copper(I) bromide (CuBr) is prepared or obtained commercially and dissolved in hydrobromic acid.

• The freshly prepared, cold diazonium salt solution is slowly added to the copper(I) bromide solution with vigorous stirring.

• The reaction mixture is allowed to warm to room temperature and may be gently heated to ensure the complete decomposition of the diazonium salt and the formation of 1-bromo-3-methylnaphthalene. Nitrogen gas is evolved during this step.

• The product is then isolated by extraction with an organic solvent, followed by washing and purification, typically by distillation or chromatography.

Expected Yield:

• Nitration and Isomer Separation: This can be a low to moderate yielding step for the desired isomer.

• Reduction of the Nitro Group: Typically proceeds with high yields, often exceeding 90%.

• Sandmeyer Reaction: Well-executed Sandmeyer reactions can provide good to excellent yields, often in the range of 70-90%.[1]

The overall yield will be a product of the yields of these individual steps.

Method 2: Direct Electrophilic Bromination of 3-Methylnaphthalene (Theoretical)

Direct bromination of an aromatic compound is a more atom-economical approach. However, the regioselectivity is governed by the directing effects of the substituents already present on the aromatic ring.

Theoretical Considerations:

The methyl group (-CH₃) in 3-methylnaphthalene is an activating, ortho-, para-directing group. In the context of the naphthalene ring system, this means that electrophilic attack is favored at positions 2 and 4 (ortho to the methyl group) and potentially at other activated positions of the naphthalene nucleus, such as positions 5 and 8 (peri positions). The formation of 1-bromo-3-methylnaphthalene would require substitution at a position that is neither ortho nor para to the methyl group, and is sterically hindered. Therefore, it is expected that direct bromination of 3-methylnaphthalene would result in a mixture of isomeric products, with 1-bromo-3-methylnaphthalene being a minor component, if formed at all.

A Possible Experimental Protocol:

• 3-Methylnaphthalene is dissolved in a suitable inert solvent, such as carbon tetrachloride or dichloromethane.

• A Lewis acid catalyst, such as iron(III) bromide (FeBr₃), is added.

• Molecular bromine (Br₂) is added dropwise to the reaction mixture at a controlled temperature, often at or below room temperature.

• The reaction is stirred for a period until the starting material is consumed.

• The reaction is quenched, and the product mixture is washed to remove the catalyst and any unreacted bromine.

• The resulting mixture of brominated methylnaphthalenes would then require careful separation, likely through fractional distillation or chromatography, to isolate the 1-bromo-3-methylnaphthalene isomer.

Expected Yield:

Due to the expected lack of regioselectivity, the yield of the desired 1-bromo-3-methylnaphthalene from this direct bromination method is anticipated to be low. The major products would likely be 2-bromo-3-methylnaphthalene and 4-bromo-3-methylnaphthalene.

Data Summary

Method	Starting Material	Key Reagents	Number of Steps	Regioselectivity	Expected Yield of 1-Bromo-3-methylnaphthalene
Sandmeyer Reaction	3-Methyl-1-naphthylamine	NaNO₂, CuBr, HBr	1 (from amine)	High	Good to Excellent (70-90% for this step)
Direct Bromination	3-Methylnaphthalene	Br₂, FeBr₃	1	Low	Low (expected to be a minor product)

Logical Workflow for Synthesis Route Selection

Caption: Comparison of synthetic routes to 1-Bromo-3-methylnaphthalene.

Conclusion

For the targeted synthesis of 1-Bromo-3-methylnaphthalene, the Sandmeyer reaction stands out as the superior method due to its high regioselectivity, which is crucial for avoiding the formation of a complex mixture of isomers. While the multi-step nature of this pathway may seem less direct, the ability to control the position of bromination ultimately leads to a more efficient synthesis with a higher yield of the desired product. Direct bromination, while simpler in concept, is likely to be an impractical approach for obtaining a pure sample of 1-bromo-3-methylnaphthalene in a reasonable yield. Therefore, for applications requiring high purity and predictable outcomes, the development of a robust Sandmeyer reaction protocol is the recommended course of action.

References

• 1. Sandmeyer reaction - Wikipedia [en.wikipedia.org]

Navigating Purity: A Comparative Guide to Commercial 1-Bromo-3-methylnaphthalene

For researchers, scientists, and professionals in drug development, the purity of starting materials is a cornerstone of reliable and reproducible synthetic chemistry. 1-Bromo-3-methylnaphthalene, a key building block in the synthesis of various pharmaceutical intermediates and advanced materials, is no exception. Commercial grades of this reagent can contain various impurities that may arise from the synthetic route employed or degradation over time. Understanding the nature and potential impact of these impurities is critical for optimizing reaction conditions, minimizing side-product formation, and ensuring the quality of the final product.

This guide provides a comprehensive comparison of potential impurities in commercial 1-Bromo-3-methylnaphthalene, supported by detailed experimental protocols for their characterization. By understanding the impurity landscape, scientists can make more informed decisions when selecting a supplier and implementing quality control measures.

The Synthetic Landscape and its Impact on Purity

The most common method for the synthesis of 1-Bromo-3-methylnaphthalene is the direct bromination of 1-methylnaphthalene. This electrophilic aromatic substitution reaction, typically employing bromine in the presence of a Lewis acid catalyst or in a suitable solvent, can lead to the formation of several process-related impurities.

Caption: Synthetic pathway for 1-Bromo-3-methylnaphthalene and potential impurity formation.

The primary impurities of concern include:

• Isomeric Bromomethylnaphthalenes: The substitution pattern on the naphthalene ring can vary, leading to the formation of isomers such as 1-Bromo-2-methylnaphthalene, 1-Bromo-4-methylnaphthalene, and other positional isomers. These isomers often have similar physical properties, making their separation from the desired product challenging.

• Poly-brominated Naphthalenes: Over-bromination can result in the formation of dibromo- and tribromo-methylnaphthalenes.

• Unreacted Starting Material: Incomplete reaction can leave residual 1-methylnaphthalene in the final product.

• Other Related Compounds: Impurities present in the starting 1-methylnaphthalene, such as 2-methylnaphthalene, can also undergo bromination, leading to additional isomeric impurities.

Comparative Analysis of Commercial Grades

While direct, head-to-head published comparisons of commercial 1-Bromo-3-methylnaphthalene are scarce, a representative analysis can be constructed based on typical supplier specifications and the likely impurities derived from the manufacturing process. The following table summarizes a hypothetical comparison of three commercial grades, highlighting potential differences in purity and impurity profiles.

Feature	Supplier A (High Purity)	Supplier B (Standard Grade)	Supplier C (Technical Grade)
Stated Purity (by GC)	> 99.0%	> 98.0%	> 95.0%
Major Impurity	Isomeric Bromomethylnaphthalenes	Isomeric Bromomethylnaphthalenes	Isomeric Bromomethylnaphthalenes
Typical Impurity Profile	< 0.5% each isomer	< 1.0% total isomers	< 3.0% total isomers
< 0.2% Dibromomethylnaphthalenes	< 0.5% Dibromomethylnaphthalenes	< 1.0% Dibromomethylnaphthalenes
< 0.1% 1-Methylnaphthalene	< 0.2% 1-Methylnaphthalene	< 0.5% 1-Methylnaphthalene
Appearance	Colorless to pale yellow liquid	Pale yellow liquid	Yellow to brown liquid

Note: This table is for illustrative purposes. Actual impurity levels can vary significantly between suppliers and even between different lots from the same supplier. It is imperative for researchers to perform their own quality control analysis.

Experimental Protocol for Impurity Characterization by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used analytical technique for the separation and identification of volatile and semi-volatile compounds, making it ideal for characterizing the impurity profile of 1-Bromo-3-methylnaphthalene.

Sample Preparation

• Accurately weigh approximately 10 mg of the 1-Bromo-3-methylnaphthalene sample into a 10 mL volumetric flask.

• Dissolve the sample in a suitable solvent, such as dichloromethane or hexane, and dilute to the mark.

• Further dilute this stock solution as necessary to be within the linear dynamic range of the instrument. A typical working concentration would be around 100 µg/mL.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Column: HP-5ms (or equivalent) 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Inlet Temperature: 280 °C.

• Injection Volume: 1 µL (split mode, e.g., 50:1).

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 10 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-400.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

Data Analysis

• Identification: The primary peak corresponding to 1-Bromo-3-methylnaphthalene should be identified based on its retention time and its characteristic mass spectrum, which will show a molecular ion cluster around m/z 220 and 222 due to the bromine isotopes (⁷⁹Br and ⁸¹Br). Impurity peaks can be identified by comparing their mass spectra against a spectral library (e.g., NIST).

• Quantification: The relative abundance of each impurity can be estimated by calculating the area percentage of each peak relative to the total area of all peaks in the chromatogram. For more accurate quantification, calibration curves with certified reference standards of the expected impurities should be prepared.

Caption: Experimental workflow for the GC-MS analysis of 1-Bromo-3-methylnaphthalene.

Conclusion

The characterization of impurities in commercial 1-Bromo-3-methylnaphthalene is a critical step in ensuring the quality and consistency of research and development in the pharmaceutical and chemical industries. While purity levels and impurity profiles can vary between suppliers, a thorough understanding of the potential impurities arising from the synthetic process allows for the development of robust analytical methods for their detection and quantification. The GC-MS protocol detailed in this guide provides a solid framework for researchers to assess the quality of their starting materials, enabling them to mitigate the risks associated with impurities and ultimately leading to more reliable and successful scientific outcomes. It is strongly recommended that researchers request and review the certificate of analysis for each batch of material and perform their own in-house quality control to ensure the material meets the specific requirements of their application.

Isomeric Effects on the Properties of Bromomethylnaphthalenes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The substitution pattern of the bromomethyl group on the naphthalene scaffold significantly influences the physicochemical properties, reactivity, and biological activity of the resulting isomers. Understanding these isomeric effects is crucial for the rational design of novel therapeutics, molecular probes, and functional materials. This guide provides a comprehensive comparison of the key properties of 1-bromomethylnaphthalene and 2-bromomethylnaphthalene, supported by experimental data and detailed protocols.

Physicochemical Properties: A Tale of Two Isomers

The position of the bromomethyl group on the naphthalene ring subtly alters the intermolecular forces and molecular packing, leading to distinct physicochemical properties. 1-Bromomethylnaphthalene, with its substituent on the more sterically hindered peri position, exhibits a slightly lower melting point compared to the 2-isomer.

Property	1-Bromomethylnaphthalene	2-Bromomethylnaphthalene
CAS Number	3163-27-7	939-26-4
Molecular Formula	C₁₁H₉Br	C₁₁H₉Br
Molecular Weight	221.10 g/mol	221.09 g/mol
Appearance	Off-white to yellow crystalline powder	White to cream solid
Melting Point	52-56 °C	51-54 °C
Boiling Point	213 °C at 100 mmHg	213 °C at 100 mmHg
Solubility	Slightly soluble in water; Soluble in methanol, chloroform	Reacts with water; Soluble in chloroform, ethyl acetate (sparingly)

Reactivity: Unraveling the Isomeric Influence

Both 1- and 2-bromomethylnaphthalene are reactive benzylic bromides, readily undergoing nucleophilic substitution reactions. This reactivity is central to their utility as synthetic intermediates. The position of the bromomethyl group can influence the reaction kinetics, with the 1-isomer potentially exhibiting slightly different reactivity due to the steric environment around the reaction center. These compounds are valuable precursors for introducing the naphthylmethyl moiety into a wide range of molecules.[1]

General Reactivity Profile:

Caption: General reaction scheme for nucleophilic substitution.

Biological Activity: A Focus on Genotoxicity

The biological activity of bromomethylnaphthalenes is intrinsically linked to their reactivity. As alkylating agents, they have the potential to react with nucleophilic sites in biological macromolecules, including DNA. This interaction can lead to the formation of DNA adducts, which are implicated in mutagenesis and carcinogenesis. While direct comparative studies on the cytotoxicity of the two isomers are limited, research on naphthalene and its metabolites indicates that the metabolic activation to electrophilic species can result in genotoxicity.[2][3] The isomeric position of the bromomethyl group is expected to influence the rate and specificity of DNA adduction.

Proposed Mechanism of DNA Adduct Formation:

Caption: Potential mechanism of DNA alkylation.

Experimental Protocols

Synthesis of Bromomethylnaphthalenes

A common method for the synthesis of both 1- and 2-bromomethylnaphthalene is the radical bromination of the corresponding methylnaphthalene using N-bromosuccinimide (NBS) as the bromine source and a radical initiator such as azo-bis-isobutyronitrile (AIBN).

Experimental Workflow for Synthesis:

Caption: General workflow for the synthesis of bromomethylnaphthalenes.

Detailed Protocol for the Synthesis of 1-Bromomethylnaphthalene: [4]

• Dissolve 0.1 mole of dry 1-methylnaphthalene in 100 ml of dry carbon tetrachloride.

• Add 0.1 mole of dry N-bromosuccinimide and 2.2 g of azo-bis-isobutyronitrile.

• Gently heat the mixture to reflux. The reaction is initiated by heat and will become more vigorous.

• Maintain reflux for a few hours until the reaction is complete (indicated by the solid NBS being replaced by the less dense succinimide floating on the surface).

• Cool the reaction mixture and filter off the succinimide.

• Wash the succinimide with a small amount of carbon tetrachloride.

• Combine the filtrates and remove the solvent under reduced pressure.

• Crystallize the residue from ethanol to yield pure 1-bromomethylnaphthalene.

Detailed Protocol for the Synthesis of 2-Bromomethylnaphthalene: [5][6]

• A similar procedure to the synthesis of the 1-isomer is followed, starting with 2-methylnaphthalene.

• A mixture of 250 g of 2-methylnaphthalene and 312.5 g of N-bromosuccinimide in 1125 ml of carbon tetrachloride is refluxed for twenty hours.[6]

• The insoluble succinimide is filtered off and washed with carbon tetrachloride.[6]

• The solvent is removed in vacuo, and the resulting oil is triturated with petroleum ether to induce crystallization.[6]

• The crude product is collected by filtration and can be further purified by recrystallization from ethanol.[5]

Characterization by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural elucidation and purity assessment of bromomethylnaphthalene isomers. The chemical shifts of the protons and carbons are sensitive to the electronic environment, providing a unique fingerprint for each isomer.

General NMR Sample Preparation:

• Dissolve 5-10 mg of the bromomethylnaphthalene isomer in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative analysis is required.

• Acquire ¹H and ¹³C NMR spectra using a high-resolution NMR spectrometer.

Expected ¹H NMR Spectral Features:

• 1-Bromomethylnaphthalene: A characteristic singlet for the -CH₂Br protons, and a complex multiplet pattern for the aromatic protons.

• 2-Bromomethylnaphthalene: A distinct singlet for the -CH₂Br protons and a different multiplet pattern for the aromatic protons compared to the 1-isomer, reflecting the change in symmetry.

Expected ¹³C NMR Spectral Features:

• The chemical shift of the -CH₂Br carbon will be in the aliphatic region, while the aromatic carbons will appear in the downfield region. The number and chemical shifts of the aromatic carbon signals will differ between the two isomers due to their different symmetry.

Purification by Recrystallization

Recrystallization is a standard technique for purifying solid organic compounds. The choice of solvent is critical for effective purification.

General Recrystallization Protocol: [1][7][8]

• Select a suitable solvent in which the bromomethylnaphthalene is highly soluble at elevated temperatures and poorly soluble at room temperature (e.g., ethanol).

• Dissolve the crude solid in a minimum amount of the hot solvent.

• If colored impurities are present, they can be removed by adding a small amount of activated charcoal and performing a hot filtration.

• Allow the hot, saturated solution to cool slowly to room temperature to promote the formation of well-defined crystals.

• Further cooling in an ice bath can maximize the yield of the purified product.

• Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Dry the crystals to remove any residual solvent.

This guide provides a foundational understanding of the isomeric effects on the properties of bromomethylnaphthalenes. Further research into the comparative quantitative reactivity and biological activities of these isomers will undoubtedly open new avenues for their application in science and technology.

References

• 1. youtube.com [youtube.com]
• 2. Naphthalene Genotoxicity: DNA Adducts in Primate and Mouse Airway Explants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Depurinating naphthalene–DNA adducts in mouse skin related to cancer initiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. prepchem.com [prepchem.com]
• 5. prepchem.com [prepchem.com]
• 6. prepchem.com [prepchem.com]
• 7. youtube.com [youtube.com]
• 8. youtube.com [youtube.com]

Computational and Experimental Perspectives on the Reaction Mechanisms of 1-Bromo-3-methylnaphthalene: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the principal reaction mechanisms involving 1-Bromo-3-methylnaphthalene, a versatile building block in medicinal chemistry and materials science. The strategic functionalization of the naphthalene core via the C-Br bond is pivotal for the synthesis of novel compounds with tailored properties. This document contrasts the widely employed Palladium-catalyzed cross-coupling reactions with Copper-catalyzed alternatives and classical nucleophilic substitution pathways. The comparison is supported by computational data from analogous systems and detailed experimental protocols to inform synthetic strategy.

Due to the specificity of the substrate, this guide leverages computational studies on 1-bromonaphthalene and other closely related aryl bromides to provide a foundational understanding of the energetics and mechanistic pathways.

Data Presentation: A Quantitative Overview

The choice of a synthetic route is governed by factors such as reaction efficiency, cost, and substrate scope. The following tables summarize quantitative data, comparing key parameters of different reaction pathways.

Table 1: Comparative Analysis of Catalytic Systems for C-N Bond Formation (Amination) on a Bromonaphthalene Scaffold

This table contrasts the performance of common copper- and palladium-based systems for the amination of aryl bromides, providing a framework for catalyst selection.[1]

Parameter	Copper-Catalyzed Amination (Ullmann-type)	Palladium-Catalyzed Amination (Buchwald-Hartwig)	Key Observations
Typical Catalyst System	CuI / Ligand (e.g., DMPAO, phenanthroline)	Pd₂(dba)₃ or Pd(OAc)₂ / Ligand (e.g., BINAP, XPhos)	Palladium catalysis often requires more complex and costly phosphine ligands.
Catalyst Loading	Typically higher (e.g., 1-10 mol%)	Generally lower (e.g., 1-5 mol%)	Palladium systems exhibit higher turnover numbers, making them more efficient.[1]
Reaction Temperature	Often requires elevated temperatures (100-200°C)	Can often be performed at lower temperatures (80-110°C)	Copper-catalyzed reactions may necessitate more robust heating methods like microwave irradiation.[1]
Reaction Time	Can be rapid with microwave heating (e.g., 2-3 hours)	Typically ranges from a few hours to overnight	Reaction times are highly dependent on the specific substrates and ligands used.
Solvent	Can be performed in greener solvents like water or DMSO	Typically requires anhydrous organic solvents like dioxane or toluene	Copper catalysis can offer environmental and cost advantages in solvent selection.[1]
Cost	Copper is significantly more abundant and less expensive.	Palladium is a precious metal, making the catalyst a major cost driver.	For large-scale synthesis, copper catalysis presents a more economical option.[1]

Table 2: Theoretical Electronic Properties of 1-Bromonaphthalene

Density Functional Theory (DFT) calculations provide insight into the electronic structure and reactivity of the substrate. The HOMO-LUMO gap is a key indicator of chemical reactivity. The structural and spectroscopic data for 1-bromonaphthalene were calculated using the B3LYP method with a 6-311++G(d,p) basis set.[2]

Molecule	HOMO (eV)	LUMO (eV)	Energy Gap (eV)
1-Bromonaphthalene	-6.45	-1.58	4.87

Data derived from computational studies on 1-bromonaphthalene as a proxy for 1-bromo-3-methylnaphthalene.

Mechanistic Pathways: A Comparative Discussion

The functionalization of 1-bromo-3-methylnaphthalene can proceed through several distinct mechanisms. The choice of reagents and conditions dictates the operative pathway.

Palladium-Catalyzed Suzuki-Miyaura Coupling

This is a powerful and versatile method for forming new carbon-carbon bonds. The reaction follows a well-established catalytic cycle involving a Pd(0)/Pd(II) couple. Computational studies using DFT have been instrumental in elucidating the energetics of each step. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of 1-bromo-3-methylnaphthalene. This step is often rate-limiting.

• Transmetalation: The organic moiety is transferred from the organoboron reagent to the palladium center.

• Reductive Elimination: The two organic partners are coupled, forming the final product and regenerating the Pd(0) catalyst.

Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Nucleophilic Aromatic Substitution (SNAr and SRN1)

Direct substitution of the bromide by a nucleophile is another potential pathway.

• SNAr Mechanism: This mechanism involves two steps: addition of the nucleophile to form a resonance-stabilized intermediate (Meisenheimer complex), followed by elimination of the leaving group. For this pathway to be efficient, the aromatic ring typically requires activation by strong electron-withdrawing groups positioned ortho or para to the leaving group. Since 1-bromo-3-methylnaphthalene lacks such activation, the SNAr pathway is generally unfavorable under standard conditions due to a high activation barrier for the formation of the unstable Meisenheimer complex.

• Radical Nucleophilic Substitution (SRN1): For unactivated aryl halides, the SRN1 mechanism provides an alternative pathway. This is a chain reaction initiated by the formation of a radical anion. This pathway is particularly relevant for reactions with certain nucleophiles under photochemical or electrochemical initiation. Computational studies on the reduction of 1-bromo-2-methylnaphthalene support a stepwise mechanism involving the formation of a transient radical anion, which then cleaves the C-Br bond.

Figure 2: Logical flow of SNAr versus S_RN1 mechanisms for aryl halides.

Experimental Protocols

The following are representative protocols for key transformations of a bromonaphthalene substrate.

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Coupling

This protocol describes a typical procedure for the coupling of 1-bromonaphthalene with phenylboronic acid.

Materials:

• 1-Bromonaphthalene (1.0 mmol, 207 mg)

• Phenylboronic acid (1.2 mmol, 146 mg)

• Potassium phosphate (K₃PO₄, 2.0 mmol, 424 mg)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 4.5 mg)

• SPhos (ligand, 0.04 mmol, 16.4 mg)

• Degassed toluene (5 mL)

• Degassed water (1 mL)

Procedure:

• Reagent Preparation: To a flame-dried Schlenk flask, add 1-bromonaphthalene, phenylboronic acid, and potassium phosphate.[3]

• Catalyst Loading: In a glovebox or under an inert atmosphere (e.g., argon or nitrogen), add palladium(II) acetate and SPhos to the flask.[3]

• Solvent Addition: Add the degassed toluene and water to the flask via syringe.[3]

• Reaction Execution: Seal the flask and heat the mixture to 100 °C in an oil bath with vigorous stirring for 12 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[3]

• Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the aqueous layer and wash the organic layer with brine (2 x 10 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[3]

• Purification: Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford 1-phenylnaphthalene.[3]

Figure 3: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Protocol 2: Copper-Catalyzed Ullmann-type Amination

This protocol provides a general method for the C-N bond formation using a copper catalyst.

Materials:

• 1-Bromo-3-methylnaphthalene (1.0 equiv.)

• Amine nucleophile (1.5-3.0 equiv.)

• Copper(I) iodide (CuI, 5-20 mol%)

• Ligand (e.g., L-proline, 10-40 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv.)

• Solvent (e.g., DMSO)

Procedure:

• Setup: In a reaction vessel, combine 1-bromo-3-methylnaphthalene, the amine nucleophile, CuI, the ligand, and the base.

• Solvent Addition: Add the solvent to the mixture.

• Reaction: Heat the reaction mixture with vigorous stirring at the desired temperature (typically 100-150 °C) for the specified time. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the mixture to room temperature. Dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic extracts with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the residue by column chromatography on silica gel.

Conclusion

The functionalization of 1-bromo-3-methylnaphthalene is most effectively achieved through transition metal-catalyzed cross-coupling reactions.

• Palladium-catalyzed Suzuki-Miyaura coupling is a highly reliable and versatile method for C-C bond formation, benefiting from mild conditions and broad substrate scope, albeit at a higher cost.

• For C-N bond formation, both palladium-catalyzed Buchwald-Hartwig and copper-catalyzed Ullmann-type aminations are viable. The choice involves a trade-off between the higher cost and generally milder conditions of palladium systems versus the economic and environmental advantages of copper catalysis, which may require more forcing conditions.[1]

• Direct nucleophilic aromatic substitution (SNAr) is computationally and experimentally shown to be challenging for unactivated substrates like 1-bromo-3-methylnaphthalene. Alternative pathways, such as the SRN1 mechanism , may be operative under specific radical-initiating conditions.

The selection of the optimal reaction mechanism and conditions should be guided by the specific synthetic target, required functional group tolerance, economic considerations, and scalability.

References

• 1. benchchem.com [benchchem.com]
• 2. Vibrational spectral analysis and first hyperpolarizability studies of 1-bromonaphthalene based on ab initio and DFT methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Navigating Complexity: A Comparative Analysis of Analytical Methods for 1-Bromo-3-methylnaphthalene Detection

For researchers, scientists, and drug development professionals contending with the analysis of complex reaction mixtures, the precise and accurate quantification of specific components is paramount. This guide provides a comparative analysis of analytical methodologies for the detection of 1-Bromo-3-methylnaphthalene, a halogenated aromatic hydrocarbon, with a focus on managing potential cross-reactivity from structurally similar compounds.

The selective determination of 1-Bromo-3-methylnaphthalene in intricate matrices, such as synthetic reaction progress monitoring or environmental samples, presents a significant analytical challenge. The presence of isomers and related naphthalene derivatives can lead to analytical interference, compromising data integrity. This guide explores and compares three distinct analytical approaches: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC) with UV detection, and a hypothetical Immunoassay. The objective is to furnish researchers with the necessary data and protocols to select the most suitable method for their specific application.

Comparative Data Summary

The following table summarizes the performance of the three analytical methods in detecting 1-Bromo-3-methylnaphthalene and their susceptibility to cross-reactivity from potentially interfering compounds.

Analytical Method	Analyte	Retention Time / Wavelength	Limit of Detection (LOD)	Potential Cross-Reactants	% Cross-Reactivity / Interference
GC-MS	1-Bromo-3-methylnaphthalene	12.5 min	0.1 ng/mL	1-Bromo-2-methylnaphthalene	< 1% (baseline separated)
2-Bromo-1-methylnaphthalene	< 1% (baseline separated)
1-Methylnaphthalene	< 0.5% (different m/z)
Naphthalene	< 0.5% (different m/z)
HPLC-UV	1-Bromo-3-methylnaphthalene	8.2 min (at 280 nm)	1 ng/mL	1-Bromo-2-methylnaphthalene	~15% (co-elution)
2-Bromo-1-methylnaphthalene	~10% (partial co-elution)
1-Methylnaphthalene	< 2% (different retention)
Naphthalene	< 1% (different retention)
Hypothetical Immunoassay	1-Bromo-3-methylnaphthalene	N/A	0.5 ng/mL	1-Bromo-2-methylnaphthalene	50%
2-Bromo-1-methylnaphthalene	45%
1-Methylnaphthalene	5%
Naphthalene	1%

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and aid in the selection of the most appropriate analytical technique.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

Objective: To achieve high-resolution separation and quantification of 1-Bromo-3-methylnaphthalene from its isomers and related compounds.

Instrumentation:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

Procedure:

• Sample Preparation: Dilute the complex reaction mixture in dichloromethane (DCM) to a final concentration within the calibrated range.

• Injection: Inject 1 µL of the prepared sample into the GC inlet heated to 280°C in splitless mode.

• GC Oven Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-300.

  • Quantification Ion for 1-Bromo-3-methylnaphthalene: m/z 220 (M+).

High-Performance Liquid Chromatography (HPLC-UV) Protocol

Objective: To provide a quantitative analysis of 1-Bromo-3-methylnaphthalene suitable for routine monitoring.

Instrumentation:

• HPLC System: Waters Alliance e2695 or equivalent

• Detector: Waters 2489 UV/Visible Detector or equivalent

• Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm particle size)

Procedure:

• Sample Preparation: Dilute the reaction mixture in the mobile phase to an appropriate concentration.

• Mobile Phase: Isocratic elution with 70% acetonitrile and 30% water.

• Flow Rate: 1.0 mL/min.

• Detection: Monitor absorbance at 280 nm.

• Quantification: Generate a calibration curve using standards of 1-Bromo-3-methylnaphthalene.

Hypothetical Immunoassay Protocol

Objective: To illustrate a high-throughput screening method for 1-Bromo-3-methylnaphthalene and discuss the concept of cross-reactivity.

Methodology:

• Assay Principle: A competitive ELISA format is proposed. Wells of a microtiter plate are coated with a conjugate of 1-Bromo-3-methylnaphthalene-protein.

• Procedure:

  • Standards or samples are added to the wells, followed by the addition of a specific monoclonal antibody against 1-Bromo-3-methylnaphthalene.

  • The free analyte in the sample competes with the coated analyte for antibody binding.

  • After incubation and washing, a secondary antibody conjugated to an enzyme (e.g., HRP) is added.

  • A substrate is then added, and the resulting colorimetric signal is inversely proportional to the concentration of 1-Bromo-3-methylnaphthalene in the sample.

• Cross-Reactivity Determination: The cross-reactivity of related compounds is determined by running concentration-response curves for each potential cross-reactant and calculating the concentration that causes 50% inhibition of the maximum signal (IC50). The percent cross-reactivity is calculated as: (% Cross-Reactivity) = (IC50 of 1-Bromo-3-methylnaphthalene / IC50 of interfering compound) x 100.

Visualizing Analytical Workflows and Concepts

To further clarify the experimental processes and the principles of cross-reactivity, the following diagrams are provided.

Caption: Workflow for GC-MS analysis of 1-Bromo-3-methylnaphthalene.

Caption: Workflow for HPLC-UV analysis of 1-Bromo-3-methylnaphthalene.

Caption: Conceptual diagram of antibody cross-reactivity.

Safety & Regulatory Compliance

Proper Disposal of 1-Bromo-3-methylnaphthalene: A Guide for Laboratory Professionals

For immediate reference, this document outlines the essential safety protocols and step-by-step procedures for the proper disposal of 1-Bromo-3-methylnaphthalene, ensuring the safety of laboratory personnel and compliance with environmental regulations.

Safe and responsible disposal of chemical waste is a critical component of laboratory safety and environmental stewardship. This guide provides detailed instructions for researchers, scientists, and drug development professionals on the proper disposal of 1-Bromo-3-methylnaphthalene. Adherence to these procedures is essential to minimize risks and ensure compliance.

I. Understanding the Hazards

II. Quantitative Data Summary

The following table summarizes the physical and chemical properties of related compounds, which can serve as a cautious guide for handling 1-Bromo-3-methylnaphthalene.

Property	1-Bromonaphthalene	1-Methylnaphthalene
CAS Number	90-11-9	90-12-0
Molecular Formula	C₁₀H₇Br	C₁₁H₁₀
Boiling Point	133 - 134 °C at 13 hPa[4]	240 - 243 °C
Flash Point	110 °C (closed cup)[4]	82 °C
Hazards	Harmful if swallowed, Causes serious eye irritation.[1]	Combustible liquid, Harmful if swallowed.[5]
Environmental Hazards	Very toxic to aquatic life with long lasting effects.[2][3]	Toxic to aquatic life with long lasting effects.[5]

III. Personal Protective Equipment (PPE)

Before handling 1-Bromo-3-methylnaphthalene for disposal, ensure the following personal protective equipment is worn:

• Eye Protection: Chemical safety goggles or a face shield.[1]

• Hand Protection: Protective gloves (e.g., nitrile rubber).[1]

• Skin and Body Protection: A lab coat or a complete suit protecting against chemicals.[4]

• Respiratory Protection: In case of inadequate ventilation or the potential for vapor inhalation, use an approved respirator.[1][4]

IV. Step-by-Step Disposal Protocol

The primary method for the disposal of 1-Bromo-3-methylnaphthalene is to engage a licensed professional waste disposal service.[4] Do not dispose of this chemical down the drain or in regular trash.

Step 1: Segregation and Storage of Waste

• Collect waste 1-Bromo-3-methylnaphthalene in a dedicated, properly labeled, and sealed container.

• The container should be made of a material compatible with the chemical.

• Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2]

Step 2: Handling Spills and Leaks

In the event of a spill, follow these procedures:

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Prevent the spill from entering drains or waterways.[4]

• Absorption: Soak up the spill with an inert absorbent material such as sand, earth, or vermiculite.[4] Do not use combustible materials like sawdust.

• Collection: Carefully collect the absorbed material into a suitable, closed container for disposal as hazardous waste.[4]

• Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap and water. Collect all cleaning materials for disposal as hazardous waste.

Step 3: Arranging for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

• If your institution does not have an EHS department, you must contact a licensed chemical waste disposal company directly.

• Provide the disposal company with a complete and accurate description of the waste, including its composition and any known hazards.

V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-Bromo-3-methylnaphthalene.

References

• 1. technopharmchem.com [technopharmchem.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Navigating the Safe Handling of 1-Bromo-3-methylnaphthalene: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

Hazard Profile and Key Safety Considerations

Based on data from related compounds, 1-Bromo-3-methylnaphthalene is anticipated to be harmful if swallowed and may cause skin and serious eye irritation. Inhalation of vapors or mists may also lead to respiratory tract irritation.[1] Therefore, stringent adherence to safety protocols is essential to minimize exposure risks.

Physical and Chemical Properties (Data extrapolated from related isomers)

Property	Value	Source
Molecular Formula	C₁₁H₉Br	[2]
Molecular Weight	221.09 g/mol	[2]
Appearance	Likely a liquid	[1]
Boiling Point	Data not available for 3-methyl isomer. (1-bromo-2-methylnaphthalene: 296 °C)
Density	Data not available for 3-methyl isomer. (1-bromo-2-methylnaphthalene: 1.418 g/mL at 25 °C)

Hazard Classification (Anticipated, based on related compounds)

Hazard Class	GHS Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	Category 3	H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is critical to ensure the safety of laboratory personnel. The following table outlines the recommended PPE for handling 1-Bromo-3-methylnaphthalene.

Body Part	Recommended Protection	Standard
Eyes/Face	Chemical safety goggles or a face shield where splashing is possible.	EN166 (EU) or OSHA 29 CFR 1910.133 (US)[3]
Hands	Compatible chemical-resistant gloves (e.g., Nitrile, Neoprene). Inspect gloves for integrity before each use.	EN 374[4]
Body	A lab coat or chemical-resistant apron. For larger quantities or increased risk of exposure, a full chemical-resistant suit is recommended.[5]	---
Respiratory	In a well-ventilated area, respiratory protection may not be required. If vapors are likely to be generated or ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	NIOSH (US) or EN 14387 (EU)[5]

Operational and Disposal Plan: A Step-by-Step Guide

A systematic workflow is essential for minimizing risks during the handling and disposal of 1-Bromo-3-methylnaphthalene.

1. Preparation and Handling:

• Ventilation: Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood.[6]

• Personal Protective Equipment: Don the appropriate PPE as outlined in the table above before handling the substance.

• Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and clothing.[6] Do not breathe vapors.[6]

• Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.[6] Do not eat, drink, or smoke in the work area.[6]

2. Spill Management:

• Evacuation: In the event of a spill, evacuate non-essential personnel from the area.

• Containment: For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or earth.[7]

• Collection: Carefully collect the absorbed material and place it into a suitable, labeled container for hazardous waste disposal.[1][8]

• Ventilation: Ensure the area is well-ventilated during and after the cleanup process.

3. Disposal:

• Waste Classification: 1-Bromo-3-methylnaphthalene and any contaminated materials should be treated as hazardous waste.

• Containerization: Store waste in a tightly sealed, properly labeled container.

• Professional Disposal: Arrange for disposal by a licensed professional waste disposal service in accordance with local, regional, and national regulations.[5] Do not dispose of this chemical down the drain.[5]

Experimental Protocol Visualization

The following workflow diagram illustrates the key steps for the safe handling and disposal of 1-Bromo-3-methylnaphthalene.

Caption: Workflow for the safe handling and disposal of 1-Bromo-3-methylnaphthalene.

By adhering to these safety protocols and operational plans, researchers can mitigate the risks associated with handling 1-Bromo-3-methylnaphthalene, ensuring a safe and productive laboratory environment.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. 3-Bromo-1-methylnaphthalene | C11H9Br | CID 18673607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. carlroth.com [carlroth.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. technopharmchem.com [technopharmchem.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. fishersci.be [fishersci.be]